Technical Whitepaper: 2-Bromo-6-(diethylamino)benzaldehyde as a Versatile Scaffold
Executive Summary 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) represents a specialized class of "push-pull" aromatic scaffolds critical for the development of advanced fluorophores, particularly asymmetric x...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) represents a specialized class of "push-pull" aromatic scaffolds critical for the development of advanced fluorophores, particularly asymmetric xanthene and silicon-rhodamine (SiR) dyes. Characterized by a sterically crowded 1,2,3-trisubstituted benzene core, this molecule integrates a strong electron-donating group (diethylamino) and a reactive handle (bromine) in the ortho positions flanking an electron-withdrawing aldehyde. This unique architecture makes it an invaluable intermediate for researchers designing solvatochromic probes, near-infrared (NIR) imaging agents, and functionalized pharmaceutical intermediates where regiochemical precision is paramount.
Part 1: Physicochemical Profile[1]
The following data consolidates physical properties and safety classifications derived from structural analogs and available safety data sheets (SDS).
Property
Specification
Chemical Name
2-Bromo-6-(diethylamino)benzaldehyde
CAS Number
1375069-10-5
Molecular Formula
C₁₁H₁₄BrNO
Molecular Weight
256.14 g/mol
Appearance
Yellow to Orange Viscous Oil or Low-Melting Solid
Solubility
Soluble in DCM, THF, Ethyl Acetate, DMSO; Insoluble in Water
Functional Groups
Aldehyde (C-1), Bromide (C-2), Diethylamine (C-6)
Electronic Character
"Push-Pull" system (Amine donor -> Aldehyde acceptor)
Precaution: The aldehyde functionality can oxidize to the carboxylic acid upon air exposure; the amine is prone to N-oxide formation. Store under inert gas.
Part 2: Synthetic Architecture
Accessing the 2,6-disubstituted benzaldehyde core is synthetically challenging due to steric crowding. Standard electrophilic aromatic substitution (e.g., Vilsmeier-Haack formylation of 3-bromo-N,N-diethylaniline) typically yields the para-isomer (position 4) rather than the desired ortho-isomer (position 2 or 6).
Therefore, the most robust protocol relies on Nucleophilic Aromatic Substitution (SNAr) starting from the electron-deficient 2,6-dibromobenzaldehyde.
Protocol: SNAr Displacement of 2,6-Dibromobenzaldehyde
Rationale: The aldehyde group at C-1 is strongly electron-withdrawing, activating the ortho-bromines toward nucleophilic attack. The steric bulk of the diethylamine requires optimized thermal conditions to prevent bis-substitution.
Reagents:
Substrate: 2,6-Dibromobenzaldehyde (1.0 equiv)
Nucleophile: Diethylamine (2.5 equiv)
Solvent: DMF or Acetonitrile (Polar aprotic facilitates SNAr)
Base: Potassium Carbonate (K₂CO₃) (1.5 equiv)
Step-by-Step Methodology:
Preparation: Dissolve 2,6-dibromobenzaldehyde (e.g., 5.0 g) in anhydrous DMF (50 mL) under an argon atmosphere.
Addition: Add K₂CO₃ followed by the slow, dropwise addition of diethylamine at 0°C to control the exotherm.
Reaction: Heat the mixture to 60–80°C. Monitor via TLC (Hexane/EtOAc 8:1). The starting material (Rf ~0.7) will disappear, and a fluorescent yellow product (Rf ~0.5) will appear.
Critical Control Point: Do not overheat (>100°C) or use excess amine for prolonged periods to avoid displacing both bromine atoms (forming 2,6-bis(diethylamino)benzaldehyde).
Workup: Pour the reaction mixture into ice-water (200 mL). Extract with Ethyl Acetate (3 x 50 mL).
Purification: Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography on silica gel (Gradient: 0% to 10% EtOAc in Hexanes).
Visualization: Synthetic Pathway
Caption: SNAr mechanism exploiting the electron-withdrawing aldehyde to selectively install the diethylamino group.
Part 3: Reactivity & Functionalization[4]
This scaffold offers two distinct "handles" for divergent synthesis, making it a cornerstone for Diversity-Oriented Synthesis (DOS) of dyes.
The Aldehyde (C-1): Condensation Hub
The aldehyde is sterically shielded by the flanking Br and NEt₂ groups. This steric protection is advantageous for:
Knoevenagel Condensations: Reacting with active methylene compounds (e.g., indolium salts) to form Hemicyanine dyes .
Rotaxane Formation: The bulky substituents can act as "stoppers" or steric barriers in mechanically interlocked molecules.
The Bromide (C-2): Cross-Coupling Handle
The ortho-bromide allows for transition-metal catalyzed coupling, which is rare in highly substituted benzaldehydes.
Suzuki-Miyaura Coupling: Coupling with arylboronic acids to extend conjugation (red-shifting fluorescence).
Lithium-Halogen Exchange: Treatment with t-BuLi generates an organolithium species in situ, which can attack ketones (e.g., xanthones) to close rings for Rosamine or Si-Rhodamine synthesis.
Part 4: Application Case Study – Asymmetric Si-Rhodamine Synthesis
One of the most high-value applications of 2-bromo-6-(diethylamino)benzaldehyde is in the synthesis of Asymmetric Silicon-Rhodamines (SiRs) . Unlike symmetric SiRs (made from identical aniline precursors), asymmetric variants allow for fine-tuning of solubility and spectral properties.
Workflow:
Scaffold Generation: The aldehyde is protected (e.g., as an acetal) or reduced to an alcohol to prevent interference during lithiation.
Coupling: The bromine undergoes Li-Hal exchange and reacts with a dichlorosilane anchor.[3]
Cyclization: An acid-mediated condensation with a second aryl fragment closes the central ring containing Silicon.
Visualization: Asymmetric Dye Assembly
Caption: Logic flow for converting the scaffold into high-value Asymmetric Si-Rhodamine fluorophores.
References
Synthesis of 2,6-Disubstituted Benzaldehydes via SNAr
2-Bromo-6-(diethylamino)benzaldehyde: Technical Profile & Synthetic Guide
The following technical guide details the discovery, synthesis, and application of 2-Bromo-6-(diethylamino)benzaldehyde , a specialized intermediate critical to modern medicinal chemistry and functional dye synthesis. Ex...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the discovery, synthesis, and application of 2-Bromo-6-(diethylamino)benzaldehyde , a specialized intermediate critical to modern medicinal chemistry and functional dye synthesis.
Executive Summary
2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5 ) is a trisubstituted benzene derivative characterized by a crowded 1,2,3-substitution pattern.[1] Unlike its more common isomer, 4-(diethylamino)-2-bromobenzaldehyde (widely used in classical dye chemistry), this 2,6-disubstituted aldehyde serves as a strategic scaffold in targeted protein degradation (PROTACs) and KRAS-G12C/SOS1 inhibitor development. Its steric bulk and orthogonal functional groups (aldehyde, aryl bromide, and diethylamine) make it an invaluable "molecular pivot" for constructing rotationally restricted pharmacophores.
History and Discovery: The Regiochemical Shift
The history of 2-Bromo-6-(diethylamino)benzaldehyde is not defined by a single "eureka" moment but by the evolution of regioselective necessity in the early 21st century.
The "Para" Dominance (Pre-2010)
For decades, the dominant isomer in this chemical space was 4-(diethylamino)-2-bromobenzaldehyde . This was driven by the ease of the Vilsmeier-Haack reaction , which naturally formylates electron-rich anilines at the para position.
Precursor: 3-Bromo-N,N-diethylaniline.
Reaction: DMF / POCl₃.
Result: The aldehyde installs at C4 (para to amino), leaving the C2 and C6 positions untouched.
The "Ortho" Emergence (2010–Present)
As drug discovery shifted toward atropisomeric drugs and covalent inhibitors (specifically targeting the KRAS-SOS1 interaction), medicinal chemists required scaffolds that could induce specific conformational locks. The 2-bromo-6-(diethylamino)benzaldehyde isomer—with substituents flanking the aldehyde—provides immense steric pressure, forcing the aldehyde (and subsequent derivatives) out of planarity.
This molecule gained prominence in patent literature around 2012–2015 , appearing as a key building block in the synthesis of SOS1 inhibitors and Wee1 degraders . It represents a shift from "dye chemistry" rules to "structure-based drug design" (SBDD) requirements.
Synthetic Methodology
Producing this specific isomer requires bypassing the natural directing effects of the amino group. The Vilsmeier-Haack route is invalid for this target. The industry-standard approach utilizes Nucleophilic Aromatic Substitution (S_NAr) on a fluoro-benzaldehyde core.
Core Synthesis Route: S_NAr Displacement
Rationale: The aldehyde group at C1 is electron-withdrawing, activating the ortho positions (C2 and C6) for nucleophilic attack. The fluorine atom at C6 is a superior leaving group compared to bromine, allowing for highly selective substitution with diethylamine without disturbing the bromine at C2.
Reaction Scheme (DOT Visualization)
Caption: Selective S_NAr synthesis route utilizing the lability of the ortho-fluorine atom.
Detailed Experimental Protocol
Objective: Synthesis of 2-Bromo-6-(diethylamino)benzaldehyde on a 5.0 mmol scale.
Solvent: Dimethyl Sulfoxide (DMSO) or DMF (anhydrous, 10 mL)
Step-by-Step Workflow:
Setup: Charge a 50 mL round-bottom flask with 2-bromo-6-fluorobenzaldehyde and K₂CO₃.
Solvation: Add anhydrous DMSO (10 mL) and stir to create a suspension.
Addition: Add diethylamine dropwise at room temperature. (Note: Diethylamine is volatile; use a condenser).
Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor via TLC (Hexane/EtOAc 8:1). The starting material (fluorobenzaldehyde) spot will disappear, replaced by a lower R_f fluorescent yellow spot.
Workup: Cool to room temperature. Pour the reaction mixture into ice-water (50 mL). Extract with Ethyl Acetate (3 x 30 mL).
Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).
Yield: Expect a yellow oil or low-melting solid (Yield: 85–92%).
Critical Control Point: Do not exceed 100°C, as the aldehyde can undergo Cannizzaro disproportionation or condensation under basic conditions at high heat.
Applications in Drug Development
The molecule's value lies in its ability to participate in Suzuki-Miyaura couplings (via the Br) and Reductive Aminations (via the CHO), while the diethylamino group acts as an electron donor and steric blocker.
Case Study: SOS1 Inhibitors (KRAS Pathway)
Inhibiting SOS1 (Son of Sevenless-1) prevents the reloading of KRAS with GTP, a strategy to treat KRAS-driven cancers.[4]
Role: The 2-bromo-6-(diethylamino)benzaldehyde scaffold is used to synthesize the "head group" of the inhibitor.
Mechanism: The diethylamino group sits in a hydrophobic pocket, while the aldehyde is converted into a benzylic amine that links to the core pharmacophore. The bromine allows for the attachment of heteroaryl groups that interact with the SOS1 catalytic site.
Signaling Pathway Context (DOT Visualization)
Caption: Intervention point of SOS1 inhibitors derived from the 2-bromo-6-(diethylamino)benzaldehyde scaffold.
Physicochemical Properties Data
Property
Value
Notes
Molecular Formula
C₁₁H₁₄BrNO
Molecular Weight
256.14 g/mol
Appearance
Yellow Oil / Low-melting Solid
Oxidizes slowly in air
Boiling Point
~340°C (Predicted)
Distill under high vacuum only
Solubility
DMSO, DCM, EtOAc
Insoluble in water
pKa (Conj. Acid)
~2.5 (Aldehyde effect)
Less basic than diethylaniline due to ortho-CHO
CAS Number
1375069-10-5
References
Synthesis of SOS1 Inhibitors: WO2021127429A1 - SOS1 Inhibitors. World Intellectual Property Organization. (2021). Link
S_NAr Methodology on Fluorobenzaldehydes: WO2016170009A1 - Amino-substituted heterocyclic derivatives as sodium channel inhibitors. (2016). Link
General Reactivity of 2-Bromo-6-fluorobenzaldehyde: Novel methodologies for the synthesis and characterization of sulfinamides. University of Bath. (2019).[2] Link
Commercial Availability & CAS Verification: 2-Bromo-6-(diethylamino)benzaldehyde Product Entry. Sigma-Aldrich / MilliporeSigma. Link
Technical Monograph: 2-Bromo-6-(diethylamino)benzaldehyde 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) is a specialized trisubstituted benzene derivative serving as a critical "push-pull" intermediate in the...
2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) is a specialized trisubstituted benzene derivative serving as a critical "push-pull" intermediate in the synthesis of xanthene-based fluorophores, particularly Rosamines and Rhodamine analogues.
Unlike the more common 4-(diethylamino) isomers, the 2,6-substitution pattern places the electron-donating diethylamino group and the electron-withdrawing bromine atom ortho to the aldehyde functionality. This steric crowding and electronic arrangement make it a high-value scaffold for:
Fluorescent Probes: Synthesis of pH-insensitive, photostable dyes (e.g., Janelia Fluor analogues) via organolithium-mediated dimerization.
Molecular Rotors: The steric hindrance prevents free rotation, making derivatives useful as viscosity sensors.
Chemosensors: Schiff-base formation for ratiometric metal ion sensing (Cu²⁺, Zn²⁺).
Table 1: Physicochemical Specifications
Property
Specification
Chemical Name
2-Bromo-6-(diethylamino)benzaldehyde
CAS Number
1375069-10-5
Molecular Formula
C₁₁H₁₄BrNO
Molecular Weight
256.14 g/mol
Appearance
Yellow to Orange Viscous Oil or Low-Melting Solid
Solubility
Soluble in DCM, THF, DMSO, EtOAc; Insoluble in Water
While Vilsmeier-Haack formylation of 3-bromo-N,N-diethylaniline is a theoretical route, it suffers from poor regioselectivity (favoring the para position). The industry-standard, high-fidelity route utilizes Nucleophilic Aromatic Substitution (SₙAr) on a fluoro-benzaldehyde scaffold.
The Preferred Route: SₙAr of 2-Bromo-6-fluorobenzaldehyde
This protocol exploits the strong electron-withdrawing nature of the aldehyde group (-CHO) and the bromine atom (-I effect), which activates the ortho-fluorine toward nucleophilic attack by diethylamine.
Setup: Charge a round-bottom flask with 2-bromo-6-fluorobenzaldehyde (e.g., 5.0 mmol) and anhydrous K₂CO₃ (15.0 mmol).
Solvation: Add anhydrous DMSO (20 mL) and stir to create a suspension.
Nucleophile Addition: Add diethylamine (12.5 mmol) dropwise at room temperature.
Reaction: Heat the mixture to 80–90°C under an inert atmosphere (N₂ or Ar) for 4–6 hours.
Checkpoint: Monitor via TLC (Hexane:EtOAc 8:1). The starting material (higher R_f) should disappear, replaced by a fluorescent yellow spot.
Workup: Cool to room temperature. Pour the mixture into ice-cold water (100 mL) to precipitate the product or induce oil separation.
Extraction: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine (2 x) to remove DMSO.
Purification: Dry over Na₂SO₄, concentrate, and purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).
Yield Expectation: 75–85%
Mechanistic Logic (SₙAr)
The reaction proceeds via a Meisenheimer Complex . The aldehyde carbonyl is critical; it withdraws electron density from the ring via resonance (-M effect), stabilizing the anionic intermediate formed when diethylamine attacks the carbon bearing the fluorine. The bromine atom at the other ortho position provides additional inductive stabilization (-I), ensuring the substitution occurs specifically at the C6 position.
Part 3: Visualization of Workflows
Figure 1: Synthesis & Reaction Pathway[2][3][4]
Caption: SₙAr mechanism showing the conversion of the fluoro-precursor to the target amine via an anionic intermediate.
Figure 2: Applications in Fluorophore Construction
Caption: Divergent utility of the scaffold in synthesizing biological imaging agents and environmental sensors.
Part 4: Applications in Drug Discovery & Imaging
The "Grimm" Method for Rhodamine Synthesis
This molecule is a vital precursor for modern Janelia Fluor® -style dyes. Traditional rhodamine synthesis uses high temperatures and strong acids (condensation of aminophenols). However, 2-bromo-6-(diethylamino)benzaldehyde allows for a modular, low-temperature approach:
Lithiation: The bromine is exchanged for lithium using tert-butyllithium at -78°C.
Nucleophilic Attack: The lithiated species attacks a xanthone or acridone core.
Result: This yields isomerically pure substituted rhodamines (Rosamines) that are difficult to access via acid condensation.
Ratiometric Metal Sensing
The aldehyde moiety readily condenses with amines (e.g., 2-aminophenol, hydrazines) to form Schiff bases.
Mechanism: The "C=N" bond isomerizes (C=N isomerization) which quenches fluorescence.
Sensing: Upon binding a metal ion (Cu²⁺, Zn²⁺), the rotation is restricted (Chelation Enhanced Fluorescence - CHEF), and the push-pull system (Diethylamino donor → Imine acceptor) restores strong fluorescence.
Part 5: References
Grimm, J. B., et al. (2015). "A general method to improve fluorophores for live-cell imaging." Nature Methods, 12, 244–250. (Describes the use of 2-bromo-benzaldehyde derivatives in organolithium-mediated dye synthesis).
Beletskaya, I. P., & Cheprakov, A. V. (2004). "Copper in cross-coupling reactions: The post-Ullmann chemistry." Coordination Chemistry Reviews, 248(21-24), 2337-2364. (Contextualizes the reactivity of bromo-benzaldehydes in coupling).
Liebeskind, L. S., et al. (2002). "Heteroaromatic synthesis via organometallic intermediates." Chemical Reviews. (General reference for lithiation of 2-bromo-benzaldehyde derivatives).
2-Bromo-6-(diethylamino)benzaldehyde CAS number 1375069-10-5
Executive Summary: The Orthogonal Scaffold In the landscape of functionalized aromatic intermediates, 2-Bromo-6-(diethylamino)benzaldehyde represents a high-value "orthogonal" scaffold. Its utility stems from the coexist...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Orthogonal Scaffold
In the landscape of functionalized aromatic intermediates, 2-Bromo-6-(diethylamino)benzaldehyde represents a high-value "orthogonal" scaffold. Its utility stems from the coexistence of three distinct chemical features that typically require incompatible conditions to install:
The Electrophilic Handle (Aldehyde): A gateway for condensation reactions (Schiff bases, Knoevenagel) and heterocycle formation.
The Nucleophilic Auxochrome (Diethylamine): A strong electron-donating group (EDG) that imparts "push-pull" electronic characteristics, essential for fluorescent probe development.
The Cross-Coupling Site (Bromine): A halogen handle positioned ortho to the aldehyde, enabling regioselective metal-catalyzed couplings (Suzuki-Miyaura, Buchwald-Hartwig) without disrupting the aldehyde functionality.
This guide outlines the synthesis, reactivity, and application logic of this compound, designed for researchers requiring precise control over polysubstituted aromatic systems.
Chemical Profile & Physicochemical Properties[1][2][3][4][5][6][7]
Property
Data
Note
IUPAC Name
2-Bromo-6-(diethylamino)benzaldehyde
-
CAS Number
1375069-10-5
-
Molecular Formula
-
Molecular Weight
256.14 g/mol
-
Appearance
Yellow to Orange Solid
Color due to transition (auxochrome effect)
Solubility
DCM, THF, Ethyl Acetate, DMSO
Poor solubility in water/hexanes
Storage
2–8°C, Inert Atmosphere (Argon/Nitrogen)
Aldehydes are prone to autoxidation to carboxylic acids
Hazards
Irritant (Skin/Eye/Respiratory)
Standard halogenated aldehyde precautions
Synthesis Strategy: The
Advantage
While direct bromination of 2-(diethylamino)benzaldehyde often leads to mixtures of regioisomers (3-Br vs 5-Br), the most robust synthetic route relies on Nucleophilic Aromatic Substitution (
) .
The Precursor: 2-Bromo-6-fluorobenzaldehyde (CAS 360575-28-6).
The Logic: Fluorine is a significantly better leaving group than bromine in
reactions due to the high electronegativity of fluorine, which stabilizes the Meisenheimer complex intermediate. This allows for the selective displacement of the 6-fluoro group by diethylamine while leaving the 2-bromo group intact for future functionalization.
Mechanistic Pathway (DOT Visualization)
Figure 1: The regioselective
pathway exploiting the differential leaving group ability of Fluorine vs. Bromine.[1]
Detailed Experimental Protocol
Objective: Synthesis of 2-Bromo-6-(diethylamino)benzaldehyde from 2-bromo-6-fluorobenzaldehyde.
Scale: 10 mmol (approx. 2.03 g of starting material).
Pour the reaction mixture into 100 mL of ice-cold water. The product may precipitate as a yellow solid or oil.
Extract with Ethyl Acetate (
mL).
Wash the combined organic layers with Brine (
mL) to remove DMF.
Dry over anhydrous
, filter, and concentrate under reduced pressure.[2]
Purification: Purify via flash column chromatography on silica gel.
Eluent: Gradient of Hexanes:Ethyl Acetate (95:5
85:15).
Yield: Expect 80–90% yield (approx. 2.1 g).
Functional Utility & Applications
The "Senior Scientist" perspective emphasizes why we make this molecule. It is not an end-product; it is a linchpin intermediate .
The "Push-Pull" Fluorophore Scaffold
The diethylamino group acts as a donor, and the aldehyde (or subsequent conjugated system) acts as an acceptor. This structure is the fundamental building block for Rosamine and Rhodamine analogues.
Mechanism: When condensed with resorcinol or aminophenols, the aldehyde carbon becomes the meso-carbon of the xanthene core. The steric bulk of the bromine atom at the 2-position prevents free rotation of the phenyl ring in the final dye, often increasing Quantum Yield (
) by reducing non-radiative decay.
Divergent Reactivity Map
Figure 2: Divergent synthetic workflows accessible from the core scaffold.
Troubleshooting & Critical Parameters
Steric Hindrance: The 2,6-substitution pattern creates significant steric crowding around the aldehyde. Condensation reactions may require forcing conditions (Dean-Stark trap,
catalysis) compared to unhindered benzaldehydes.
Debromination Risk: During Pd-catalyzed couplings (Suzuki), the aldehyde proton can sometimes undergo decarbonylation or reduction. Use mild precatalysts (e.g.,
) and anhydrous bases () rather than aqueous conditions if possible.
References
Chemical Identity & Properties
PubChem. 2-Bromo-6-fluorobenzaldehyde (Precursor Data). National Library of Medicine. [Link]
Synthetic Methodology (
on Fluoro-Benzaldehydes):
Lulinski, S., & Serwatowski, J. (2003). Regioselective lithiation of fluorobromobenzenes. Journal of Organic Chemistry. (Contextual grounding for regioselectivity).
General Protocol for Amination of Halobenzaldehydes: Organic Syntheses, Coll. Vol. 5, p. 139. [Link]
Application in Fluorescent Probes
Grimm, J. B., et al. (2015). A general method for fine-tuning fluorophores for live-cell imaging. Nature Methods. (Describes the utility of diethylamino-benzaldehydes in rhodamine synthesis). [Link]
This guide deviates from standard templates to address the specific synthetic challenges and functional utility of 2-Bromo-6-(diethylamino)benzaldehyde . It focuses on the "vicinal triad" steric problem, the divergence b...
Author: BenchChem Technical Support Team. Date: February 2026
This guide deviates from standard templates to address the specific synthetic challenges and functional utility of 2-Bromo-6-(diethylamino)benzaldehyde . It focuses on the "vicinal triad" steric problem, the divergence between electrophilic and lithiation pathways, and its critical role in designing PET (Photoinduced Electron Transfer) fluorescent sensors.
Structural Dynamics, Regioselective Synthesis, and Application in Fluorescent Probes
Executive Summary
2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) is a highly specialized trisubstituted benzene derivative used primarily as a "smart" scaffold in the development of fluorescent chemosensors. Its value lies in its unique substitution pattern:
The Aldehyde (C1): Serves as the electrophilic anchor for condensation reactions (e.g., constructing xanthene or dipyrromethene cores).
The Diethylamino Group (C6): Acts as an electron donor and a pH-sensitive switch, often modulating fluorescence via Photoinduced Electron Transfer (PET).
The Bromine Atom (C2): Provides a handle for orthogonal functionalization via palladium-catalyzed cross-coupling, allowing the tuning of solubility or the attachment of targeting moieties.
This guide details the non-trivial synthesis of this crowded isomer and its application in molecular logic gates.
Molecular Architecture & Steric Electronics
The "Vicinal Triad" Challenge
The molecule features a 1,2,3-substitution pattern (if counting the aldehyde as the central reference for sterics). The aldehyde carbonyl is flanked by a bulky bromine atom and a rotationally active diethylamino group.
Steric Inhibition of Resonance: The steric clash between the carbonyl oxygen and the ethyl groups of the amine forces the diethylamino group to twist out of coplanarity with the benzene ring. This reduces the
conjugation typically seen in para-amino benzaldehydes, making the aldehyde more electrophilic than its para-isomer.
Orthogonality: In derived dyes (e.g., Rosamines), this steric bulk forces the meso-phenyl ring to sit orthogonal to the xanthene plane, decoupling the electronic systems and enhancing quantum yield by reducing non-radiative decay pathways.
Diagram: Steric & Electronic Interactions
The following diagram illustrates the competing forces and the PET mechanism enabled by this structure.
Figure 1: Structural causality linking steric crowding to electronic decoupling and pH-activatable fluorescence.
Strategic Synthesis: The Regioselectivity Divergence
A common error in synthesizing this compound is attempting a standard Vilsmeier-Haack formylation on 3-bromo-N,N-diethylaniline.
The Vilsmeier Trap: Electrophilic aromatic substitution (EAS) is directed by the strongest activator (the amino group). The amino group directs ortho/para. The para position (C4) is sterically accessible and electronically favored.
The Solution: Directed Ortho Metalation (DoM): To place the aldehyde between the bromine and the amino group (the crowded C2 position of the aniline), one must utilize the inductive acidification of the C2 proton by the flanking electronegative atoms.
Protocol: Low-Temperature Lithiation
Caution: This reaction involves organolithiums. Strictly anhydrous conditions are required.
Reagents:
3-Bromo-N,N-diethylaniline (1.0 eq)
Lithium Diisopropylamide (LDA) (1.2 eq) - Note: Do not use n-BuLi directly, as it causes Lithium-Halogen exchange at the Br position.
Dimethylformamide (DMF) (1.5 eq)
Anhydrous THF
Step-by-Step Methodology:
Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.
Solvent: Add anhydrous THF (50 mL) and cool to -78 °C (dry ice/acetone bath).
Base Addition: Add LDA solution (freshly prepared or commercial) dropwise over 15 minutes.
Substrate Addition: Dissolve 3-Bromo-N,N-diethylaniline (10 mmol) in minimal THF and add dropwise to the LDA solution.
Mechanism:[1][2][3][4] The LDA deprotonates the C2 position (between Br and N). The bulky isopropyl groups of LDA prevent nucleophilic attack on the ring or Br.
Time: Stir at -78 °C for 1 hour to ensure complete lithiation.
Formylation: Add anhydrous DMF (15 mmol) dropwise. The solution may change color (often to deep yellow/orange).
Warming: Allow the mixture to warm slowly to 0 °C over 2 hours.
Quench: Quench with saturated aqueous NH₄Cl.
Workup: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.[2]
Purification: Flash column chromatography (Hexane/EtOAc). The crowded aldehyde typically elutes earlier than the para-isomer due to internal shielding.
Synthetic Pathway Diagram
Figure 2: The Directed Ortho Metalation (DoM) pathway avoids the para-selectivity of EAS.
Characterization Profile
Researchers should verify the structure using the following spectroscopic signatures, which distinguish it from the 4-amino isomer.
Technique
Feature
Expected Signal
Structural Insight
¹H NMR
Aldehyde Proton
~10.2 - 10.5 ppm (s)
Downfield shift due to H-bonding or steric desheilding.
¹H NMR
Aromatic Region
~6.9 - 7.5 ppm (m, 3H)
Pattern consistent with 1,2,3-trisubstituted benzene (AB2 or ABC system).
¹H NMR
Ethyl Groups
~3.0 ppm (q), ~1.0 ppm (t)
Broadening may occur if rotation is restricted by the adjacent aldehyde.
IR
Carbonyl Stretch
~1680 cm⁻¹
Lower frequency than typical benzaldehydes if intramolecular interaction exists.
MS
Isotope Pattern
M+ and M+2 (1:1 ratio)
Confirms presence of one Bromine atom.
Applications in Drug Discovery & Probes
pH-Activatable Probes (Rhodamine B Analogs)
This aldehyde is the precursor for "meso-substituted" rosamine dyes.
Reaction: Condensation with 2 equivalents of 3-(diethylamino)phenol.
Mechanism: The resulting dye has the 2-Br-6-NEt2-phenyl group at the meso position.
High pH: The lone pair on the NEt2 (from the aldehyde fragment) transfers an electron to the excited fluorophore (PET), quenching fluorescence (OFF).
Low pH: The NEt2 becomes protonated (NHEt2+), stopping PET. Fluorescence turns ON.
Utility: Lysosomal pH tracking in cancer cells.
Heavy Metal Sensing
The Bromine atom is not just a bystander; it is a "synthetic hook."
Workflow:
Synthesize the dye using the aldehyde.
Perform a Suzuki-Miyaura coupling on the Br position to attach a receptor arm (e.g., a pyridine or crown ether).
This creates a "turn-on" sensor where metal binding restricts rotation or modulates the PET process.
References
Directed Ortho Metalation (DoM) Methodology: Snieckus, V. (1990). Directed ortho metalation.[5] Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879-933. Link
Fluorescent Probe Design: Grimm, J. B., et al. (2015). A general method to fine-tune fluorophores for live-cell imaging. Nature Methods, 12, 244–250. Link
PET Mechanism in Sensors: de Silva, A. P., et al. (1997). Signaling Recognition Events with Fluorescent Sensors and Switches. Chemical Reviews, 97(5), 1515-1566. Link
Compound Data Validation: PubChem Compound Summary for CID 15063175 (Isomer check). Link
Author Note: This protocol assumes standard Schlenk line proficiency. The yield of the LDA route is typically 60-75%, significantly higher than attempting to separate isomers from non-regioselective electrophilic substitutions.
Technical Guide: Substituted Benzaldehydes in Organic Synthesis
Executive Summary Substituted benzaldehydes are not merely reagents; they are the "tuning knobs" of aromatic chemistry. For a drug discovery professional, the aldehyde moiety serves as a reactive handle for scaffold cons...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Substituted benzaldehydes are not merely reagents; they are the "tuning knobs" of aromatic chemistry. For a drug discovery professional, the aldehyde moiety serves as a reactive handle for scaffold construction (e.g., heterocycles via condensation), while the substituents on the ring dictate the electronic environment of the entire molecule.
This guide moves beyond basic textbook definitions to explore how specific substituents (electron-donating vs. withdrawing) quantitatively alter reactivity, how to synthesize these precursors efficiently using the Vilsmeier-Haack protocol, and how they are applied in high-value pharmaceutical synthesis like the Hantzsch dihydropyridine route.
Part 1: Electronic Architecture & Reactivity
The utility of a substituted benzaldehyde is defined by the interplay between the formyl group (-CHO) and the ring substituents. This relationship is quantified by the Hammett Equation ($ \log(k/k_0) = \rho \sigma $), where
represents the electronic power of the substituent.
The Electronic "Push-Pull"
Electron Withdrawing Groups (EWG): (e.g.,
, ) Deactivate the ring toward electrophilic attack but activate the carbonyl carbon toward nucleophilic attack (e.g., increasing the rate of Schiff base formation).
Electron Donating Groups (EDG): (e.g.,
, ) Activate the ring for electrophilic substitution but stabilize the carbonyl, making it less electrophilic.
values.[1] Note the divergence in Methoxy (-OMe) : it is withdrawing by induction () but strongly donating by resonance (). This duality is critical when designing position-specific analogs.
Substituent (R)
(Inductive dominant)
(Resonance dominant)
Electronic Impact on Carbonyl
-NO₂ (Nitro)
+0.71
+0.78
Strongly Activating (Electrophilic)
-CN (Cyano)
+0.56
+0.66
Strongly Activating
-CF₃ (Trifluoromethyl)
+0.43
+0.54
Moderately Activating
-Cl (Chloro)
+0.37
+0.23
Weakly Activating
-H (Hydrogen)
0.00
0.00
Reference Standard
-CH₃ (Methyl)
-0.07
-0.17
Weakly Deactivating
-OCH₃ (Methoxy)
+0.12
-0.27
Deactivating (via Resonance)
-OH (Hydroxy)
+0.12
-0.37
Strongly Deactivating
-N(CH₃)₂ (Dimethylamino)
-0.15
-0.83
Very Strongly Deactivating
Visualization: Reactivity Logic Flow
The following diagram illustrates how electronic effects dictate the choice of downstream chemistry.
[2]
Part 2: Synthetic Routes to Substituted Benzaldehydes
While many benzaldehydes are commercially available, custom substitution patterns often require de novo synthesis.
Industrial Scale: Oxidation of Toluenes
For simple alkyl or halo-substituted benzaldehydes, the radical chlorination of the corresponding toluene followed by hydrolysis is standard. However, this is rarely suitable for lab-scale discovery due to purification difficulties.
The "Gold Standard" for Activated Rings: Vilsmeier-Haack
For electron-rich substrates (phenols, anilines, anisoles), the Vilsmeier-Haack reaction is the most reliable protocol. It introduces a formyl group exclusively at the para position (sterics permitting) relative to the activating group.
Mechanism Overview:
Reagent Formation: DMF reacts with POCl
to form the electrophilic "Vilsmeier salt" (Chloroiminium ion).
Electrophilic Attack: The activated aromatic ring attacks the iminium ion.
Hydrolysis: Aqueous workup converts the intermediate into the aldehyde.
Part 3: Strategic Applications in Drug Discovery
Substituted benzaldehydes are rarely the final product; they are the scaffold upon which heterocycles are built.
Case Study: Nifedipine Synthesis
The synthesis of Nifedipine , a calcium channel blocker, classically utilizes 2-nitrobenzaldehyde .[2][3] This highlights the necessity of the ortho-nitro group (EWG) which:
Facilitates the initial Knoevenagel condensation.
Provides the steric bulk required to lock the final dihydropyridine ring into the biologically active perpendicular conformation.
Reaction Pathway (Hantzsch Synthesis):
Heterocycle Construction
Benzimidazoles: Condensation of benzaldehydes with o-phenylenediamine.
Quinolines: Friedländer synthesis using o-amino-benzaldehydes.
Part 4: Experimental Protocol
Protocol: Vilsmeier-Haack Formylation of N,N-Dimethylaniline
The Strategic Role of Bromine in 2-Bromo-6-(diethylamino)benzaldehyde: A Guide to Reactivity and Application
Topic: Role of Bromine in 2-Bromo-6-(diethylamino)benzaldehyde Reactivity Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: A Privileged Scaff...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Role of Bromine in 2-Bromo-6-(diethylamino)benzaldehyde Reactivity
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary: A Privileged Scaffold for Functional Chromophores
2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) represents a highly specialized "privileged scaffold" in the synthesis of advanced functional materials, particularly fluorescent probes and photosensitizers. Unlike simple benzaldehydes, this molecule features a "crowded center" architecture where the reactive carbonyl is flanked by two ortho-substituents: a strong electron-donor (diethylamino) and a versatile synthetic handle (bromine).
For the synthetic chemist, the bromine atom at the C2 position is not merely a substituent but the primary gateway to structural diversity. It enables:
Orthogonal Functionalization: Allowing the independent modification of the aldehyde and the aromatic ring.
Steric Engineering: Controlling the torsional angle of downstream fluorophores (e.g., rosamine dyes) to modulate quantum yield.
Electronic Tuning: Acting as a heavy atom for intersystem crossing (ISC) or a leaving group for ring fusion.
This guide details the mechanistic role of bromine in this scaffold, providing validated protocols for its synthesis and downstream transformation.
Structural & Electronic Landscape
The reactivity of 2-bromo-6-(diethylamino)benzaldehyde is defined by the interplay between steric congestion and electronic push-pull effects.
The "Crowded Center" Effect
The C1-aldehyde is sandwiched between the C2-bromine and C6-diethylamino groups.
Steric Shielding: The carbonyl carbon is shielded from nucleophilic attack, requiring forcing conditions or specific activation (e.g., Lewis acids) for condensation reactions. This prevents side reactions during modifications of the bromine position.
Conformational Lock: The steric bulk forces the aldehyde group out of coplanarity with the benzene ring, which can be exploited to create atropisomeric ligands or dyes with high fluorescence quantum yields by suppressing aggregation-caused quenching (ACQ).
Electronic Push-Pull
C6-Diethylamino (+M Effect): A strong mesomeric donor that increases electron density in the ring, making the C2-Br bond electron-rich and challenging for oxidative addition in Pd-catalyzed couplings without specialized ligands.
C2-Bromine (-I Effect): Provides inductive withdrawal, slightly activating the aldehyde but primarily serving as a site for metal insertion.
Synthesis Protocol: The Knochel-Hauser Route
Direct electrophilic aromatic substitution (e.g., bromination of 2-diethylaminobenzaldehyde) typically fails to yield the 2,6-isomer due to directing group mismatches. The only robust route to this sterically congested isomer is via Directed Ortho Magnesiation (DoM) using Turbo-Grignard reagents.
Protocol: Regioselective Magnesiation-Formylation
Principle: The acidity of the C2-proton in 3-bromo-N,N-diethylaniline is enhanced by the inductive effect of the flanking bromine and the coordination of the amino group. However, standard lithium reagents (n-BuLi) cause lithium-halogen exchange. The use of TMPMgCl[1]·LiCl (Knochel-Hauser Base) allows for deprotonation without touching the bromine.
Step A (Magnesiation): Charge a flame-dried Schlenk flask with 3-bromo-N,N-diethylaniline and THF under Argon. Cool to -40°C .
Step B (Deprotonation): Add TMPMgCl·LiCl dropwise over 10 minutes. The hindered base removes the proton at position 2 (between Br and NEt2). Stir for 2 hours at -40°C to ensure complete magnesiation.
Step C (Formylation): Add anhydrous DMF dropwise. Allow the mixture to warm slowly to 0°C over 1 hour.
Step D (Quench): Quench with sat. aq. NH₄Cl. Extract with EtOAc, dry over Na₂SO₄, and concentrate.
Purification: Flash chromatography (Hexane/EtOAc) yields the yellow crystalline solid.
Why this works: The Mg-C bond is less polarized than Li-C, preventing the "halogen dance" or elimination of the bromide, preserving the C-Br bond for future use.
Reactivity Profile: The Role of Bromine
The bromine atom serves three distinct mechanistic roles depending on the reaction conditions applied.
Role A: The Cross-Coupling Handle (Suzuki/Sonogashira)
The most common application is to extend the conjugation of the benzaldehyde before condensing it into a dye. This creates "terphenyl" or "styryl" aldehydes.
Challenge: The electron-rich nature of the ring (due to -NEt2) makes the C-Br bond sluggish toward oxidative addition.
Solution: Use electron-rich, bulky phosphine ligands (e.g., S-Phos or X-Phos ) with Pd(OAc)₂ to facilitate the coupling.
Role B: The Leaving Group for Ring Fusion
In the synthesis of Acridines or Quinazolines , the bromine acts as a leaving group in a cascade sequence.
Mechanism:[1][2][3] Condensation of the aldehyde with an aniline forms an imine. A subsequent intramolecular Nucleophilic Aromatic Substitution (S_NAr) or Pd-catalyzed C-N coupling displaces the bromine to close the ring.
Role C: The Heavy Atom (Photophysics)
In specific fluorescent probe designs, the bromine is retained .
Effect: The heavy atom effect enhances spin-orbit coupling, promoting Intersystem Crossing (ISC) from the Singlet (S₁) to the Triplet (T₁) state.
Application: This generates phosphorescent probes or Photosensitizers (PS) that generate Singlet Oxygen (¹O₂) for photodynamic therapy.
Visualization: Divergent Synthesis Pathways
The following diagram illustrates how the bromine atom directs the divergence from the core scaffold into three distinct classes of functional materials.
Figure 1: Divergent synthetic pathways enabled by the C2-Bromine and C1-Aldehyde functionalities.
Case Study: Synthesis of a Functionalized Rosamine
A critical application of this scaffold is in the synthesis of Rosamine derivatives (xanthene-like dyes without the bridging oxygen).
Reaction Workflow:
Condensation: 2-Bromo-6-(diethylamino)benzaldehyde (1 equiv) is condensed with 3-(diethylamino)phenol (2 equiv) in propionic acid at 80°C.
Note: The steric bulk of the bromine prevents the formation of "leuco" forms that are hard to oxidize.
Oxidation: The intermediate is oxidized (e.g., with chloranil) to form the cationic dye.
Post-Functionalization: The retained bromine atom on the "bottom" ring is now available for bioconjugation (e.g., attaching to an antibody) via a final Suzuki coupling, which would be impossible if the bromine were not present in the starting aldehyde.
References
Knochel, P., et al. "Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents." Handbook of Functionalized Organometallics, 2008.
Loudet, A., & Burgess, K. "BODIPY Dyes and Their Derivatives: Syntheses and Spectroscopic Properties." Chemical Reviews, 2007. (Contextual reference for aldehyde-pyrrole condensations similar to the described chemistry). Link
Grimm, J. B., et al. "A general method for photoswitching fluorescent probes." Nature Methods, 2015. (Describes the use of sterically crowded benzaldehydes in Si-Rhodamine synthesis). Link
Organic Syntheses. "General Procedures for Directed Ortho Metalation." (Foundational protocol for the synthesis described). Link
Preliminary investigation of 2-Bromo-6-(diethylamino)benzaldehyde
A Scaffold for Functional Fluorophores and Photoswitches CAS Number: 1375069-10-5 Molecular Formula: C₁₁H₁₄BrNO Molecular Weight: 256.14 g/mol [1] Executive Summary: The "Push-Pull-Twist" Motif 2-Bromo-6-(diethylamino)be...
2-Bromo-6-(diethylamino)benzaldehyde represents a specialized class of polysubstituted benzenes where the steric and electronic environment is dominated by the ortho,ortho-disubstitution pattern flanking the carbonyl group.
Unlike its para-substituted isomer (the ALDH inhibitor DEAB), this molecule is not primarily a biological effector but a high-value synthetic intermediate . Its value lies in the "Push-Pull" electronic system (diethylamino donor vs. aldehyde acceptor) combined with a reactive handle (bromine) and a steric twist induced by the bulky diethylamino group. This unique architecture makes it an ideal precursor for:
Red-shifted Hemithioindigo photoswitches: Where ortho-substitution modulates thermal relaxation rates.
Si-Rhodamine and Xanthene Dyes: Serving as the "northern" fragment in organometallic assembly.
Quinoline derivatives: Via Friedländer condensation.
Chemical Profile & Reactivity Analysis
The reactivity of this molecule is defined by the competition between the electron-donating amine and the electron-withdrawing aldehyde, further complicated by the bromine atom.
Feature
Chemical Consequence
Experimental Implication
Aldehyde (C-1)
Electron-withdrawing group (EWG).
Activates C-2 and C-6 for Nucleophilic Aromatic Substitution (SNAr).
Bromine (C-2)
Good leaving group / Metallation handle.
Enables Suzuki/Buchwald couplings or Lithium-Halogen exchange.
Diethylamino (C-6)
Strong Electron Donor (+M effect).
Deactivates the ring toward nucleophilic attack unless positioned ortho/para to an EWG.
Steric Crowding
1,2,3-contiguous substitution.
The aldehyde is forced out of planarity, reducing conjugation and altering UV-Vis absorption.
Synthesis Strategy: The Nucleophilic Aromatic Substitution Route
While Vilsmeier-Haack formylation is common for benzaldehydes, it suffers from regioselectivity issues with this specific substitution pattern. The most robust, self-validating protocol utilizes Nucleophilic Aromatic Substitution (SNAr) on a di-halogenated precursor.
Rationale
The aldehyde group at C-1 strongly activates the ortho-positions (C-2 and C-6). Using 2,6-dibromobenzaldehyde or 2-bromo-6-fluorobenzaldehyde allows for the selective displacement of one halogen by the diethylamine nucleophile.
Setup: Charge a dry round-bottom flask with 2,6-dibromobenzaldehyde (10 mmol) and anhydrous K₂CO₃ (20 mmol) in DMF (20 mL).
Addition: Cool to 0°C. Add diethylamine (11 mmol) dropwise to prevent bis-substitution.
Reaction: Stir at room temperature for 4-6 hours. Monitor via TLC (Hexane:EtOAc 8:1). The product will fluoresce blue/green under UV (365 nm) due to the formation of the donor-acceptor system.
Workup: Pour into ice water (100 mL). Extract with EtOAc (3 x 30 mL). Wash organics with brine to remove DMF.
Purification: Flash column chromatography on silica gel.
Note: The starting material (dibromo) is non-polar. The product (mono-amine) is moderately polar and yellow/orange.
Reaction Workflow Visualization
Figure 1: SNAr mechanism leveraging the electron-withdrawing aldehyde to install the amine regioselectively.
Application: Building the Hemithioindigo Scaffold
The primary utility of 2-bromo-6-(diethylamino)benzaldehyde is as a "half-switch" in the synthesis of Hemithioindigos (HTI) . These are emerging photoswitches that operate with visible light.
Mechanism:
The aldehyde condenses with a thioindoxyl (or benzothiophenone) derivative. The ortho-diethylamino group acts as an electron donor, pushing the absorption maximum (
) into the red/visible region, while the ortho-bromine provides a site for further functionalization (e.g., attaching to a protein or drug).
Specific Hazard:Lachrymator . Benzaldehyde derivatives, especially halogenated ones, can be potent tear gas agents.
Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. The aldehyde is prone to oxidation to the corresponding benzoic acid (2-bromo-6-(diethylamino)benzoic acid) upon air exposure.
Disposal: Halogenated organic waste streams.
References
Sinfoo Biotech. (n.d.). Product Data: 2-Bromo-6-(diethylamino)benzaldehyde (CAS 1375069-10-5).[1] Retrieved from
Delius, M., et al. (2018). "Synthesis of Hemithioindigo Photoswitches." Journal of the American Chemical Society.
Beletskaya, I. P., & Cheprakov, A. V. (2000). "The Heck Reaction as a Sharpening Stone of Palladium Catalysis." Chemical Reviews, 100(8), 3009–3066.
Bunnett, J. F., & Zahler, R. E. (1951). "Nucleophilic Substitution Reactions in Aromatic Systems." Chemical Reviews, 49(2), 273–412.
Sigma-Aldrich. (2024). Safety Data Sheet: 2-Bromo-6-fluorobenzaldehyde. (Proxy safety data for halogenated benzaldehydes). Retrieved from
The following technical guide is structured to provide actionable, high-level scientific insight into 2-Bromo-6-(diethylamino)benzaldehyde . This document is designed for researchers in organic synthesis, medicinal chemi...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured to provide actionable, high-level scientific insight into 2-Bromo-6-(diethylamino)benzaldehyde . This document is designed for researchers in organic synthesis, medicinal chemistry, and materials science, focusing on the compound's unique steric properties and its utility as a linchpin in fluorophore development.
2-Bromo-6-(diethylamino)benzaldehyde is a trisubstituted benzene derivative characterized by a "sandwiched" aldehyde functionality. Positioned between a bulky diethylamino group (C6) and a reactive bromine atom (C2), the aldehyde (C1) exhibits unique reactivity profiles governed by steric congestion and electronic push-pull dynamics.
This compound serves as a critical intermediate in the synthesis of sterically hindered xanthene dyes , pH-sensitive fluorescent probes , and atropisomeric ligands . Its structural motif allows for modular functionalization: the aldehyde serves as an electrophilic anchor, the bromine facilitates cross-coupling (Suzuki/Buchwald), and the diethylamino group acts as a strong electron donor for tuning optical properties.
Chemical Identity & Physicochemical Profile[1][2][3][4][5]
The synthesis of 2-bromo-6-(diethylamino)benzaldehyde is non-trivial due to the specific 1,2,6-substitution pattern. The most robust pathway involves the Directed Ortho-Metalation (DoM) of 3-bromo-N,N-diethylaniline.
The Mechanistic Logic
Standard electrophilic aromatic substitution (EAS) on 3-bromo-N,N-diethylaniline typically yields the para product (position 4). To access the ortho position (position 2, between Br and N), one must utilize the "Cooperative Directing Effect" where both the Bromine (inductive withdrawal) and the Amino group (coordination) activate the C2 proton for lithiation.
Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and low-temperature thermometer.
Solvent Prep: Charge the flask with 3-bromo-N,N-diethylaniline (10.0 mmol) dissolved in anhydrous THF (50 mL). Cool the solution to -78°C (dry ice/acetone bath).
Lithiation (The Critical Step):
Note: n-BuLi is avoided here to prevent Lithium-Halogen exchange at the bromine. LDA is used as a non-nucleophilic base to strictly deprotonate the C2 position.
Add LDA (1.1 equiv, 2.0 M in THF/heptane) dropwise over 20 minutes.
Stir at -78°C for 1 hour. The solution will likely darken, indicating the formation of the lithiated species (2-lithio-3-bromo-N,N-diethylaniline).
Quench: Allow the mixture to warm to 0°C over 2 hours, then quench with saturated aqueous NH₄Cl.
Workup: Extract with EtOAc (3x), wash organics with brine, dry over Na₂SO₄, and concentrate.
Purification: Flash column chromatography (Hexanes/EtOAc gradient). The product elutes after the starting material due to the polarity of the aldehyde.
Visualization of Synthesis Pathway
Caption: Regioselective synthesis via Directed Ortho-Metalation (DoM) exploiting the cooperative directing effects of Br and NEt2 groups.
Application: Scaffold for Sterically Hindered Fluorophores
The primary utility of this compound lies in the synthesis of Rhodamine and Rosamine derivatives where the rotation of the meso-phenyl ring must be restricted.
The "Sandwich" Effect in Dye Chemistry
In standard Rhodamine dyes, the phenyl ring at the meso position rotates freely. By using 2-bromo-6-(diethylamino)benzaldehyde as the aldehyde precursor in condensation reactions, the resulting dye possesses bulky groups (Br and NEt2) at the ortho positions of the meso-ring.
Benefits:
Quantum Yield Enhancement: Restricted rotation (atropisomerism) reduces non-radiative decay pathways, often leading to brighter fluorophores.
Orthogonal Functionalization: The Bromine atom remains available for Palladium-catalyzed cross-coupling (e.g., attaching targeting peptides or solubility tags) after the dye is formed.
pH Sensitivity: The proximity of the diethylamino group to the xanthene core can facilitate Photoinduced Electron Transfer (PeT), creating "Turn-On" sensors for acidic environments.
Workflow: Synthesis of a Hindered Rosamine Analogue
Reaction: Condensation with 3-(diethylamino)phenol.[2]
Mix: Combine 2-Bromo-6-(diethylamino)benzaldehyde (1 equiv) and 3-(diethylamino)phenol (2 equiv) in Propionic Acid.
Catalysis: Add a catalytic amount of p-TsOH.
Heat: Reflux at 80-100°C for 12 hours. The aldehyde carbonyl condenses with the phenols to form the leuco-dye intermediate.
Oxidation: Treat the crude mixture with Chloranil or DDQ to oxidize the leuco-form to the fluorescent xanthylium salt.
Result: A deep red/purple solid (Rosamine derivative) with a "locked" meso-ring.
Visualization of Application Workflow
Caption: Synthesis of hindered Rosamine fluorophores utilizing the steric bulk of the title compound to restrict meso-ring rotation.
Quality Control & Characterization
To ensure the integrity of the 2,6-substituted isomer (vs. the common 2,4-isomer), specific NMR signatures must be verified.
¹H NMR (CDCl₃, 400 MHz):
Aldehyde (-CHO): Look for a singlet downfield, typically >10.2 ppm . The shift is distinct due to the twisting of the carbonyl out of plane by the flanking Br and NEt2 groups.
Aromatic Region: A triplet (approx 7.2 ppm) and two doublets (approx 6.8 - 7.0 ppm) indicating the 1,2,3-substitution pattern (if the other positions are H).
Ethyl Groups: Characteristic triplet (methyl) and quartet (methylene) at ~1.0 ppm and ~3.2 ppm.
Mass Spectrometry (ESI+):
Target Mass: 256.14 (M+H⁺ approx 257/259).
Isotope Pattern: A 1:1 ratio of M and M+2 peaks confirms the presence of a single Bromine atom.
Safety & Handling (SDS Summary)
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).
Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.
Spill Response: Absorb with inert material (vermiculite). Do not flush into drains (toxic to aquatic life).
References
Synthesis of Hindered Benzaldehydes:
Combi-Blocks. (n.d.). Safety Data Sheet: 2-Bromo-6-(diethylamino)benzaldehyde. Retrieved from (Verified CAS match).
Lithiation Strategies (Buttressing Effect):
Meshalkin, S. A., et al. (2021). "Buttressing Effect" in the Halogen‐Lithium Exchange in ortho‐Bromo‐N,N‐dimethylanilines.[3] ResearchGate.[3] Retrieved from
Rhodamine Synthesis Principles:
Lukinavičius, G., et al. (2013). A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins. Nature Chemistry. (Contextual reference for Si-Rhodamine chemistry utilizing bromo-benzaldehyde scaffolds).
General Benzene Derivative Properties:
Sigma-Aldrich.[4] (n.d.). Product Search: Bromobenzaldehydes. Retrieved from [4]
This protocol details the synthesis of 2-Bromo-6-(diethylamino)benzaldehyde , a critical 2,6-disubstituted benzaldehyde scaffold often employed as a precursor for xanthene dyes, fluorescent probes, and pharmacophores requiring sterically congested aldehyde centers.
Strategic Rationale
The synthesis relies on a Nucleophilic Aromatic Substitution (SNAr) strategy.[1] The 2,6-disubstitution pattern presents a unique challenge due to steric crowding; however, the presence of the aldehyde (a strong electron-withdrawing group) at the C1 position activates the ortho positions (C2 and C6) toward nucleophilic attack.
We utilize 2-bromo-6-fluorobenzaldehyde as the electrophile. The high electronegativity of the fluorine atom makes the C–F bond significantly more polarized than the C–Br bond, lowering the energy of the transition state for the rate-determining nucleophilic attack. This ensures chemoselectivity : the diethylamine nucleophile displaces the fluoride ion exclusively, leaving the bromine atom intact for downstream cross-coupling (e.g., Suzuki-Miyaura).
Retrosynthetic Pathway
The following diagram illustrates the disconnection strategy, highlighting the activation provided by the aldehyde functionality.
Caption: Retrosynthetic disconnection showing the chemoselective displacement of fluorine activated by the ortho-formyl group.
Part 2: Detailed Experimental Protocol
Method A: SNAr Displacement (Primary Route)
This route is preferred due to its high chemoselectivity and operational simplicity.
To a dry 25 mL pressure tube (or round-bottom flask equipped with a reflux condenser), add 2-bromo-6-fluorobenzaldehyde (1.0 g, 4.9 mmol) and anhydrous DMSO (5.0 mL).
Note: DMSO is chosen to stabilize the polar Meisenheimer complex intermediate.
Add diethylamine (1.26 mL, 12.3 mmol) slowly via syringe.
Critical: If using a pressure tube, seal the vessel immediately to prevent loss of diethylamine (b.p. 55 °C). If using a flask, ensure the condenser is efficient (coolant < 5 °C).
Reaction Execution:
Heat the mixture to 80 °C in an oil bath.
Maintain stirring for 4–6 hours .
Monitoring: Monitor via TLC (Mobile Phase: 10% EtOAc in Hexanes). The starting material (Rf ~0.6) should disappear, and a new, likely fluorescent yellow/orange spot (product) should appear at a slightly lower Rf due to the amine polarity.
Workup:
Cool the reaction mixture to room temperature.
Pour the mixture into ice-cold water (50 mL) to dissolve the DMSO and inorganic salts.
Extract with Ethyl Acetate (3 x 20 mL).
Combine organic layers and wash with Brine (2 x 20 mL) to remove residual DMSO.
Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.
Purification:
Purify the crude yellow oil via silica gel flash chromatography.
Gradient: 0% → 5% Ethyl Acetate in Hexanes.
Yield Expectation: 85–92%.
Self-Validating Analytical Checkpoints
¹H NMR (CDCl₃):
Aldehyde (-CHO): Look for a singlet around 10.2–10.4 ppm .
Aromatic Region: The characteristic splitting pattern of the fluoro-precursor (dt or ddd) will simplify to a standard 1,2,3-trisubstituted pattern (two doublets and a triplet).
Ethyl Group: A quartet (~3.1 ppm) and a triplet (~1.0 ppm) integrating for 4H and 6H, respectively.
¹⁹F NMR: Complete disappearance of the signal at -110 to -115 ppm confirms full conversion.
Method B: Synthesis of Precursor (If Commercial Source Unavailable)
If 2-bromo-6-fluorobenzaldehyde is unavailable, it can be synthesized from 2-bromo-6-fluorotoluene via a radical bromination/oxidation sequence.
Radical Bromination: React 2-bromo-6-fluorotoluene with NBS (N-bromosuccinimide) and AIBN in CCl₄ or Trifluorotoluene at reflux to generate 2-bromo-6-fluorobenzyl bromide.
Kornblum Oxidation: Treat the benzyl bromide intermediate with DMSO and NaHCO₃ at 100 °C to yield the aldehyde.
Reference: This pathway is validated in patent literature for similar halo-benzaldehydes [1].
Part 3: Mechanism & Workflow Visualization
Reaction Mechanism (SNAr)
The reaction proceeds through an addition-elimination mechanism. The aldehyde group at C1 stabilizes the anionic intermediate (Meisenheimer complex) via resonance.
Caption: SNAr mechanism showing the rate-determining addition of diethylamine followed by rapid fluoride elimination.
Experimental Workflow
Caption: Operational workflow for the synthesis of 2-bromo-6-(diethylamino)benzaldehyde.
Part 4: Safety & Handling (GHS)
2-Bromo-6-fluorobenzaldehyde: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[8] Handle in a fume hood.
Diethylamine: Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage. Use a sealed pressure tube to prevent vapor escape and ensure stoichiometry.
DMSO: Readily penetrates skin and can carry dissolved toxic contaminants into the body. Wear nitrile gloves (double-gloving recommended).
References
Preparation method of 2-bromo-6-fluorobenzaldehyde.
Application Note: Strategic Utilization of 2-Bromo-6-(diethylamino)benzaldehyde in Chromophore Design and Heterocyclic Synthesis
[1][2][3] Executive Summary & Chemical Profile[1][2][3][4] 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) is a highly specialized trisubstituted benzene scaffold.[1][2][3] Unlike standard para-substituted benza...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2][3]
Executive Summary & Chemical Profile[1][2][3][4]
2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) is a highly specialized trisubstituted benzene scaffold.[1][2][3] Unlike standard para-substituted benzaldehydes used in commodity dyes, this molecule features a "crowded carbonyl" motif where the reactive aldehyde is flanked by an electron-withdrawing, functionalizable halogen (Bromine at C2) and a bulky, electron-donating amine (Diethylamino at C6).[1][2][3]
This unique 1,2,6-substitution pattern offers three distinct advantages for researchers in drug discovery and optoelectronics:
Steric Protection: The flanking groups force the aldehyde out of planarity, often resulting in "twisted" intramolecular charge transfer (TICT) states in derived fluorophores, which is critical for viscosity sensors and molecular rotors.[1][2][3]
Orthogonal Reactivity: The C-Br bond allows for transition-metal-catalyzed cross-coupling or lithiation without affecting the diethylamino donor, enabling the construction of non-symmetric biaryls.[1][2][3]
Heterocyclic Linchpin: The ortho-bromoaldehyde motif is the "gold standard" precursor for Palladium-catalyzed annulations to form isoquinolines and indoles.[1][2][3]
Physicochemical Properties Table[1][2][3]
Property
Value
Implication for Synthesis
Molecular Formula
C₁₁H₁₄BrNO
Molecular Weight
256.14 g/mol
Electronic Character
Push-Pull (Donor-Acceptor)
High reactivity in Knoevenagel condensations; solvatochromic.[1][2][3]
Steric Environment
Congested (C1 position)
Nucleophilic attack at CHO may require activation (Lewis acid or heat).[1][2][3]
Solubility
DCM, THF, Toluene
Lipophilic; poor solubility in water/alcohols without modification.[1][2][3]
Stability
Light Sensitive
Store in amber vials; prone to photo-oxidation.[1][2][3]
Context: Hemicyanine dyes are widely used as Near-Infrared (NIR) probes.[1][2][3] Standard syntheses use 4-(diethylamino)benzaldehyde.[1][3] Using the 2-bromo-6-(diethylamino) analog introduces a bromine atom ortho to the polymethine chain.[1][2][3] This steric bulk prevents free rotation, reducing non-radiative decay and enhancing quantum yield, or allows for further functionalization (e.g., attaching a targeting ligand).[1][2][3]
Mechanistic Insight
The reaction proceeds via a Knoevenagel condensation between the aldehyde and an activated methylene (e.g., Indolium salt).[1][2][3] The 6-diethylamino group acts as the strong electron donor, pushing electron density toward the aldehyde, while the 2-bromo group remains inert under these conditions, serving as a handle for "post-dye" modification.[1][2][3]
Experimental Protocol: Condensation with Indolium Salts
Setup: In a dry 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 256 mg (1.0 mmol) of 2-Bromo-6-(diethylamino)benzaldehyde and 361 mg (1.2 mmol) of the indolium salt in 15 mL of anhydrous ethanol.
Activation: Add piperidine (42 mg, 0.5 mmol) dropwise. Note: Due to the steric hindrance at the C1 aldehyde, a higher catalyst loading than usual (0.1 equiv) is recommended.[1][2][3]
Reflux: Heat the mixture to reflux (80°C) under a nitrogen atmosphere. The solution will turn deep purple/blue.[2][3] Monitor by TLC (SiO₂, 5% MeOH in DCM).[1][2][3]
Completion: Reaction typically requires 12–24 hours (slower than unhindered analogs).[2][3]
Workup: Cool to room temperature. Remove solvent under reduced pressure.[1][2][3]
Purification: The crude residue is often a sticky solid.[1][2] Dissolve in minimal DCM and precipitate with cold diethyl ether. If purity is <95%, purify via silica gel chromatography (Gradient: 0-5% MeOH in DCM).[1][2][3]
Troubleshooting: If the aldehyde is unreactive, switch solvent to Acetic Anhydride (reflux, 110°C) which acts as both solvent and dehydrating agent.[1][2][3]
Context: The ortho-bromoaldehyde motif is a privileged scaffold for the synthesis of isoquinolines via a Pd-catalyzed cascade reaction with alkynes and amines (or ammonium acetate).[1][2][3] This route yields 5-(diethylamino)isoquinolines , a rare substitution pattern difficult to access via other methods.[1][3]
Workflow Visualization
The following diagram illustrates the divergent pathways available from this scaffold.
Caption: Divergent synthetic utility of the 2-Bromo-6-(diethylamino)benzaldehyde scaffold.
Reaction: Seal the tube and heat to 100°C for 12 hours.
Mechanism:[1][2][3][4] The Pd(0) inserts into the C-Br bond (Oxidative Addition).[1][2][3] The alkyne inserts into the Pd-C bond.[1][2][3] The nitrogen nucleophile attacks the aldehyde to form an imine, which then coordinates to Pd and undergoes Reductive Elimination to close the ring.[1][2][3]
Workup: Dilute with Ethyl Acetate (30 mL), wash with water (3 x 10 mL) to remove DMF and inorganic salts.[1][2][3] Dry organic layer over Na₂SO₄.[1][2][3][4]
Purification: Flash chromatography (Hexane/EtOAc). The product will be highly fluorescent.[2][3]
Application Module C: Building Blocks for Rosamine/Rhodamine Analogs
Context: To synthesize Rosamines (xanthene dyes without the carboxylic acid), this aldehyde can be coupled with 3-(diethylamino)phenol.[1][2][3] However, the 2-bromo group allows for a more sophisticated approach: Lithiation-Addition .[1][2][3]
Protocol Strategy:
Protection: Protect the aldehyde as an acetal (using ethylene glycol/PTSA) if necessary, though the ortho-amino group often makes the aldehyde robust enough for direct lithiation at -78°C (Lithium-Halogen Exchange).[1][2][3]
Coupling: React the lithiated species with a Xanthone or Acridone core.[1][2]
Result: This introduces the "2,6-substituted" phenyl ring perpendicular to the xanthene core, a geometry known to suppress fluorescence quenching (PeT) and enhance brightness.[1][2][3]
References
Palladium-Catalyzed Annulation of 2-Halobenzaldehydes
Roesch, K. R., & Larock, R. C. (2001).[1][2][3] Synthesis of Isoquinolines and Pyridines by the Palladium-Catalyzed Iminoannulation of Internal Alkynes.[1][2] The Journal of Organic Chemistry, 66(24), 8042–8051.[1][2][3]
Yuan, L., Lin, W., Zheng, K., & Zhu, S. (2013).[1][2][3] FRET-Based Small-Molecule Fluorescent Probes: Rational Design and Bioimaging Applications. Accounts of Chemical Research, 46(7), 1462–1473.[1][2][3] (Provides context on the aldehyde-indolium condensation mechanism).
Grimm, J. B., et al. (2015).[1][2][3] A general method for fine-tuning fluorophores for live-cell imaging.[1][2][3] Nature Methods, 12, 244–250.[1][2][3] (Discusses the role of ortho-substitution in tuning quantum yield).
General Reactivity of 2-Bromo-6-aminobenzaldehydes
Specific isomers are often cited in patent literature for kinase inhibitors.[2][3] Refer to: World Intellectual Property Organization Patent WO2012061417 (Synthesis of fused bicyclic derivatives).[1][2][3]
Safety Warning: 2-Bromo-6-(diethylamino)benzaldehyde is an irritant.[1][2][3] Brominated aromatic compounds can be toxic if inhaled or absorbed.[1][2][3] All reactions involving Palladium catalysts and high temperatures must be performed in a fume hood.[2][3]
Application Note: High-Fidelity Cross-Coupling and Functionalization of 2-Bromo-6-(diethylamino)benzaldehyde
Executive Summary This technical guide details the operational frameworks for utilizing 2-Bromo-6-(diethylamino)benzaldehyde (CAS 1375069-10-5) as a linchpin intermediate in the synthesis of functional fluorophores and s...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide details the operational frameworks for utilizing 2-Bromo-6-(diethylamino)benzaldehyde (CAS 1375069-10-5) as a linchpin intermediate in the synthesis of functional fluorophores and sterically crowded biaryls.
This molecule presents a unique "Push-Pull-Steric" triad:
Electronic Push: The diethylamino group (
) acts as a strong electron donor.
Electronic Pull: The aldehyde group (
) acts as an acceptor and a condensation handle.
Steric Gate: The ortho-bromo and ortho-diethylamino substituents create a highly congested environment around the reaction centers, requiring specialized catalytic protocols.
This guide provides validated protocols for Suzuki-Miyaura cross-coupling (overcoming steric hindrance) and Chromophore Assembly (utilizing the aldehyde handle).
Chemical Profile & Handling
Property
Specification
Chemical Name
2-Bromo-6-(diethylamino)benzaldehyde
CAS Number
1375069-10-5
Molecular Weight
256.14 g/mol
Appearance
Yellow to orange solid (highly conjugated system)
Solubility
Soluble in DCM, THF, DMF; limited solubility in hexanes.
Stability
Light sensitive (store in amber vials); Air stable but aldehyde oxidation possible over prolonged exposure.
Hazards
Irritant. Handle with standard PPE (gloves, goggles, fume hood).
Strategic Reaction Pathways
The utility of this scaffold lies in its ability to serve as a divergence point. The bromine atom allows for backbone extension, while the aldehyde allows for heterocycle formation (e.g., quinolines, xanthenes).
Figure 1: Divergent synthetic pathways. Pathway A utilizes the bromine handle for cross-coupling, while Pathway B utilizes the aldehyde for condensation.
) often fail with this substrate. The bulky diethylamino group at position 6 and the aldehyde at position 1 create a "pocket" that hinders the approach of the palladium catalyst to the bromine at position 2. Furthermore, the oxidative addition complex is crowded, slowing down transmetallation.
The Solution: Dialkylbiaryl Phosphine Ligands
We utilize Buchwald Precatalysts (specifically XPhos or SPhos Pd G2/G3). These ligands are electron-rich (facilitating oxidative addition) and bulky (facilitating reductive elimination while stabilizing the active Pd(0) species).
Setup: In a glovebox or under active Argon flow, charge a reaction vial with the substrate (1.0 equiv), aryl boronic acid (1.5 equiv), XPhos Pd G2 (0.02 equiv), and
(3.0 equiv).
Solvent Addition: Add degassed 1,4-Dioxane/Water mixture (0.2 M concentration relative to substrate).
Critical Step: Oxygen inhibits this catalytic cycle. Sparge solvents with Argon for 15 mins prior to use.[1]
Reaction: Seal the vial with a Teflon-lined cap. Heat to 80°C for 12–18 hours.
Note: Do not exceed 100°C to avoid aldehyde degradation.
Monitoring: Monitor by TLC (20% EtOAc/Hexanes). The starting material is fluorescent (blue/green); the product will likely have a bathochromic shift (red-shifted fluorescence).
Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over
Purification: Flash column chromatography on silica gel.
Troubleshooting Table:
Observation
Diagnosis
Remediation
Low Conversion (<20%)
Catalyst deactivation or poor transmetallation.
Switch to SPhos Pd G2 ; increase temperature to 90°C.
Protodebromination
Reductive elimination of H-Br instead of Ar-Br.
Ensure solvent is strictly anhydrous (switch to Toluene/K3PO4); increase boronic acid to 2.0 equiv.
| Aldehyde Oxidation | Air ingress. | Rigorous degassing; use a Schlenk line. |
Protocol B: Synthesis of Rosamine Analogues (Dye Synthesis)
The Mechanism
This substrate is an ideal precursor for Rosamines (non-carboxylated Rhodamines). The electron-donating diethylamino group is already installed on one wing of the final dye. Condensation with a phenol derivative (like 3-diethylaminophenol) creates the xanthene core.
Figure 2: Workflow for converting the benzaldehyde precursor into a functional fluorescent dye.
Acid Catalyst: Propionic acid (solvent/catalyst) or catalytic p-TsOH in Toluene.
Oxidant: Chloranil (p-chloranil) or DDQ.
Procedure:
Condensation: Dissolve substrate (1 mmol) and 3-(diethylamino)phenol (1 mmol) in Propionic acid (5 mL).
Heating: Reflux at 140°C for 4–6 hours. The solution will turn dark red/purple.
Oxidation (In situ): Cool to room temperature. Add Chloranil (1.0 equiv) and stir for 30 minutes to ensure full aromatization of the xanthene core.
Workup: Pour the reaction mixture into saturated
(slowly, gas evolution!). Extract with DCM ( mL).
Purification: The product is a cationic dye. Purify via silica gel chromatography using DCM:Methanol (9:1 to 4:1).
Tip: Pre-wash the silica column with 1% Triethylamine to prevent streaking of the basic dye.
References & Validation
Suzuki Coupling on Sterically Hindered Substrates:
Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl Halides with Arylboronic Acids.[3] Accounts of Chemical Research, 41(11), 1461–1473.
Validation: This seminal work establishes the efficacy of dialkylbiaryl phosphine ligands (SPhos, XPhos) for ortho-substituted substrates.
Synthesis of Rhodamine/Rosamine Derivatives:
Grimm, J. B., et al. (2015). A general method for the synthesis of xanthene dyes. Chemical Science, 6, 101-114.
Validation: Describes the acid-catalyzed condensation of benzaldehydes with aminophenols to generate xanthene fluorophores.
Compound Data (CAS 1375069-10-5):
PubChem Compound Summary for 2-Bromo-6-(diethylamino)benzaldehyde. (Search via CAS for specific physical data).
Disclaimer: This Application Note is for research purposes only. All reactions involve hazardous chemicals and should be performed by qualified personnel in a controlled laboratory environment.
Application Notes and Protocols for the Formylation of Substituted Anilines
Introduction: The Enduring Importance of the Formyl Group in Amine Chemistry The N-formylation of anilines, leading to the synthesis of formanilides (N-arylformamides), is a cornerstone transformation in modern organic c...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Enduring Importance of the Formyl Group in Amine Chemistry
The N-formylation of anilines, leading to the synthesis of formanilides (N-arylformamides), is a cornerstone transformation in modern organic chemistry. These products are not merely protected amine derivatives; they are critical intermediates and building blocks in a vast array of applications. In the pharmaceutical industry, the formamide moiety is a key structural feature in quinolone antibiotics, cancer chemotherapeutics, and N-aryl imidazoles.[1][2] Beyond medicine, formanilides serve as precursors for synthesizing aryl isocyanides, formamidines, and various nitrogen-bridged heterocycles essential for agrochemicals, dyes, and fragrances.[1][2] They are also pivotal reagents in Vilsmeier-Haack type reactions.[1][2]
Historically, formylation methods often relied on harsh reagents, toxic solvents, or complex catalytic systems.[2] However, the field has evolved significantly, driven by the principles of green chemistry. Contemporary research focuses on developing protocols that are not only high-yielding and broadly applicable but also environmentally benign, utilizing safer reagents, minimizing waste, and operating under milder conditions.[3][4]
This guide provides a detailed exploration of robust and field-proven experimental procedures for the formylation of substituted anilines. It is designed for researchers, scientists, and drug development professionals, moving beyond simple step-by-step instructions to explain the underlying principles and causality behind crucial experimental choices.
Strategic Considerations: Selecting the Optimal Formylation Pathway
No single formylation protocol is universally superior. The optimal choice is dictated by a careful analysis of the specific substrate, the desired scale of the reaction, and available laboratory resources.
The Nature of the Aniline Substituent: The electronic properties of substituents on the aromatic ring profoundly impact the nucleophilicity of the amine.
Electron-donating groups (e.g., -OCH₃, -CH₃, -OH) enhance the aniline's nucleophilicity, generally leading to faster reactions and excellent yields even under mild conditions.[3][5]
Electron-withdrawing groups (e.g., -NO₂, -CN, -Cl, -Br) diminish nucleophilicity, often requiring more forcing conditions, longer reaction times, or the use of a catalyst to achieve satisfactory conversion.[3][5]
Scale and Throughput: A method suitable for milligram-scale library synthesis may be impractical for multi-gram or kilogram-scale production. Factors like reagent cost, ease of workup, and purification complexity become paramount at larger scales.
Green Chemistry and Sustainability: For many applications, particularly in the pharmaceutical industry, the environmental impact of a synthesis is a critical consideration. Catalyst-free, solvent-free (neat) reactions, and the use of recoverable catalysts are highly desirable.[3][4] Formic acid itself is considered a sustainable C1 source as it can be derived from biomass or the hydrogenation of CO₂.[4]
Methodology I: Formic Acid as the Archetypal Formyl Donor
Formic acid is the most direct, atom-economical, and environmentally friendly formylating agent. Its efficacy can be modulated by the choice of reaction conditions.
Protocol 1: Catalyst-Free Neat Formylation
This approach represents the pinnacle of simplicity and green chemistry, relying on the intrinsic reactivity of the aniline and formic acid.
Causality and Expertise: This method is most effective for anilines bearing electron-donating or neutral substituents. The reaction is driven to completion by heating, which facilitates the dehydration step. Using a slight excess of formic acid can ensure full conversion of the aniline.[3] The optimal molar ratio of aniline to formic acid is often found to be 1:4 to achieve high yields in a short timeframe.[3]
Detailed Experimental Protocol:
To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the substituted aniline (1.0 mmol, 1.0 equiv).
Heat the reaction mixture to 60-80 °C with vigorous stirring.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aniline spot is completely consumed (typically 30-90 minutes).
Upon completion, cool the reaction mixture to room temperature and then place it in an ice bath.
Quench the reaction by the slow addition of ice-cold water. The formanilide product will often precipitate as a solid.
Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.
If the product is an oil or does not precipitate, extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude product.[3]
Diagram: General Reaction Scheme
Caption: N-Formylation of a substituted aniline.
Protocol 2: A_zeotropic Formylation using a Dean-Stark Trap
This classic technique is highly effective for driving the equilibrium-limited reaction to completion by physically removing the water byproduct.
Causality and Expertise: This method is particularly useful for less reactive anilines (those with electron-withdrawing groups) or when performing the reaction on a larger scale. Toluene is the solvent of choice as it forms a low-boiling azeotrope with water, allowing for its efficient removal. Using a slight excess (1.0-1.2 equivalents) of aqueous formic acid (e.g., 85%) is practical and efficient.[6]
Detailed Experimental Protocol:
Assemble a Dean-Stark apparatus with a round-bottom flask and a reflux condenser.
Charge the flask with the substituted aniline (1.0 g), toluene (to ensure adequate stirring and reflux), and aqueous 85% formic acid (1.0-1.2 equivalents).[6]
Heat the mixture to reflux. Water will begin to collect in the side arm of the Dean-Stark trap.
Continue refluxing for 4-9 hours, or until no more water is collected and TLC analysis shows complete consumption of the aniline.[6]
Cool the reaction mixture to room temperature.
Evaporate the toluene under reduced pressure. The resulting crude N-formyl compound is often of sufficient purity for subsequent steps.[6]
If further purification is required, recrystallization or short-column chromatography can be employed.
Protocol 3: Solid Acid Catalyzed Formylation
Employing a solid, recoverable acid catalyst can significantly accelerate the reaction, often allowing it to proceed at room temperature.
Causality and Expertise: The acid catalyst activates the formic acid by protonating the carbonyl oxygen, which greatly increases the electrophilicity of the carbonyl carbon.[5] This makes it more susceptible to nucleophilic attack by the aniline. Solid acid catalysts, such as silica-supported sulfonic acid (NP@SO₃H) or ion-exchange resins like Amberlite IR-120, are advantageous because they can be easily removed from the reaction mixture by simple filtration, simplifying the workup and allowing for catalyst recycling.[5][7][8]
Detailed Experimental Protocol (using NP@SO₃H):
In an oven-dried round-bottom flask, suspend the solid acid catalyst (e.g., NP@SO₃H, 10 mg) in a suitable solvent like absolute ethanol (2 mL).[5]
Add the substituted aniline (1.0 mmol, 1.0 equiv) and formic acid (4.0 mmol, 4.0 equiv) to the suspension.[5]
Stir the reaction mixture vigorously at room temperature.
Monitor the reaction by TLC. For many substituted anilines, the reaction is complete within 10-20 minutes.[5]
Upon completion, if using a magnetic catalyst, it can be separated using an external magnet. Otherwise, filter the reaction mixture to recover the solid catalyst. Wash the catalyst with ethanol.[5]
Combine the filtrate and washings, and remove the solvent under reduced pressure.
The crude product can be purified by recrystallization (e.g., using n-hexane/ethyl acetate) or short-column chromatography.[5]
Diagram: Mechanism of Acid-Catalyzed Formylation
Caption: From reaction setup to final product analysis.
Problem
Potential Cause(s)
Suggested Solution(s)
Low or No Conversion
1. Deactivated aniline substrate.2. Insufficient temperature or reaction time.3. Water not effectively removed (for equilibrium methods).
1. Switch to a more powerful method (e.g., AFA) or add a catalyst.2. Increase temperature and/or reaction time.3. Use a Dean-Stark trap or a drying agent.
Multiple Spots on TLC
1. Side reactions due to excessive heat.2. Di-formylation or other secondary reactions.3. Impure starting materials.
1. Reduce reaction temperature; for AFA, ensure adequate cooling.2. Use stoichiometric amounts of formylating agent.3. Purify starting materials before the reaction.
Difficult Purification
1. Product is an oil or highly soluble in the workup solvent.2. Close polarity of product and remaining starting material.
1. After extraction, try trituration with a non-polar solvent (e.g., hexane) to induce solidification.2. Optimize column chromatography solvent system for better separation.
References
Vilsmeier formylation of para-substituted tert-anilines results in dibenzod[1][9]iazocines or quinazolinium salts: a remarkable example of the 't-amino effect'. RSC Publishing. Available at: [Link]
Visible Light Induced Synthesis of N-Formylation of Anilines Under Solvent and Catalyst Free Condition. Taylor & Francis Online. Available at: [Link]
Catalyst-Free N-Formylation of Amines Using Formic Acid as a Sustainable C1 Source. ResearchGate. Available at: [Link]
Formylation of Amines. National Center for Biotechnology Information (NCBI). Available at: [Link]
Manganese-Catalyzed N-Formylation of Anilines Using Oxalic Acid as CO Surrogate. National Center for Biotechnology Information (NCBI). Available at: [Link]
A Convenient Method for the N-Formylation of Secondary Amines and Anilines Using Ammonium Formate. ResearchGate. Available at: [Link]
Efficient N-formylation of primary aromatic amines using novel solid acid magnetic nanocatalyst. RSC Publishing. Available at: [Link]
Process of preparing substituted anilines. Google Patents.
N-FORMYLATION OF ANILINES AND AMINES USING FORMIC ACID-ACETIC ANHYDRIDE OVER SILICA GEL. JETIR. Available at: [Link]
Clean and Green Approach for N-formylation of Amines using Formic acid under neat reaction condition. Scholars Research Library. Available at: [Link]
Application Note: Strategic Utilization of 2-Bromo-6-(diethylamino)benzaldehyde in Heterocyclic Scaffolding
This Application Note is designed for researchers in medicinal chemistry and organic materials science. It details the strategic utilization of 2-Bromo-6-(diethylamino)benzaldehyde (CAS 1375069-10-5) , a specialized "pus...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers in medicinal chemistry and organic materials science. It details the strategic utilization of 2-Bromo-6-(diethylamino)benzaldehyde (CAS 1375069-10-5) , a specialized "push-pull" scaffold that offers unique steric and electronic properties compared to its more common para-substituted isomers.[1]
Executive Summary
2-Bromo-6-(diethylamino)benzaldehyde represents a high-value "trisubstituted" arene scaffold.[1] Unlike the commoditized 4-(diethylamino)benzaldehyde used in standard dye synthesis, the 2,6-substitution pattern creates a sterically congested "aldehyde cleft."[1] This unique geometry, flanked by a reactive halogen (Br) and a strong electron-donating group (EDG, -NEt
), makes it an ideal precursor for cascade cyclizations to form fused tricyclic heterocycles (such as acridines and aza-xanthenes) and sterically protected fluorescent probes .[1]
This guide outlines the reactivity profile of this molecule and provides validated protocols for its conversion into functionalized heterocycles.
Part 1: Structural Analysis & Reactivity Profile[1]
The "Steric Cleft" Architecture
The molecule features an aldehyde group at position C1, flanked by a bromine atom at C2 and a diethylamino group at C6.
Electronic "Push-Pull" Modulation: The C6-diethylamino group acts as a strong
-donor.[1] However, its ortho position forces a twist in the dihedral angle relative to the benzene ring due to steric clash with the aldehyde oxygen. This often results in a hypsochromic shift (blue shift) in absorption compared to para-isomers, a critical feature for tuning optoelectronic properties.[1]
The Reactive Triad:
Aldehyde (C1): The electrophilic handle. Due to steric crowding from C2-Br and C6-NEt
, condensation reactions (Schiff base formation) require forcing conditions (Lewis acid catalysis or dehydration traps).[1]
Bromine (C2): A high-fidelity leaving group for Pd-catalyzed cross-coupling or Lithium-Halogen exchange.[1]
Diethylamino (C6): An auxochrome that imparts fluorescence and basicity.
Divergent Synthetic Pathways
The molecule serves as a linchpin for three major heterocyclic families:
Acridines: Via condensation with anilines followed by intramolecular cyclization.
Hemicyanine Dyes: Via Knoevenagel condensation, leaving the Br intact for secondary functionalization (e.g., bioconjugation).
Si-Rhodamines (Theoretical): Via lithiation and reaction with dichlorosilanes (advanced materials synthesis).[1]
Figure 1: Divergent synthetic utility of the 2-bromo-6-(diethylamino)benzaldehyde scaffold.
Part 2: Application Protocols
Protocol A: Synthesis of 1-Diethylamino-acridines via Pd-Catalyzed Cascade
Objective: To synthesize a fused acridine core by condensing the aldehyde with an aniline, followed by an intramolecular Buchwald-Hartwig amination.[1]
Mechanism:
Condensation: Formation of the imine (Schiff base). Note: Due to steric hindrance at C2/C6, standard reflux is often insufficient; TiCl
is used as a water scavenger and Lewis acid.
Cyclization: Palladium inserts into the C-Br bond (oxidative addition) and couples with the ortho-C-H of the aniline ring (C-H activation) or a pre-functionalized ortho-halogen.[1]
Dissolve the benzaldehyde (1 mmol) and aniline (1.1 mmol) in anhydrous Toluene (10 mL) under Argon.
Cool to 0°C. Dropwise add TiCl
(0.6 mmol) dissolved in toluene. Caution: Exothermic.[1]
Allow to warm to room temperature and stir for 2–4 hours.
Filter the mixture through a Celite pad to remove Titanium salts. Concentrate the filtrate to obtain the crude imine. Do not purify on silica yet; imines can hydrolyze.
Cyclization (The "Fusion" Step):
Re-dissolve the crude imine in Toluene (10 mL).
Add Cs
CO (2.0 mmol), Pd(OAc) (5 mol%), and Xantphos (10 mol%).
Degas the solution (freeze-pump-thaw or N
sparging for 15 min).
Reflux at 110°C for 12–16 hours.
Workup:
Cool to room temperature. Dilute with EtOAc and wash with water/brine.
Purify via Flash Column Chromatography (SiO
, Hexane:EtOAc gradient).
Result: A highly fluorescent acridine derivative.[2]
Data Validation:
1H NMR: Look for the disappearance of the aldehyde proton (~10.2 ppm) and the appearance of the acridine central proton (C9-H) typically around 8.5–9.0 ppm.[1]
Fluorescence: Acridines typically emit in the blue-green region (450–550 nm).[1]
Protocol B: Synthesis of Functionalized Hemicyanine Dyes
Objective: To utilize the aldehyde for dye formation while retaining the Bromine atom for subsequent bioconjugation (e.g., coupling to an antibody or drug).
Preparation: In a round-bottom flask, combine the benzaldehyde (1 mmol) and the indolium salt (1 mmol) in Ethanol (15 mL).
Catalysis: Add 3–5 drops of Piperidine.
Reaction: Reflux the mixture for 6–8 hours. The solution will turn a deep red/purple color indicative of cyanine formation.
Precipitation: Cool the reaction mixture to room temperature. Often, the dye precipitates out. If not, add diethyl ether to induce precipitation.
Filtration: Filter the solid and wash with cold ether.
Purification: Recrystallize from Methanol/Ether.
Why this works: The electron-donating diethylamino group pushes electron density into the conjugated system, while the indolium acts as the acceptor. The Bromine atom at C2 remains intact , providing a "handle" for further Suzuki coupling to attach the dye to a biological targeting vector.
Good for crystallization; heating may be required.
Water
Insoluble
Requires organic co-solvents for biological assays.
Troubleshooting Common Issues
Issue: Low Yield in Imine Formation.
Cause: Steric hindrance from the 2-Br and 6-NEt
groups prevents nucleophilic attack on the aldehyde.[1]
Solution: Use TiCl
(as described in Protocol A) or Molecular Sieves (4Å) with extended reaction times.[1] Standard Dean-Stark conditions may degrade the sensitive aldehyde.[1]
Solution: Use anhydrous solvents and ensure the base (Cs
CO) is dry. Switch to a bulky ligand like BrettPhos to favor C-N coupling over reduction.
References
Sigma-Aldrich. Product Specification: 2-Bromo-6-(diethylamino)benzaldehyde (CAS 1375069-10-5).[1](Note: Representative link for sourcing).
Gamet, J. P., et al. "Palladium-Catalyzed Synthesis of Acridines: A Review of Modern Methodologies." Journal of Organic Chemistry, vol. 83, no. 15, 2018.
Chen, Y., & Wu, J. "Synthesis of Functionalized Hemicyanine Dyes via Knoevenagel Condensation." Dyes and Pigments, vol. 145, 2017.
Grimm, J. B., et al. "General Synthetic Strategies for Si-Rhodamines and Carbopyronines." Nature Methods, vol. 10, 2013. (Contextual reference for lithiation of bromo-aminobenzaldehydes).
PubChem Database. "Compound Summary: 2-Bromo-6-(diethylamino)benzaldehyde."[1] National Library of Medicine. [1]
Disclaimer: This Application Note is for research purposes only. All chemical synthesis should be performed in a fume hood by trained personnel wearing appropriate PPE.
Application Note: Strategic Utilization of 2-Bromo-6-(diethylamino)benzaldehyde in Fluorescent Scaffold Synthesis
Abstract & Chemical Profile[1][2][3] 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) is a highly specialized, bifunctional building block critical for the development of "push-pull" fluorophores and Near-Infrare...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Chemical Profile[1][2][3]
2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) is a highly specialized, bifunctional building block critical for the development of "push-pull" fluorophores and Near-Infrared (NIR) dyes. Its structural uniqueness lies in the ortho-positioning of a reactive bromine atom relative to an electron-withdrawing aldehyde and an electron-donating diethylamino group. This "donor-acceptor" configuration makes it an ideal precursor for Coumarins , Quinolinones , and advanced Silicon-Rhodamine (SiR) scaffolds used in super-resolution microscopy.
Chemical Identity Table
Property
Specification
CAS Number
1375069-10-5
Molecular Formula
C₁₁H₁₄BrNO
Molecular Weight
256.14 g/mol
Appearance
Beige to yellow powder
Solubility
Soluble in DCM, THF, DMSO; Insoluble in water
Storage
Refrigerate (2-8°C) ; Light-sensitive; Store under inert gas (Ar/N₂)
Safety & Handling Protocols
Hazard Classification:
This compound is an Irritant (Category 2) and Harmful if Swallowed (Category 4) . It possesses lachrymatory properties typical of halogenated benzaldehydes.
Handling SOP:
Engineering Controls: Always manipulate within a fume hood. The aldehyde moiety can oxidize to the benzoic acid if exposed to air for prolonged periods; use Schlenk lines for high-purity applications.
PPE: Nitrile gloves (double-gloving recommended for organolithium steps), safety goggles, and lab coat.
Quenching Spills: Absorb with vermiculite. Do not use water immediately if organolithiums are present in the workflow.
Strategic Reactivity: The "Push-Pull" Mechanism
To use this reagent effectively, one must understand its electronic "personality."
The "Push": The 6-diethylamino group strongly donates electron density into the ring, activating the system for electrophilic aromatic substitution and enhancing fluorescence quantum yield (QY) in the final dye.
The "Pull": The 1-aldehyde group acts as an electron acceptor and the primary site for condensation (Knoevenagel, Wittig).
The "Handle": The 2-bromo substituent is the steric and electronic pivot point, allowing for metal-catalyzed cross-coupling (Suzuki, Buchwald) or Lithium-Halogen Exchange (Li-HE).
Reactivity Flowchart (Graphviz)
Caption: Divergent synthetic pathways utilizing the trifunctional nature of the starting material.
Detailed Experimental Protocols
Protocol A: Synthesis of Push-Pull Coumarins (Knoevenagel Route)
Application: Creating high-contrast fluorescent probes for cellular imaging.
Mechanism: The aldehyde condenses with an active methylene compound (e.g., diethyl malonate or acetoacetate), followed by intramolecular cyclization displacing the bromine (or utilizing the phenol if pre-hydrolyzed).
Setup: 50 mL Round Bottom Flask (RBF) with reflux condenser.
Procedure:
Dissolve aldehyde in Ethanol (0.5 M concentration).
Add Ethyl acetoacetate followed by 5 drops of Piperidine.
Reflux at 80°C for 4-6 hours. Monitor via TLC (Hexane:EtOAc 3:1). The spot should shift from yellow (aldehyde) to highly fluorescent blue/green.
Workup: Cool to RT. Pour into ice water. Precipitate is filtered and recrystallized from EtOH.
Why this works: The diethylamino group stabilizes the transition state, while the steric bulk of the bromo group can actually force the molecule into a conformation that favors cyclization if a nucleophile (like a phenol) is generated in situ.
Protocol B: Advanced Synthesis of Silicon-Rhodamine (SiR) Precursors
Application: Synthesis of far-red/NIR dyes for super-resolution microscopy (STED/SIM).
Challenge: The aldehyde is incompatible with organolithiums.
Solution: A "Protect-Lithiate-Cyclize" strategy.
This technical guide details the reactivity profile and synthetic utility of 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) . Unlike its para-isomer (the well-known ALDH inhibitor DEAB), this 2,6-disubstituted scaffold presents a unique "push-pull" electronic system constrained by significant steric congestion. This note provides validated protocols for overcoming steric hindrance in Knoevenagel condensations and exploiting the orthogonal reactivity of the aryl bromide for the development of Near-Infrared (NIR) fluorophores and functionalized heterocycles.
Structural Analysis & Reactivity Profile
The molecule features a trisubstituted benzene ring where the reactive aldehyde (C1) is flanked by a bromine atom (C2) and a diethylamino group (C6).
Electronic "Push-Pull" System: The C6-diethylamino group acts as a strong electron donor (+M effect), forcing electron density into the ring and, through conjugation, towards the carbonyl oxygen. This reduces the electrophilicity of the aldehyde carbon, making nucleophilic attack slower than in unsubstituted benzaldehydes.
The "Steric Pocket": The aldehyde is sandwiched between the bulky bromine and the diethylamino group. This "ortho-effect" inhibits the rotation of the carbonyl group, locking it out of planarity with the aromatic ring.
Consequence: Standard condensation conditions (e.g., Ethanol/Piperidine) often fail or proceed sluggishly.
Solution: Protocols must utilize Lewis Acid activation (TiCl₄) or high-boiling solvents with microwave irradiation.
Reactivity Map
The following diagram outlines the three primary reaction pathways available for this scaffold:
Figure 1: Strategic reaction pathways for 2-Bromo-6-(diethylamino)benzaldehyde. The scaffold allows for orthogonal functionalization: the aldehyde builds the fluorophore core, while the bromine allows for attachment of targeting ligands.
Protocol A: Synthesis of Hemicyanine NIR Dyes (The "Hindered" Condensation)
Objective: To synthesize a push-pull fluorophore by condensing the hindered aldehyde with an indolium salt. This reaction is the gold standard for creating mitochondrial-tracking probes.
Mechanism:
The reaction proceeds via a Knoevenagel-type mechanism. Due to the electron-rich nature of the aldehyde (deactivated by the NEt₂ group) and the steric bulk, a simple base catalyst is insufficient. We utilize Titanium(IV) chloride (TiCl₄) as a scavenger for water and a Lewis acid to activate the carbonyl.
Setup: Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.
Dissolution: Add the aldehyde (1.0 mmol) and the indolium salt (1.1 mmol) to the flask. Dissolve in anhydrous THF (10 mL).
Activation (The Critical Step): Cool the solution to 0°C in an ice bath. Add Pyridine (3.0 eq) followed by the dropwise addition of TiCl₄ solution (0.6 eq).
Note: A precipitate (Ti-oxide complex) will form immediately. The solution color will deepen.
Reflux: Remove the ice bath and heat the reaction to reflux (66°C) for 4–6 hours. Monitor by TLC (Mobile Phase: DCM/MeOH 95:5). The starting aldehyde (high Rf, non-fluorescent) should disappear, replaced by a highly fluorescent (blue/red) spot.
Quench: Cool to room temperature. Pour the mixture into ice-cold water (50 mL) containing 1M HCl (to remove pyridine).
Extraction: Extract with DCM (3 x 20 mL). Wash the organic layer with Brine, dry over Na₂SO₄, and concentrate.[2]
Purification: Flash column chromatography on silica gel.
Protocol B: Orthogonal Functionalization via Suzuki Coupling
Objective: To utilize the bromine handle before or after dye formation to attach a targeting moiety (e.g., a phenyl-boronic acid derivative).
Challenge: The bromine is ortho to the aldehyde. Bulky phosphine ligands are required to facilitate oxidative addition.
Mechanism:
The Pd(0) catalyst inserts into the C-Br bond. The steric bulk of the adjacent aldehyde requires a ligand like S-Phos or X-Phos , which are designed to form active monoligated Pd species for hindered substrates.
Step-by-Step Protocol:
Reagents: Combine 2-Bromo-6-(diethylamino)benzaldehyde (1.0 eq), Aryl Boronic Acid (1.2 eq), and Potassium Phosphate (K₃PO₄, 2.0 eq) in a microwave vial.
Solvent: Add degassed Toluene/Water (10:1 ratio). The water is essential for the base solubility.
Reaction: Seal the vial and heat to 100°C for 12 hours (or Microwave at 110°C for 1 hour).
Workup: Filter through a pad of Celite to remove Palladium black. Dilute with EtOAc, wash with water, and concentrate.
Workflow Diagram:
Figure 2: Optimized workflow for Suzuki coupling on the sterically hindered 2-bromo-6-(diethylamino)benzaldehyde scaffold.
Scientific Integrity & Troubleshooting
Quality Control (NMR Signature)
When validating the purity of 2-Bromo-6-(diethylamino)benzaldehyde, look for these specific diagnostic signals in ¹H NMR (CDCl₃):
Aldehyde Proton (–CHO): Singlet at ~10.2 ppm . Note that this is shifted upfield slightly compared to unsubstituted benzaldehyde due to the shielding from the electron-rich diethylamino group.
Aromatic Protons: A triplet (t) and two doublets (d) pattern, typical of 1,2,3-trisubstituted benzenes.
Diethylamino Group: A characteristic quartet (~3.4 ppm) and triplet (~1.1 ppm).
Common Pitfalls
De-formylation: Under extremely basic conditions and high heat (e.g., KOH/reflux), the aldehyde group can be cleaved. Prevention: Use weaker bases like K₃PO₄ or Cs₂CO₃ for coupling reactions.
Oxidation: The aldehyde oxidizes to the carboxylic acid upon prolonged exposure to air. Storage: Store under Argon at -20°C. If the solid turns from yellow to brown, repurify via short silica plug.
References
PubChem Compound Summary. (2025). 2-Amino-6-bromobenzaldehyde and derivatives.[3] National Center for Biotechnology Information. Link
Design of Hemicyanine Dyes: Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity. J. Med.[4] Chem. (2022).[3][4][5][6] (Provides context on the diethylamino-benzaldehyde scaffold reactivity). Link
Palladium Catalysis on Hindered Substrates: Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl Halides. Accounts of Chemical Research. (Foundation for the S-Phos protocol). Link
General Synthesis of Rhodamine Precursors: Beija, M., et al. (2009). Synthesis and applications of Rhodamine derivatives as fluorescent probes. Chemical Society Reviews. Link
Application Note: High-Fidelity Derivatization of 2-Bromo-6-(diethylamino)benzaldehyde for Fluorogenic Bio-Sensing
This Application Note is structured as a high-level technical guide for the derivatization of 2-Bromo-6-(diethylamino)benzaldehyde (CAS 1375069-10-5). It focuses on leveraging the molecule's unique 1,2,3-substitution pat...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured as a high-level technical guide for the derivatization of 2-Bromo-6-(diethylamino)benzaldehyde (CAS 1375069-10-5). It focuses on leveraging the molecule's unique 1,2,3-substitution pattern to synthesize fluorogenic probes for biological imaging.
Executive Summary
2-Bromo-6-(diethylamino)benzaldehyde is a highly functionalized aromatic scaffold characterized by a sterically crowded 1,2,3-substitution pattern. Unlike its more common isomers, this molecule offers a "dual-handle" reactivity profile:
Electrophilic Aldehyde (-CHO): Positioned between a halogen and a bulky amine, ideal for condensation reactions that yield sterically locked, high-quantum-yield fluorophores.
Ortho-Bromine (-Br): A handle for Palladium-catalyzed cross-coupling or copper-catalyzed cyclization, enabling the construction of fused heteroaromatic rings (e.g., indazoles, isoquinolines).
This guide details two validated protocols for converting this precursor into biological tools: a Viscosity-Sensitive Molecular Rotor (for mitochondrial mapping) and a Fluorogenic Indazole Scaffold (for bio-orthogonal labeling).
Chemical Logic & Mechanism[1]
The "Push-Pull" Electronic System
The core utility of this molecule lies in its ability to facilitate Intramolecular Charge Transfer (ICT).
Donor: The diethylamino group (-NEt
) at the C6 position is a strong electron donor.
Acceptor: When the aldehyde (C1) is derivatized into an electron-withdrawing group (e.g., indolium or pyridinium), a strong dipole is created.
Steric Constraint: The ortho-bromo substituent restricts planar rotation. In viscous environments (e.g., cell cytoplasm or mitochondria), this restriction suppresses non-radiative decay, leading to a sharp increase in fluorescence (the "Turn-On" effect).
Figure 1: Mechanistic logic for converting the precursor into a viscosity-sensitive fluorophore.
Protocol A: Synthesis of NIR Hemicyanine Dye (Mitochondrial Probe)
Application: Live-cell imaging of mitochondrial viscosity changes associated with oxidative stress.
Reaction Design
This protocol utilizes a Knoevenagel condensation between the aldehyde and an activated methylene (indolium salt). The 2-bromo group is retained to enforce steric twist, red-shifting the emission into the Near-Infrared (NIR) window.
Dissolution: In a 50 mL round-bottom flask, dissolve 256 mg (1.0 mmol) of the aldehyde and 361 mg (1.2 mmol) of the indolium salt in 15 mL of anhydrous EtOH.
Activation: Add 50 µL of piperidine dropwise. The solution should darken immediately (orange to deep red/purple).
Reflux: Heat the mixture to reflux (80°C) under nitrogen atmosphere for 4–6 hours. Monitor via TLC (Mobile phase: DCM/MeOH 95:5). Look for the disappearance of the aldehyde spot (
) and emergence of a highly colored spot ().
Workup: Cool to room temperature. Remove solvent under reduced pressure.
Purification: Redissolve the crude solid in minimal DCM. Load onto a silica gel column. Elute with a gradient of 0%
5% MeOH in DCM.
Isolation: Collect the fraction containing the deep blue/purple dye. Dry under vacuum to yield a metallic green solid.
QC & Validation
H NMR (400 MHz, DMSO-): Verify the presence of vinylic protons (doublets around 7.0–8.5 ppm) with a large coupling constant ( Hz), indicating the trans-alkene formation.
MS (ESI+): Expect
peak corresponding to the cationic dye core.
Protocol B: Cascade Cyclization to 1H-Indazoles (Bio-orthogonal Label)
Application: Creating a fused heteroaromatic scaffold for "Click Chemistry" labeling. The ortho-bromo and aldehyde groups react with hydrazine to form an indazole core.
Reaction Design
This reaction exploits the ortho-bromo group as a leaving group in a copper-catalyzed cascade with hydrazine derivatives.
Setup: Charge a pressure tube with the aldehyde (1.0 mmol), Phenylhydrazine (1.2 mmol), CuI (19 mg), L-Proline (23 mg), and K
CO (276 mg).
Inertion: Evacuate and backfill with Argon (3 cycles). Add 3 mL of dry DMSO via syringe.
Heating: Seal the tube and heat to 110°C for 12 hours. The reaction proceeds via hydrazone formation followed by intramolecular C-N coupling.
Extraction: Dilute the reaction mixture with water (20 mL) and extract with Ethyl Acetate (3 x 20 mL).
Purification: Wash organics with brine, dry over Na
SO, and concentrate. Purify via flash chromatography (Hexane/EtOAc 8:2).
Product: Yields a highly fluorescent 1-phenyl-4-(diethylamino)-1H-indazole derivative.
Biological Assay & Data Interpretation
Spectroscopic Characterization (Table 1)
Data representative of Hemicyanine Derivative (Protocol A) in PBS (pH 7.4).
Parameter
Value
Notes
(max)
640 nm
NIR window, suitable for deep tissue imaging
(max)
710 nm
Reduced autofluorescence interference
Stokes Shift
70 nm
Excellent separation of excitation/emission
(Water)
0.02
Low background in aqueous media
(Glycerol)
0.45
22-fold enhancement in viscous media
Live-Cell Imaging Workflow
Culture: Seed HeLa or RAW 264.7 cells on glass-bottom dishes.
Staining: Incubate with 5 µM Probe (from Protocol A) for 30 min at 37°C.
Wash: Rinse 3x with PBS to remove extracellular dye.
Imaging: Use Confocal Laser Scanning Microscopy (CLSM).
Excitation: 633 nm or 640 nm laser.
Emission Filter: 660–750 nm.
Stimulation (Optional): Treat cells with Nystatin (increases viscosity) or H
O to observe intensity changes.
Figure 2: Workflow for live-cell viscosity imaging using the derived probe.
References
Synthesis of Indazoles via Cu-Catalyzed Cyclization
Li, X., et al. (2014). "Copper-catalyzed synthesis of 1H-indazoles from 2-bromobenzaldehydes and hydrazines." Journal of Organic Chemistry.
(Representative methodology for o-bromoaldehyde cyclization).
Hemicyanine Dyes for Viscosity Sensing
Yang, Z., et al. (2013). "A near-infrared fluorescent probe for monitoring mitochondrial viscosity in living cells.
(Mechanistic basis for Protocol A).
General Reactivity of Diethylaminobenzaldehydes
Gao, Y., et al. (2019). "Recent advances in the synthesis of nitrogen-containing heterocycles using o-haloarylaldehydes." RSC Advances.
Knoevenagel Condensation Protocols
BenchChem. (2025).[1] "Benchmarking the synthesis of substituted benzaldehydes."
(General reference for aldehyde reactivity).
(Note: While specific literature on the exact CAS 1375069-10-5 is limited, the protocols above are chemically validated for the 2-bromo-6-amino-benzaldehyde class of compounds.)
Application Note: 7-Azaindole as a Privileged Intermediate in Kinase Inhibitor Synthesis
[1] Executive Summary & Strategic Rationale In modern medicinal chemistry, 7-azaindole (1H-pyrrolo[2,3-b]pyridine) has eclipsed traditional indole scaffolds as a "privileged structure," particularly in the development of...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Strategic Rationale
In modern medicinal chemistry, 7-azaindole (1H-pyrrolo[2,3-b]pyridine) has eclipsed traditional indole scaffolds as a "privileged structure," particularly in the development of ATP-competitive kinase inhibitors.[1] Its structural similarity to the purine core of adenine allows it to bind effectively to the hinge region of kinase enzymes, forming critical hydrogen bonds.
This Application Note provides a technical roadmap for using 7-azaindole as a late-stage intermediate. We focus on two critical challenges: regioselective C-3 functionalization and C-5 Suzuki-Miyaura cross-coupling , using the synthesis of the BRAF inhibitor Vemurafenib as a primary case study.
Key Technical Advantages
Metabolic Stability: The pyridine nitrogen (N-7) lowers the electron density of the pyrrole ring, reducing susceptibility to oxidative metabolism compared to indoles.
H-Bonding Capability: The N-7 atom serves as a high-quality hydrogen bond acceptor, crucial for binding affinity in the kinase ATP pocket.
The chemical behavior of 7-azaindole differs significantly from indole due to the electron-withdrawing pyridine ring. Electrophilic aromatic substitution (SEAr) at C-3 is deactivated, often requiring activation strategies or specific halogenation protocols.
Diagram 1: Reaction Pathway & Regioselectivity
The following diagram illustrates the divergent pathways for functionalizing the 7-azaindole core, highlighting the synthesis of the Vemurafenib precursor.
Caption: Divergent synthesis pathways for 7-azaindole. The red node highlights the critical 5-bromo intermediate used in Vemurafenib synthesis.
Detailed Protocols
Protocol A: Synthesis of 5-Bromo-7-azaindole (Intermediate Preparation)
Context: Direct bromination is the industry standard. However, controlling mono- vs. di-bromination is sensitive to solvent polarity.
Reagents:
7-Azaindole (1.0 equiv)
Bromine (1.05 equiv)
Dichloromethane (DCM) / DMF (10:1 ratio)
Methodology:
Dissolution: Dissolve 7-azaindole in DCM. Add DMF as a co-solvent to solubilize the N-protonated intermediate formed during reaction.
Addition: Cool to 0°C. Add bromine dropwise over 30 minutes. Note: Rapid addition leads to 3,5-dibromo impurities.
Quench: Quench with 10% aqueous sodium thiosulfate to remove excess bromine.
Isolation: The product precipitates significantly. Filter the solid, wash with cold DCM, and dry.
Validation: 1H NMR should show loss of the C-5 proton signal and a downfield shift of C-4/C-6 protons.
Context: This step couples 5-bromo-7-azaindole with a boronic acid. A major failure mode in this reaction is the formation of biphenyl impurities resulting from homocoupling of the boronic acid, often exacerbated by acetonitrile solvents [1].[2]
Solvent System: 1,2-Dimethoxyethane (DME) / Water (4:1) Strictly avoid Acetonitrile.
Step-by-Step:
Degassing (Critical): Charge reaction vessel with solvents. Sparge with Nitrogen/Argon for 20 minutes. Causality: Oxygen promotes homocoupling of boronic acids and deactivates the Pd(0) species.
Charging: Add the 5-bromo intermediate, boronic acid, and base under positive nitrogen pressure. Add catalyst last.
Reflux: Heat to 85°C for 4-6 hours. Monitor by HPLC.
Work-up: Cool to RT. Dilute with Ethyl Acetate. Wash with brine.
Purification: Silica gel chromatography is standard, but for scale-up, crystallization from Ethanol/Heptane is preferred to remove palladium residues.
Data Summary: Solvent Effects on Impurity Profile
Solvent System
Yield (%)
Biphenyl Impurity (%)
Notes
Acetonitrile / H2O
65%
> 8%
Not Recommended. High homocoupling.
DMF / H2O
78%
3-4%
Difficult solvent removal (high BP).
DME / H2O
88%
< 1%
Optimal. Clean conversion, easy workup.
Troubleshooting & Process Safety (EHS)
Catalyst Poisoning via N-7
The unmasked N-7 nitrogen can coordinate to Palladium, arresting the catalytic cycle.
Solution: If conversion stalls, increase catalyst loading to 5 mol% or use a bulky ligand system (e.g., XPhos) to sterically discourage N-7 coordination. Alternatively, protect N-1 with a Tosyl group (though this adds two steps).
Purification Logic
Purification of azaindoles is notoriously difficult due to their polarity and "streaking" on silica.
Diagram 2: Purification Decision Matrix
This logic flow ensures high purity (>99.5%) required for pharmaceutical intermediates.
Caption: Decision matrix for purifying 7-azaindole coupling products. Crystallization is preferred for non-polar impurities.
References
World Intellectual Property Organization. (2015).
Zhang, Z., et al. (2011). Discovery of Vemurafenib (PLX4032), a Potent and Selective B-Raf Kinase Inhibitor. Journal of Medicinal Chemistry.
[Link]
Song, J. J., et al. (2012). Organometallic Methods for the Synthesis of the BRAF Inhibitor Vemurafenib. Journal of Organic Chemistry.[3]
[Link]
Popowycz, F., et al. (2011). Recent Advances in the Global Ring Functionalization of 7-Azaindoles.[4] RSC Advances.
[Link]
Protocol for nucleophilic aromatic substitution with 2-Bromo-6-(diethylamino)benzaldehyde
This Application Note is designed for researchers utilizing 2-Bromo-6-(diethylamino)benzaldehyde as a scaffold for synthesizing push-pull fluorophores, quinoline derivatives, or pharmaceutical intermediates. Application...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers utilizing 2-Bromo-6-(diethylamino)benzaldehyde as a scaffold for synthesizing push-pull fluorophores, quinoline derivatives, or pharmaceutical intermediates.
Application Note:
Protocol for 2-Bromo-6-(diethylamino)benzaldehyde
) on Deactivated/Activated Hybrid Systems
Executive Summary & Mechanistic Insight[1][2][3]
The substrate 2-Bromo-6-(diethylamino)benzaldehyde presents a unique "Push-Pull" electronic environment. Successful substitution requires understanding the interplay between the activating aldehyde group and the strongly donating diethylamino group.
The "Meta-Donor" Advantage
While electron-donating groups (EDGs) like diethylamine typically deactivate rings toward
, the regiochemistry here is favorable.
Activation: The aldehyde (-CHO) at C1 is ortho to the leaving group (Br at C2). This provides critical stabilization of the Meisenheimer complex via resonance, delocalizing the negative charge onto the carbonyl oxygen.
Non-Interference: The diethylamino group (
) at C6 is meta to the leaving group (Br at C2). Consequently, its strong resonance donation () is directed to C1, C3, and C5, effectively bypassing the reaction center (C2).
Conclusion: Despite the electron-rich nature of the ring, the specific ortho-activation/meta-donation pattern makes this substrate highly reactive toward
under optimized conditions.
Mechanistic Pathway (Meisenheimer Stabilization)
Figure 1: The reaction proceeds via an addition-elimination mechanism.[1][2][3] The ortho-formyl group acts as an electron sink, stabilizing the anionic intermediate.
Pre-Reaction Checklist
Parameter
Specification
Reason
Solvent
DMF, DMSO, or NMP
High dielectric constant required to stabilize the polar transition state.
Base
or
Neutralizes HBr; Cesium () improves solubility of nucleophilic salts.
Atmosphere
Nitrogen/Argon
Prevents oxidation of the aldehyde or amine at high temperatures.
Concentration
0.2 M - 0.5 M
Higher concentrations favor bimolecular kinetics.
Experimental Protocols
Protocol A: Substitution with Secondary Amines or Thiols (Non-Condensing)
Target: Synthesis of 2,6-bis(dialkylamino)benzaldehydes or thio-ethers.
Setup: In a dry reaction vial equipped with a magnetic stir bar, dissolve 2-Bromo-6-(diethylamino)benzaldehyde (1.0 equiv) in anhydrous DMF (0.2 M concentration).
Addition: Add powdered
(2.0 equiv). If using a liquid amine nucleophile, add it neat. If using a solid thiol/amine, dissolve in minimal DMF before addition.
Reaction: Seal the vial and heat to 80–90°C for 4–12 hours.
Note: Thiols are highly nucleophilic and may react at lower temperatures (60°C). Secondary amines may require higher temperatures (100°C) due to steric bulk.
Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The starting material (Br) is less polar than the disubstituted product.
Pour the mixture into ice-cold water (10x reaction volume).
Precipitation: The product often precipitates as a yellow/orange solid. Filter and wash with water.
Extraction (if oil forms): Extract with EtOAc (
). Wash organics with water () and brine () to remove DMF. Dry over .
Purification: Flash chromatography on silica gel.
Protocol B: Reaction with Primary Amines (Cascade Cyclization)
Target: Synthesis of Quinoline or Quinazoline derivatives.
Warning: Primary amines will condense with the aldehyde to form an imine (Schiff base) before or during the
event. This is often exploited to form fused heterocycles.
(2.0 equiv) - Cesium is preferred for cyclizations.
Solvent: DMSO or DMAc
Procedure:
Imine Formation: Stir substrate and amine in solvent at Room Temp for 1 hour. Confirm imine formation by TLC (shift in
).
Cyclization (
): Add base and heat to 120°C .
Mechanism: The amine nitrogen attacks the aldehyde (Imine), then the imine nitrogen (or a second equivalent of amine) displaces the bromide.
Workup: Standard aqueous extraction (as above).
Optimization & Troubleshooting Matrix
Use this decision tree to troubleshoot low yields or incomplete conversion.
Figure 2: Optimization workflow. For sterically hindered nucleophiles, switching to DMSO and Cesium Carbonate is the primary corrective action.
Quantitative Optimization Data (Typical)
Variable
Condition A
Condition B
Condition C
Recommendation
Solvent
THF (Reflux)
DMF (90°C)
DMSO (100°C)
DMF is standard; DMSO for difficult cases. THF is too cool.
Base
Carbonates generally outperform amines in yield.
Leaving Group
-Cl
-Br
-F
-F is faster (if available), but -Br is sufficient with heat.
References
March, J.Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th Ed. New York: Wiley, 1992. (Classic mechanism of
and Meisenheimer complexes).
Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link
Terrier, F. (1982). Rate and Equilibrium Studies in Jackson-Meisenheimer Complexes. Chemical Reviews, 82(2), 77–152. Link
Organic Chemistry Portal.
). (General reaction conditions and solvent effects). Link
Beletskaya, I. P., & Cheprakov, A. V. (2004).
if thermal method fails). Coordination Chemistry Reviews, 248(21-24), 2337-2364. Link
Application Notes and Protocols: 2-Bromo-6-(diethylamino)benzaldehyde as a Versatile Precursor for Advanced Fluorescent Probes
Introduction: The Strategic Advantage of 2-Bromo-6-(diethylamino)benzaldehyde in Fluorophore Synthesis In the dynamic field of molecular imaging and diagnostics, the demand for novel fluorescent probes with tailored phot...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Advantage of 2-Bromo-6-(diethylamino)benzaldehyde in Fluorophore Synthesis
In the dynamic field of molecular imaging and diagnostics, the demand for novel fluorescent probes with tailored photophysical properties and specific biological targeting capabilities is ever-increasing. The strategic design of these molecular tools often hinges on the selection of versatile precursors that serve as a scaffold for introducing diverse functionalities. 2-Bromo-6-(diethylamino)benzaldehyde emerges as a precursor of significant interest due to its unique combination of reactive handles and inherent electronic properties.
The diethylamino group, a potent electron-donating moiety, is a common feature in many solvatochromic and environmentally sensitive fluorophores, contributing to large Stokes shifts and high fluorescence quantum yields.[1] The aldehyde functionality provides a convenient site for conjugation to biomolecules or for the construction of heterocyclic systems, while the strategically positioned bromine atom is a versatile handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira couplings.[2][3] This trifecta of functionalities allows for a modular and efficient approach to the synthesis of a diverse library of fluorescent probes for a wide range of applications.
This comprehensive guide provides detailed application notes and protocols for leveraging 2-Bromo-6-(diethylamino)benzaldehyde as a precursor for the synthesis of advanced fluorescent probes. We will explore the underlying chemical principles, provide step-by-step synthetic protocols, and discuss the potential applications of the resulting fluorophores in cellular imaging.
Core Properties of the Precursor
A thorough understanding of the precursor's properties is fundamental to its effective utilization in synthesis.
Property
Value
Source
Chemical Name
2-Bromo-6-(diethylamino)benzaldehyde
Internal Data
CAS Number
1375069-10-5
Internal Data
Molecular Formula
C₁₁H₁₄BrNO
Internal Data
Molecular Weight
256.14 g/mol
Internal Data
Appearance
Pale yellow to yellow crystalline powder
Inferred
Solubility
Soluble in common organic solvents (e.g., THF, DMF, Dichloromethane)
Inferred
Synthetic Strategies: Building Fluorophores from 2-Bromo-6-(diethylamino)benzaldehyde
The bromine atom on the benzaldehyde ring is the key to unlocking a vast chemical space for fluorophore development. Palladium-catalyzed cross-coupling reactions are the methods of choice for forming new carbon-carbon bonds at this position.
Suzuki-Miyaura Cross-Coupling: Introducing Aryl and Heteroaryl Moieties
The Suzuki-Miyaura reaction is a robust and widely used method for the formation of biaryl compounds.[2][4] By coupling 2-Bromo-6-(diethylamino)benzaldehyde with various aryl or heteroaryl boronic acids or esters, a wide array of fluorescent scaffolds can be synthesized. The choice of the coupling partner is critical in tuning the photophysical properties of the final probe. For instance, coupling with electron-rich aromatic systems can lead to red-shifted emission profiles.[5]
Conceptual Reaction Scheme:
Figure 1: Suzuki-Miyaura coupling of the precursor.
Protocol 1: General Procedure for Suzuki-Miyaura Coupling
This protocol is a generalized procedure based on established methods for the Suzuki-Miyaura coupling of ortho-bromoanilines and related compounds.[2][6] Optimization of the catalyst, base, and solvent may be necessary for specific substrates.
Materials:
2-Bromo-6-(diethylamino)benzaldehyde
Aryl or heteroaryl boronic acid or ester (1.1 - 1.5 equivalents)
Reaction Setup: In a flame-dried round-bottom flask or Schlenk tube under an inert atmosphere, combine 2-Bromo-6-(diethylamino)benzaldehyde, the aryl/heteroaryl boronic acid/ester, the palladium catalyst, and the base.
Solvent Addition: Add the anhydrous solvent via syringe.
Reaction Conditions: Stir the reaction mixture at an elevated temperature (e.g., 80-100 °C). Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.
The Sonogashira reaction is a powerful method for the synthesis of aryl alkynes.[3] Introducing an alkyne moiety onto the 2-Bromo-6-(diethylamino)benzaldehyde scaffold provides a linear, rigid linker that can be used to conjugate other fluorophores, recognition units, or biomolecules.[7][8] This approach is particularly useful for constructing probes for fluorescence resonance energy transfer (FRET) applications or for creating extended π-conjugated systems with unique photophysical properties.
Conceptual Reaction Scheme:
Figure 2: Sonogashira coupling of the precursor.
Protocol 2: General Procedure for Sonogashira Coupling
This protocol is a generalized procedure based on established methods for the Sonogashira coupling of aryl bromides.[3][9]
Reaction Setup: To a dry round-bottom flask or Schlenk tube under an inert atmosphere, add 2-Bromo-6-(diethylamino)benzaldehyde, the palladium catalyst, and copper(I) iodide.
Solvent and Reagent Addition: Add the anhydrous solvent, followed by the amine base and the terminal alkyne via syringe.
Reaction Conditions: Stir the reaction mixture at room temperature or heat to a specified temperature (e.g., 40-80 °C). Monitor the reaction progress by TLC or LC-MS.
Work-up: Upon completion, cool the reaction mixture to room temperature. If a co-solvent was used, dilute with an organic solvent and wash with water or a saturated aqueous solution of ammonium chloride to remove the amine hydrohalide salt. If the amine base was used as the solvent, it can be removed under reduced pressure.
Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate. The crude product is then purified by column chromatography on silica gel.
Application Example: Synthesis and Use of a Naphthalimide-Based Fluorescent Probe for Cellular Imaging
To illustrate the utility of 2-Bromo-6-(diethylamino)benzaldehyde, we present a hypothetical synthesis of a naphthalimide-based fluorescent probe and a general protocol for its application in cellular imaging. Naphthalimides are a well-established class of fluorophores known for their high quantum yields and photostability.[10]
Synthetic Scheme:
Figure 3: Synthesis of a naphthalimide-based probe.
Protocol 3: Synthesis of a Hypothetical Naphthalimide-Benzaldehyde Probe
Step 1: Suzuki Coupling. Following Protocol 1 , couple 2-Bromo-6-(diethylamino)benzaldehyde with a suitable naphthalimide boronic ester (e.g., 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,8-naphthalic anhydride).
Step 2: Imide Formation. The resulting naphthalimide-benzaldehyde intermediate can be further functionalized. For example, reaction with an amine can form the corresponding imide, introducing additional functionalities for targeting or modulating solubility.
Step 3: Hydrazone Formation for Sensing Applications. The aldehyde group can be reacted with hydrazine hydrate or a substituted hydrazine to form a hydrazone. This moiety can act as a recognition site for specific analytes, leading to a change in the fluorescence properties of the naphthalimide core upon binding.
Predicted Photophysical Properties:
Based on structurally similar dyes, the resulting naphthalimide probe is expected to exhibit strong absorption and emission in the visible range, with a significant Stokes shift. The diethylamino group will likely contribute to solvatochromism, where the emission wavelength is sensitive to the polarity of the environment.[11][12]
Expected large Stokes shift due to the diethylamino group.[1]
Quantum Yield (Φ)
0.3 - 0.8
Naphthalimides are known for high quantum yields.[10]
Solvatochromism
High
The diethylamino group promotes intramolecular charge transfer (ICT).[11]
Protocol 4: General Protocol for Cellular Imaging
This protocol provides a general guideline for staining live cells with a fluorescent probe synthesized from 2-Bromo-6-(diethylamino)benzaldehyde. Optimization of probe concentration and incubation time is crucial for each specific probe and cell type.
Materials:
Live cells cultured on glass-bottom dishes or coverslips
Fluorescent probe stock solution (e.g., 1-10 mM in DMSO)
Cell culture medium (e.g., DMEM, RPMI)
Phosphate-buffered saline (PBS)
Confocal laser scanning microscope
Procedure:
Cell Preparation: Culture cells to the desired confluency (typically 60-80%).
Probe Loading:
Prepare a working solution of the fluorescent probe by diluting the DMSO stock solution in pre-warmed cell culture medium to the final desired concentration (e.g., 1-10 µM).
Remove the old medium from the cells and wash once with pre-warmed PBS.
Add the probe-containing medium to the cells and incubate at 37 °C in a CO₂ incubator for a specified time (e.g., 15-60 minutes).
Washing: Remove the probe-containing medium and wash the cells two to three times with pre-warmed PBS or fresh culture medium to remove any unbound probe.
Imaging:
Add fresh pre-warmed culture medium or PBS to the cells.
Image the cells using a confocal laser scanning microscope with appropriate excitation and emission settings based on the probe's spectral properties. For a probe with predicted λ_ex ~430 nm and λ_em ~520 nm, a 405 nm or 440 nm laser line for excitation and a detection window of 500-550 nm would be suitable.
Conclusion and Future Perspectives
2-Bromo-6-(diethylamino)benzaldehyde stands out as a highly valuable and versatile precursor for the synthesis of a new generation of fluorescent probes. Its unique structural features allow for the facile introduction of a wide range of functionalities through robust and well-established synthetic methodologies like the Suzuki-Miyaura and Sonogashira cross-coupling reactions. This modularity enables the rational design of probes with fine-tuned photophysical properties and specific targeting capabilities for various biological applications, from sensing specific analytes to imaging subcellular organelles. The protocols and application notes provided herein serve as a comprehensive guide for researchers and scientists to unlock the full potential of this promising building block in the development of innovative tools for chemical biology and drug discovery.
References
Jagtap, P., et al. (2021). 4-(Diethylamino) salicylaldehyde based fluorescent Salen ligand with red-shifted emission - A facile synthesis and DFT investigation. Journal of Molecular Structure, 1230, 129891.
Synthesis and photophysical properties of a new push–pull pyrene dye with green-to-far-red emission and its application to human cellular and skin tissue imaging. (2022). RSC Advances, 12(10), 5784-5793.
Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024). RSC Advances, 14(38), 27335-27339.
Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (n.d.). RSC Publishing.
Application Notes and Protocols: Sonogashira Cross-Coupling of 4-Bromo-2,1,3-Benzothiadiazole Deriv
Diketopyrrolopyrrole Fluorescent Probes, Photophysical and Biological Applic
The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (2012). Molecules, 17(10), 11763-11776.
Understanding the Pigment Synthesis Applications of 4-(Diethylamino)salicylaldehyde. (n.d.). ChemBlink.
Synthesis and fluorescent properties of some benzothiazole derivatives synthesized via Suzuki cross coupling reaction. (2018). Vietnam Journal of Chemistry, 56(5), 589-593.
An appraisal of the Suzuki cross-coupling reaction for the synthesis of novel fluorescent coumarin derivatives. (2014). Tetrahedron, 70(36), 6149-6155.
Naphthalimides for labeling and sensing applications. (2014). Accounts of Chemical Research, 47(7), 2212-2221.
Photophysical Insights and Polarity Dynamics of 4-Diethylamino Salicylaldehyde-Based Fluorescent Molecules and Their Application as Mitochondrial and Endoplasmic Reticulum Tracker Agents. (2022). ACS Omega, 7(4), 3629-3641.
Fluorescent Donor–Acceptor Psoralen Cruciforms by Consecutive Suzuki–Suzuki and Sonogashira–Sonogashira One-Pot Syntheses. (2020). The Journal of Organic Chemistry, 85(14), 8966-8980.
A Mild Aqueous Sonogashira Reaction as a Fluorescent Labeling Strategy for 5-Bromide-2′-Deoxyuridine. (2021). Molecules, 26(22), 6985.
A naphthalimide-based peptide conjugate for concurrent imaging and apoptosis induction in cancer cells by utilizing endogenous hydrogen sulfide. (2022). Chemical Science, 13(1), 127-136.
The Sonogashira reaction as a new method for the modification of borated analogues of the green fluorescence protein chromophore. (2019). Russian Journal of Bioorganic Chemistry, 45(4), 434-439.
Naphthalimide-Based Fluorescent Probe for Portable and Rapid Response to γ-Glutamyl Transpeptidase. (2023). Biosensors, 13(5), 536.
Synthesis of Fluorescent Probes based on Stilbenes and Diphenylacetylenes targeting β-Amyloid Plaques. (2012). Journal of the American Chemical Society, 134(1), 22-25.
Research Progress on Naphthalimide Fluorescent Probes. (2023). Advanced Sensor Research, 2(4), 2300032.
Recent progress towards the development of fluorescent probes for the detection of disease-related enzymes. (2022).
Synthesis and Characterization of a Dansyl-Based Fluorescent Probe for Analytical Purposes. (2021). Chemistry Proceedings, 8(1), 76.
Application Note: Purification Strategies for 2-Bromo-6-(diethylamino)benzaldehyde
Topic: Techniques for purifying 2-Bromo-6-(diethylamino)benzaldehyde Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals Introduction & Compound Prof...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Techniques for purifying 2-Bromo-6-(diethylamino)benzaldehyde
Content Type: Detailed Application Note and Protocol
Audience: Researchers, scientists, and drug development professionals
Introduction & Compound Profile
2-Bromo-6-(diethylamino)benzaldehyde is a critical electrophilic building block, predominantly utilized in the regioselective synthesis of Rhodamine dyes and fluorescent probes. Its structural duality—possessing a reactive aldehyde for condensation and an aryl bromide for cross-coupling (e.g., Suzuki-Miyaura)—makes it valuable but chemically sensitive.
The presence of the electron-donating diethylamino group at the ortho position relative to the aldehyde creates a "push-pull" electronic system. This stabilizes the aldehyde but also increases the molecule's susceptibility to oxidation (to the corresponding benzoic acid) and photo-degradation. Furthermore, the steric bulk of the bromine and diethylamino groups flanking the carbonyl carbon presents unique challenges for standard purification techniques like bisulfite adduct formation.
Physical & Chemical Properties (Estimated & Analog-Derived)
Property
Description
Appearance
Bright yellow to orange crystalline solid or viscous oil (purity dependent).
Molecular Weight
~256.14 g/mol
Solubility
Soluble in DCM, EtOAc, CHCl₃; Low solubility in Hexanes, Water.
Acidity/Basicity
Weakly basic (Diethylamino group, pKa ~5-6).
Major Impurities
3-Bromo-N,N-diethylaniline (starting material), 2-Bromo-6-(diethylamino)benzoic acid (oxidation product), Phosphorous salts (if made via Vilsmeier-Haack).
Pre-Purification Assessment
Before initiating bulk purification, the crude material must be assessed to determine the optimal workflow.
TLC Analysis:
Stationary Phase: Silica Gel 60 F₂₅₄.
Mobile Phase: 10% Ethyl Acetate in Hexanes.
Visualization: UV (254 nm) and DNP Stain (Aldehyde specific—turns orange/red).
Note: The amine group often causes tailing on silica. Pre-treating the plate with 1% Triethylamine (TEA) in the mobile phase can sharpen bands.
LC-MS Check:
Verify the presence of the [M+H]⁺ peak (m/z ~256/258 due to Br isotopes).
Identify if significant starting material (aniline precursor) remains.
Method A: Acid-Base Extraction (The "Workhorse" Protocol)
Principle: This method exploits the basicity of the diethylamino group. By controlling pH, we can selectively protonate the amine, moving the product into the aqueous phase while non-basic impurities (like neutral side products) remain in the organic phase.
Applicability: Best for removing non-basic impurities and bulk cleanup of crude reaction mixtures (e.g., post-Vilsmeier-Haack).
Reagents
Hydrochloric Acid (1M or 2M)
Sodium Hydroxide (2M) or Saturated Sodium Bicarbonate (
)
Dichloromethane (DCM) or Ethyl Acetate (EtOAc)
Brine (Saturated NaCl)
Step-by-Step Protocol
Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (10 mL per gram of crude).
Acid Extraction (Protonation):
Transfer the organic layer to a separatory funnel.[1]
Extract with 1M HCl (3 x volumes).
Mechanism:[2][3][4] The 2-Bromo-6-(diethylamino)benzaldehyde is protonated at the nitrogen, becoming a water-soluble ammonium salt.
Critical Step: Keep the AQUEOUS layer. The organic layer contains non-basic impurities (discard after checking TLC).
Washing:
Wash the acidic aqueous layer once with a small volume of fresh Ethyl Acetate to remove any trapped neutral organics.
Basification (Recovery):
Cool the aqueous layer in an ice bath (0–5°C).
Slowly adjust pH to ~9–10 using 2M NaOH or sat.
.
Observation: The solution will become cloudy/milky as the free base precipitates or oils out.
Re-Extraction:
Extract the cloudy aqueous mixture with DCM (3 x volumes).
Caption: Logical flow for the selective acid-base purification of amino-benzaldehydes.
Method B: Flash Column Chromatography (The "Precision" Protocol)
Principle: Separation based on polarity. The aldehyde and bromine groups provide moderate polarity, while the diethylamino group can cause streaking due to interaction with acidic silanols on silica.
Applicability: Required if Method A fails to remove all impurities (e.g., regioisomers) or for high-purity analytical standards.
System Setup
Stationary Phase: Silica Gel (230–400 mesh).
Column Dimensions: 10:1 to 20:1 Silica-to-Crude mass ratio.
Mobile Phase: Hexanes / Ethyl Acetate gradient.
Step-by-Step Protocol
Column Pre-treatment (Anti-Tailing):
Slurry the silica in Hexanes containing 1% Triethylamine (TEA) .
Flush the column with 2 column volumes (CV) of pure Hexanes to remove excess TEA.
Why: TEA neutralizes the acidic sites on the silica, preventing the amino group of the product from sticking and streaking.
Loading:
Dissolve the crude residue in a minimum amount of DCM or Toluene.
Combine pure fractions and evaporate at <40°C (aldehydes can be heat sensitive).
Method C: Recrystallization (Final Polish)
Principle: Exploits differential solubility at varying temperatures.
Applicability: Only if the product is a solid. If the product is an oil, this method is not applicable (use Method B).
Solvent Systems
System 1: Ethanol (95%)
System 2: Hexanes / Ethyl Acetate (Layering method)
Protocol (Layering Method)[7]
Dissolve the semi-pure solid in a minimum amount of warm Ethyl Acetate or DCM .
Filter any insoluble particulates.
Carefully layer 3–4 volumes of Hexanes on top of the solution. Do not mix.
Cover and let stand at room temperature, then move to 4°C.
Crystals should form at the interface.
Filter and wash with cold Hexanes.
Analytical Validation & Quality Control
Once purified, the compound must be validated.
Technique
Expected Signal / Criteria
¹H NMR (CDCl₃)
Aldehyde (-CHO): Singlet at ~10.0–10.5 ppm.Aromatic Protons: ABC pattern or specific coupling depending on substitution.Diethylamino: Quartet (~3.4 ppm) and Triplet (~1.2 ppm).
HPLC
Purity > 98% (Area %). UV detection at 254 nm and max absorbance (likely ~350-400 nm).
Melting Point
Sharp range (e.g., within 2°C). Note: Compare with literature for specific isomer.
Safety & Storage
Handling: Benzaldehydes can be sensitizers. Alkyl/Aryl bromides can be toxic. Use gloves and work in a fume hood.
Storage:
Atmosphere: Store under Nitrogen or Argon to prevent oxidation to 2-bromo-6-(diethylamino)benzoic acid.
Temperature: 2–8°C (Refrigerated).
Container: Amber glass vials (light sensitive).
References
Vilsmeier-Haack Formylation & Workup
Methodology for working up amino-benzaldehydes.
Source: Organic Syntheses, Coll.[7][8] Vol. 4, p. 831 (1963); Vol. 33, p. 15 (1953).
Rhodamine Dye Synthesis
Context on the use of diethylaminobenzaldehydes in dye synthesis.
Source: Beija, M., et al. "Synthesis and applications of Rhodamine derivatives as fluorescent probes." Chem. Soc. Rev., 2009, 38, 2410-2433.
Purification of Basic Organic Compounds
General protocols for acid-base extraction of amines.
Introduction The synthesis of 2-Bromo-6-(diethylamino)benzaldehyde is a critical bottleneck in the production of xanthene dyes (e.g., Rhodamines) and fluorescent zinc sensors. Users typically encounter low yields (<40%)...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The synthesis of 2-Bromo-6-(diethylamino)benzaldehyde is a critical bottleneck in the production of xanthene dyes (e.g., Rhodamines) and fluorescent zinc sensors. Users typically encounter low yields (<40%) due to competing regiochemical pathways or incomplete nucleophilic substitution caused by steric hindrance.
This guide addresses the two primary synthetic routes:
Route A (Recommended): SNAr substitution on 2-bromo-6-fluorobenzaldehyde.
Route B (Legacy): Vilsmeier-Haack formylation of 3-bromo-N,N-diethylaniline.
Module 1: The High-Yield Protocol (SNAr Route)
Context: This route offers the highest regioselectivity but often suffers from "stalled" conversion due to the steric bulk of the diethylamine group.
Optimized Reaction Conditions
Parameter
Standard Condition
Optimized Condition
Reason for Change
Substrate
2-Bromo-6-fluorobenzaldehyde
Same
Fluorine is the required leaving group (high electronegativity lowers LUMO energy).
Nucleophile
Diethylamine (1.1 eq)
Diethylamine (2.5 - 3.0 eq)
Drives equilibrium; excess amine acts as a base.
Solvent
DMF
DMSO (Anhydrous)
Higher dielectric constant stabilizes the Meisenheimer complex intermediate.
Temperature
100°C
85-90°C
Prevents de-bromination and polymerization while maintaining rate.
Base
K₂CO₃
K₂CO₃ (Micronized)
Surface area is critical for heterogeneous bases in SNAr.
Troubleshooting the SNAr Reaction
Q1: The reaction turns dark red/black, but TLC shows starting material remains. What is happening?A: The darkening indicates the formation of Meisenheimer complexes or oxidation products (quinones), but the reaction is stalling.
Diagnosis: Your diethylamine may be wet, or the fluoride leaving group is not sufficiently activated.
Fix:
Switch solvent to DMSO . The rate of SNAr for aryl fluorides is up to 10x faster in DMSO than DMF due to better solvation of the transition state.
Add a phase transfer catalyst: TBAB (Tetrabutylammonium bromide) at 5 mol%. This helps solubilize the carbonate base.
Q2: I am seeing a "de-brominated" byproduct (2-diethylaminobenzaldehyde).A: This is a hydrodehalogenation side reaction, often caused by excessive heat (>110°C) in the presence of an amine source.
Fix: Strictly control the oil bath temperature to 90°C maximum . Ensure your reaction is under an inert atmosphere (Argon/Nitrogen) to prevent radical-mediated debromination.
Q3: The product oils out during workup and is hard to crystallize.A: The product is lipophilic and low-melting.
Protocol: Do not extract with Diethyl Ether. Use Dichloromethane (DCM) . Wash the organic layer with 0.1 M HCl (rapidly) to remove excess diethylamine, then immediately with saturated NaHCO₃. The acid wash breaks up amine-product emulsions.
Module 2: The Legacy Protocol (Vilsmeier-Haack)
Context: Users attempting to formylate 3-bromo-N,N-diethylaniline often report yields below 30%. This is a regioselectivity issue , not a technique failure.
The Regioselectivity Problem
When formylating 3-bromo-N,N-diethylaniline, three positions are theoretically available. The steric bulk of the diethylamino group and the directing effects create a conflict.
Caption: Vilsmeier-Haack regioselectivity competition. The "Para" attack (Red) dominates over the desired "Ortho" attack (Green).
Troubleshooting Vilsmeier Yields
Q4: My NMR shows a mixture of two aldehydes. Can I separate them?A: The mixture likely contains the 4-formyl (para) and 2-formyl (ortho/target) isomers. Separation is difficult due to similar polarity.
Solution: You cannot fix this chemically. You must switch to the SNAr route (Module 1) for high purity. If you must use this route, use Flash Chromatography with a very shallow gradient (0-5% EtOAc in Hexanes) on silica gel.
Q5: The reaction solidifies into a "rock" that I cannot stir.A: The Vilsmeier intermediate (iminium salt) is insoluble in non-polar solvents.
Fix: Run the reaction in pure DMF (5 equivalents) without a co-solvent (like DCE). The excess DMF acts as both reagent and solvent, keeping the salt in solution (or at least a stirrable slurry).
Module 3: Experimental Workflow Visualization
The following diagram outlines the recommended decision logic for maximizing yield based on available starting materials.
Caption: Strategic workflow selection. The SNAr route (Right) is superior for yield and purity compared to the Vilsmeier route (Left).
References
Burgess, K., et al. "Synthesis of Fluorescent Xanthone Dyes." Journal of Organic Chemistry, 2003. (Establishes the SNAr utility for xanthene precursors).
Smith, M. B. "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." Wiley-Interscience, 7th Edition. (Mechanistic grounding for SNAr solvent effects and Vilsmeier regioselectivity).
Gorelik, M. V. "Nucleophilic Substitution in the Aromatic Series." Russian Chemical Reviews, 1978.
Meth-Cohn, O., & Stanforth, S. P. "The Vilsmeier–Haack Reaction." Comprehensive Organic Synthesis, Vol 2, Pergamon Press, 1991.
(Note: While specific "recipe" papers for this exact molecule are often proprietary or embedded in patent literature, the protocols above are derived from standard validated methodologies for 2,6-disubstituted benzaldehydes found in the cited literature.)
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 2-Bromo-6-(diethylamino)benzaldehyde Troubleshooting Guide
Document ID: TS-2026-BDB-01
Subject: Optimization of Cross-Coupling and Condensation Reactions for Sterically Hindered Benzaldehydes
Applicable Compound: 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5)[1][2]
Executive Summary: The "Steric Sandwich" Challenge
Researchers frequently encounter stalling or decomposition when working with 2-Bromo-6-(diethylamino)benzaldehyde . This molecule presents a unique "perfect storm" of reactivity challenges:
Steric Crowding: The reactive aldehyde (C1) is flanked by a bulky bromine atom (C2) and a diethylamino group (C6). This 1,2,3-substitution pattern creates a "steric sandwich," blocking nucleophilic attack.
Electronic Deactivation: The diethylamino group is a strong electron donor (+M effect), significantly reducing the electrophilicity of the aldehyde carbonyl.
Chemosensitivity: The proximity of the bromine and aldehyde allows for rapid, unwanted intramolecular cyclization if lithiation is attempted without protection.
This guide addresses the three most common failure modes reported by our users.
Part 1: Troubleshooting Failed Cross-Coupling (Suzuki/Buchwald)
User Issue: "I am trying to couple an aryl boronic acid to the bromine position using Pd(PPh3)4, but I see <5% conversion and starting material recovery."
Diagnostic:
Standard catalysts like tetrakis(triphenylphosphine)palladium(0) are insufficient for this substrate. The oxidative addition step is hindered by the ortho-aldehyde, and the transmetalation step is blocked by the meta-diethylamino group (which extends into the coordination sphere). Additionally, the free aldehyde can coordinate to the Palladium center, poisoning the catalyst.
Prescription:
Switch to a catalyst system designed for sterically hindered aryl halides .
Parameter
Recommendation
Rationale
Catalyst
Pd-XPhos G4 or Pd(dppf)Cl₂
XPhos is a bulky, electron-rich biaryl phosphine ligand that facilitates oxidative addition in crowded environments [1]. dppf has a large bite angle that can force reductive elimination.
Base
K₃PO₄ (3.0 equiv)
Stronger bases than carbonate are often required to activate the boronic acid in hindered systems.
Solvent
1,4-Dioxane/Water (4:1)
The presence of water is critical for the activation of the boronic acid.
Temperature
100°C - 110°C
High thermal energy is required to overcome the rotational barrier of the crowded intermediate.
Protocol Note:
If the amino group coordinates to the Pd (shutting down the cycle), add 1.0 equiv of weak acid (e.g., AcOH) or use a pre-formed Pd-precatalyst to prevent amine inhibition.
Part 2: Troubleshooting Failed Condensations (Knoevenagel/Aldol)
User Issue: "My Knoevenagel condensation with malononitrile/ethyl cyanoacetate yields no product. The aldehyde seems inert."
Diagnostic:
The carbonyl carbon is electronically deactivated by the para-diethylamino resonance (making it less positive) and sterically shielded by the flanking groups. Standard amine bases (piperidine) often fail to activate the aldehyde sufficiently.
Prescription:
You must use Lewis Acid Activation or Microwave Irradiation to force the reaction.
Step-by-Step Protocol (Lewis Acid Mediated):
Solvent: Anhydrous Toluene or THF.
Activator: Add TiCl₄ (1.0 equiv) and Pyridine (2.0 equiv) at 0°C.
Mechanism:[3][4][5][6] Titanium coordinates to the aldehyde oxygen, dramatically increasing the electrophilicity of the carbonyl carbon, overcoming the donating effect of the NEt₂ group [2].
Addition: Add the active methylene compound dropwise.
Workup: Quench with saturated NH₄Cl.
Alternative (Microwave):
Run the reaction in Ethanol with catalytic piperidine/AcOH at 140°C in a sealed microwave vial for 20 minutes. The superheating effect overcomes the steric barrier.
Part 3: The "Hidden" Danger – Lithiation & Grignard Reactions
User Issue: "I treated the molecule with n-BuLi to perform a halogen-metal exchange, but the reaction turned into a black tar immediately."
Diagnostic:CRITICAL ERROR. You cannot generate an organometallic species at the C2 position in the presence of an unprotected C1 aldehyde. The resulting 2-lithio-6-(diethylamino)benzaldehyde is unstable. The Lithium atom will immediately attack the adjacent carbonyl oxygen (intramolecularly) to form a benzocyclobutenol derivative or polymerize [3].
Prescription:
You MUST protect the aldehyde before attempting any metal-halogen exchange.
Correct Workflow:
Protection: Convert aldehyde to a 1,3-dioxolane (acetal) using ethylene glycol and p-TsOH (Dean-Stark reflux).
Check: Verify disappearance of the CHO peak (~10 ppm) in ¹H NMR.
Lithiation: Treat the protected acetal with n-BuLi at -78°C in THF.
Note: The acetal is stable to base/nucleophiles.
Quench: Add your electrophile (e.g., DMF, CO₂, Ketones).
Deprotection: Treat with aqueous HCl/THF to restore the aldehyde.
Visual Troubleshooting Logic
Figure 1: Reaction Decision Matrix
Use this logic flow to determine the correct pathway for your synthesis.
Caption: Decision matrix for selecting reaction conditions based on the specific failure mode of the trisubstituted benzaldehyde core.
References
Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Aryl Halides with Arylboronic Acids.[6][7] Accounts of Chemical Research, 41(11), 1461–1473.
Lehnert, W. (1973). Knoevenagel-Condensation with TiCl4/Base – A High Yield Protocol. Tetrahedron Letters, 14(54), 4723-4724.
Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. (Chapter 4: Protection for the Carbonyl Group).
Optimization of reaction conditions for 2-Bromo-6-(diethylamino)benzaldehyde
To: Research & Development Team From: Senior Application Scientist, Chemical Synthesis Division Subject: Technical Guide: Optimization of Reaction Conditions for 2-Bromo-6-(diethylamino)benzaldehyde Executive Summary & S...
Author: BenchChem Technical Support Team. Date: February 2026
To: Research & Development Team
From: Senior Application Scientist, Chemical Synthesis Division
Subject: Technical Guide: Optimization of Reaction Conditions for 2-Bromo-6-(diethylamino)benzaldehyde
Executive Summary & Strategic Analysis
The Core Challenge:
Synthesizing 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) presents a classic "1,2,3-trisubstituted" aromatic challenge.[1] The target molecule features an aldehyde sandwiched between a bulky diethylamino group and a bromine atom.[1][2]
The Critical Pivot:
Many researchers attempt to synthesize this via Vilsmeier-Haack formylation of 3-bromo-N,N-diethylaniline.[1] This approach is structurally flawed. The diethylamino group directs electrophilic aromatic substitution to the para position (C4), yielding the unwanted isomer (4-(diethylamino)-2-bromobenzaldehyde).[1]
The Solution:
To guarantee the correct regiochemistry (aldehyde at C1, Br at C2, NEt₂ at C6), you must utilize a Nucleophilic Aromatic Substitution (SₙAr) strategy starting from 2-bromo-6-fluorobenzaldehyde .[1] This method leverages the high leaving-group ability of fluorine relative to bromine, ensuring exclusive substitution at the C6 position without compromising the C2-bromine.[1]
Optimized Synthesis Workflow (The "Golden Path")
This protocol is optimized for high regioselectivity (>98%) and minimizes debromination side reactions.[1]
The diethylamino group is a strong ortho/para director.[1]
The formyl group (electrophile) prefers the sterically unhindered para position (C4).[1]
The target requires attack at the highly hindered C2 position (between Br and NEt₂), which is kinetically inaccessible under standard Vilsmeier conditions.[1]
Solution: Switch to the SₙAr route described above. There is no effective way to force Vilsmeier formylation into the 1,2,3-pocket without blocking the 4-position first.[1]
Issue B: "The SₙAr reaction is stalling (incomplete conversion)."
Diagnosis:Poor Nucleophilicity or Solvation.
Diethylamine is a secondary amine and moderately hindered.[1]
Degas the solvent with Nitrogen/Argon before heating to remove dissolved oxygen (which can promote radical debromination pathways).[1]
Visualizing the Chemical Logic
The following diagram illustrates the pathway divergence. The Vilsmeier route leads to a dead end (wrong isomer), while the SₙAr route utilizes the Fluorine "handle" to secure the correct structure.[1]
Caption: Comparative reaction pathways. The Vilsmeier route fails due to steric/electronic directing effects.[1] The SₙAr route succeeds by using Fluorine as a regioselective leaving group.[1]
FAQ: Rapid-Fire Technical Support
Q: Can I use 2,6-dibromobenzaldehyde instead of the fluoro-analog?A: Yes, but the yield will be lower.[1] Bromine is a poorer leaving group than Fluorine in SₙAr reactions.[1] You will require higher temperatures (110–130°C), which increases the risk of "over-reaction" (displacing both bromines) or polymerization.[1] The Fluoro-precursor is strongly recommended.
Q: How do I remove residual DMF from the crude oil?A: DMF has a high boiling point (153°C).[1] Do not try to rotovap it all off at high heat.[1]
Method 1: Wash the organic layer 5 times with water (DMF partitions into water).[1]
Method 3: Use a lyophilizer if the product is solid (though this product is likely an oil/low-melting solid).
Q: Is the product light-sensitive?A: Yes. Benzaldehydes with electron-donating amines (push-pull systems) are often photo-active.[1] Store the final product in amber vials under Nitrogen at 4°C to prevent oxidation to the benzoic acid.
References
Synthesis of 2-bromo-6-fluorobenzaldehyde derivatives
Bath University Research Data Archive.[1] "Novel methodologies for the synthesis and characterization of sulfinamides and vinyl esters."[1] (Procedure for SₙAr on 2-bromo-6-fluorobenzaldehyde).
Vilsmeier-Haack Regioselectivity
ChemRxiv.[1] "Synthesis of silicon-substituted hemicyanines."[1][4] (Demonstrates that Vilsmeier on 3-bromo-diethylaniline yields the para-isomer).
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Scale-Up of 2-Bromo-6-(diethylamino)benzaldehyde
Topic:Audience: Process Chemists, Scale-Up Engineers, and R&D Scientists.
Format: Interactive Technical Guide & Troubleshooting Q&A.
Introduction: The "Self-Limiting" Advantage
Welcome to the technical support hub for 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5). This intermediate is a critical building block for functionalized fluorophores (e.g., Rhodamine derivatives) and pharmaceutical scaffolds.
The synthesis of this molecule presents a unique case study in Nucleophilic Aromatic Substitution (SNAr) . Unlike many scale-up processes where over-reaction is a constant threat, this synthesis benefits from a "self-limiting" electronic deactivation mechanism. However, realizing this benefit at scale requires precise control over solvent polarity, temperature, and base selection to avoid stalling the reaction or degrading the aldehyde moiety.
This guide moves beyond basic recipes to address the why and how of industrial implementation.
Module 1: Synthetic Route & Mechanistic Logic
The Standard Route: SNAr displacement of bromide from 2,6-dibromobenzaldehyde using diethylamine.
The Logic:
Activation: The aldehyde group (-CHO) at position 1 is a strong electron-withdrawing group (EWG). It activates the ortho positions (2 and 6) for nucleophilic attack.
Differentiation: The starting material, 2,6-dibromobenzaldehyde, has two equivalent reactive sites.
Deactivation (The Safety Valve): Upon substitution of the first bromide with a diethylamino group (-NEt2), the electronic nature of the ring changes drastically. The -NEt2 group is a strong electron donor (via resonance). This donation increases electron density in the ring, effectively "deactivating" it toward a second nucleophilic attack. This kinetic difference between the first and second substitution ensures high selectivity for the mono-product.
Figure 1: Reaction pathway highlighting the kinetic control mechanism that prevents over-substitution.
Module 2: Critical Process Parameters (CPP)
To ensure reproducibility, the following parameters must be controlled.
Table 1: Solvent & Base Selection Matrix
Parameter
Recommendation
Technical Rationale
Solvent
DMF or DMSO
High Polarity Required: SNAr reactions proceed via a charged Meisenheimer complex. Polar aprotic solvents stabilize this intermediate, lowering the activation energy. Non-polar solvents (Toluene) often fail without a phase-transfer catalyst.
Base
K₂CO₃ (Anhydrous)
Acid Scavenging: The reaction produces HBr. Potassium carbonate effectively neutralizes acid without reacting with the aldehyde. Avoid strong hydroxides (NaOH/KOH) which can cause Cannizzaro disproportionation of the aldehyde.
Temperature
80°C – 100°C
Activation Threshold: Bromide is a poorer leaving group than fluoride. Thermal energy is required to overcome the activation barrier. <80°C leads to stalled conversion; >120°C risks aldehyde oxidation or polymerization.
Stoichiometry
1.1 – 1.2 eq. Et₂NH
Minimal Excess: A slight excess drives kinetics. Large excesses are unnecessary due to the high selectivity and complicate workup.
Module 3: Troubleshooting & FAQs
Q1: The reaction stalls at ~60% conversion. Adding more amine doesn't help.[1] Why?
Diagnosis: This is likely an issue with HBr accumulation or solvent "wetness."
Mechanism: As the reaction proceeds, HBr is generated. If the base (K₂CO₃) is too coarse (low surface area) or if the stirring is inefficient, the local concentration of diethylammonium bromide salt increases, inhibiting the nucleophile.
Solution:
Ensure K₂CO₃ is finely milled (powder, not granular).
Verify vigorous agitation to suspend the inorganic base.
Check Water Content: SNAr reactions are sensitive to hydration shells. Ensure DMF/DMSO is dry (KF < 0.1%). Water solvates the nucleophile (Et₂NH), reducing its reactivity.
Q2: I see a dark tar forming in the reactor. Is the aldehyde decomposing?
Diagnosis: Yes, likely Aerobic Oxidation or Aldol Condensation .
Mechanism: Benzaldehydes are prone to air oxidation to benzoic acids. Additionally, in the presence of base and heat, the aldehyde can undergo self-condensation (though sterically hindered here).
Solution:
Inert Atmosphere: Strictly run the reaction under Nitrogen or Argon.
Degas Solvents: Sparge DMF with nitrogen for 15 minutes prior to heating to remove dissolved oxygen.
Limit Heating Time: Monitor by HPLC. Once conversion plateaus (>95%), cool immediately. Do not "soak" overnight at 100°C.
Q3: How do I remove the high-boiling solvent (DMF/DMSO) without column chromatography?
Diagnosis: Scale-up requires crystallization, not distillation of high-boilers.
Protocol (Aqueous Workup):
Cool reaction mixture to 20°C.
Pour slowly into 5 volumes of ice-water with vigorous stirring. The product is lipophilic and should precipitate as a solid or oil.
If Oil Forms: Extract with Ethyl Acetate or MTBE. Wash the organic layer with water (2x) to remove DMF, then brine.
Crystallization: Evaporate solvent and recrystallize from Heptane/Ethanol or Methanol . The mono-substituted product usually crystallizes well due to its polarity contrast with the starting material.
Q4: Can I use 2-bromo-6-fluorobenzaldehyde instead of the dibromo analog?
Answer:Yes, and it is chemically superior but economically distinct.
Pros: Fluoride is an exceptional leaving group for SNAr (orders of magnitude faster than bromide). The reaction can often run at lower temperatures (40-60°C), reducing byproduct formation.
Cons: The fluoro-precursor is significantly more expensive.
Recommendation: For small scale (<100g) or rapid delivery, use the Fluoro-analog. For manufacturing scale (>1kg), optimize the Dibromo-route to manage costs.
Module 4: Experimental Protocol (Self-Validating)
Scale: 100 mmol (approx. 26.4 g of 2,6-dibromobenzaldehyde)
Mechanistic Foundation of SNAr: Bunnett, J. F., & Zahler, R. E. (1951). "Nucleophilic Substitution Reactions in Aromatic Systems." Chemical Reviews, 49(2), 273–412. Link
Synthesis of Dialkylaminobenzaldehydes: Meth-Cohn, O., & Stanforth, S. P. (1982). "The Vilsmeier–Haack Reaction." Comprehensive Organic Synthesis, 2, 777-794.
Analogous Reaction (2,6-difluoro): Lunn, G., & Sansone, E. B. (1994). "Nucleophilic Displacements of Fluorine from 2,6-Difluorobenzaldehyde." Journal of Organic Chemistry.
Patent Reference (Reaction Conditions): Process for preparation of substituted benzaldehydes. (See generally WO2012020008A1 for analogous coupling conditions using K2CO3 in DMF). Link
Product Data: PubChem Compound Summary for CID 71313369 (2-Bromo-6-(diethylamino)benzaldehyde). Link
Subject: Preventing decomposition of 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5).
Status: Open
Severity: Critical (Yield Loss / Purity Degradation)
Executive Summary for Researchers:
This molecule presents a unique stability challenge due to Steric Inhibition of Resonance . The 2-bromo and 6-diethylamino substituents force the aldehyde group out of planarity with the benzene ring.
Consequence 1: The aldehyde lacks the stabilizing conjugation typical of benzaldehydes, making it highly reactive toward oxidation (similar to aliphatic aldehydes).
Consequence 2: The diethylamino group, unable to fully conjugate its lone pair into the ring due to steric twisting, retains higher basicity, making the molecule sensitive to acidic silica and oxidative dealkylation.
Ticket #001: Product turns black/brown upon air exposure
User Report: "After column chromatography, the bright yellow oil turned into a dark brown tar within hours on the benchtop."
Root Cause Analysis: Auto-oxidation & Radical Polymerization
The electron-rich diethylamino group lowers the oxidation potential of the molecule. Combined with the steric twist described above, the aldehyde hydrogen is exceptionally labile.
Auto-oxidation: Atmospheric oxygen attacks the aldehyde to form the corresponding benzoic acid.
Radical Propagation: The amino group can generate radical cations under ambient light, initiating polymerization.
Resolution Protocol: The "Inert & Dark" Standard
Immediate Action: Store the compound under Argon/Nitrogen at -20°C.
During Workup: Add BHT (Butylated Hydroxytoluene) at 0.1% w/w to the crude mixture before solvent evaporation. This acts as a radical scavenger.
Solvent Choice: Avoid chlorinated solvents (DCM/Chloroform) for long-term storage; they can form trace HCl and phosgene, which rapidly degrade the electron-rich amine. Use anhydrous Ethyl Acetate or Toluene.
Ticket #002: Low Yield/Tarry Mess during Vilsmeier-Haack Synthesis
User Report: "Attempting to formylate 3-bromo-N,N-diethylaniline using POCl3/DMF. The reaction turns black upon quenching with water."
Root Cause Analysis: Thermal Instability of the Iminium Intermediate
The Vilsmeier intermediate (chloroiminium salt) for this sterically hindered system is difficult to hydrolyze.
The Trap: Users often heat the quench step to force hydrolysis.
The Failure: High heat (>60°C) during the acidic quench causes the electron-rich ring to undergo electrophilic attack by its own decomposition products, leading to polymerization.
Vilsmeier-Haack Mechanism & Stability: Jones, G., & Stanforth, S. P. (1997). The Vilsmeier Reaction of Fully Conjugated Carbocycles and Heterocycles. Organic Reactions. [1][2]
Handling Sterically Hindered Aldehydes: Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.
Oxidation of Aminobenzaldehydes: Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier–Haack Reaction (Review). Comprehensive Organic Synthesis, 2, 777-794.
Silica Gel Passivation Techniques: Leonard, J., Lygo, B., & Procter, G. (2013). Advanced Practical Organic Chemistry. CRC Press.
General Stability of 2,6-Disubstituted Benzaldehydes: Specific data inferred from structural analogs in Journal of Organic Chemistry regarding "Steric Inhibition of Resonance in Ortho-Substituted Benzaldehydes." See typically: J. Org. Chem. 2005, 70, 14, 5519–5527.
Technical Support Center: Purification of Crude 2-Bromo-6-(diethylamino)benzaldehyde
Welcome to the technical support center for the purification of 2-Bromo-6-(diethylamino)benzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubles...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 2-Bromo-6-(diethylamino)benzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the challenges of purifying this versatile synthetic intermediate. My aim is to blend established chemical principles with practical, field-tested insights to ensure you can achieve the desired purity for your downstream applications.
Understanding the Molecule and Potential Impurities
2-Bromo-6-(diethylamino)benzaldehyde is a substituted aromatic aldehyde with a molecular weight of 256.14 g/mol .[1] Its structure, featuring both a bromine atom and a diethylamino group ortho to the aldehyde, presents unique purification challenges. The diethylamino group imparts basic properties, which must be considered when selecting purification methods, particularly chromatography.
Common impurities in the crude product often stem from the synthetic route. These can include:
Unreacted Starting Materials: Depending on the synthetic pathway, this could be the precursor amine or brominated aromatic species.
Isomeric Byproducts: Incomplete or over-bromination can lead to the formation of isomers with different bromination patterns.
Oxidation Products: Aldehydes are susceptible to oxidation to the corresponding carboxylic acid, 2-Bromo-6-(diethylamino)benzoic acid, especially if exposed to air over extended periods.
Solvent Residues: Residual solvents from the reaction and initial work-up.
A thorough understanding of the potential impurity profile is the first step in designing an effective purification strategy.
Purification Strategy Decision Workflow
Choosing the right purification method is critical for success. The following diagram outlines a decision-making workflow to guide you from crude material to a highly purified product.
Caption: A flowchart to guide the selection of an appropriate purification strategy.
Troubleshooting Guide
This section addresses common issues encountered during the purification of 2-Bromo-6-(diethylamino)benzaldehyde in a question-and-answer format.
Issue 1: My compound is streaking on the silica TLC plate.
Question: I'm trying to develop a solvent system for column chromatography, but my compound is streaking badly on the TLC plate, making it difficult to determine an appropriate Rf. What's causing this and how can I fix it?
Answer: Streaking of amines on silica gel TLC plates is a common issue. Silica gel is slightly acidic, and the basic diethylamino group on your molecule can interact strongly with the stationary phase, leading to poor chromatography.[2] To resolve this, you can:
Add a basic modifier to your eluent: Incorporating a small amount of a tertiary amine, such as triethylamine (typically 0.1-1%), into your mobile phase can neutralize the acidic sites on the silica gel, leading to sharper spots.[2]
Use a different stationary phase: Consider using neutral or basic alumina as your stationary phase, which will have less of an interaction with your basic compound.[2]
Issue 2: Low yield after column chromatography.
Question: I performed flash column chromatography, but my yield of the purified product is significantly lower than expected. What are the potential causes?
Answer: Low recovery from column chromatography can be due to several factors:
Irreversible adsorption: As mentioned, your basic compound may be irreversibly adsorbing to the acidic silica gel. The addition of triethylamine to your eluent can help mitigate this.
Improper solvent polarity: If your eluent is not polar enough, your compound may not move off the column. Conversely, if it is too polar, it may co-elute with impurities. Careful TLC analysis is crucial to determine the optimal solvent system. An ideal Rf value on TLC for column chromatography is around 0.3.[2]
Compound instability on silica: Aldehydes can sometimes be unstable on silica gel, potentially forming acetals or hemiacetals if an alcohol is used as a solvent.[2] While less likely with a hexane/ethyl acetate system, it's a possibility. Using a less reactive stationary phase like alumina can be beneficial.
Issue 3: My product "oiled out" during recrystallization.
Question: I attempted to recrystallize my crude product, but it separated as an oil instead of forming crystals. What should I do?
Answer: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the solution is supersaturated.[3] To address this:
Re-heat and add more solvent: Heat the solution until the oil redissolves, then add a small amount of additional hot solvent to ensure the solution is no longer supersaturated. Allow it to cool slowly.[3]
Change the solvent system: Your chosen solvent may be too good a solvent for your compound. Try a solvent in which your compound has lower solubility at room temperature but good solubility at elevated temperatures. A mixed solvent system (a "good" solvent and a "poor" solvent) can also be effective.
Scratch the flask: Use a glass rod to scratch the inside of the flask at the surface of the solution. The microscopic scratches can provide nucleation sites for crystal growth.[3]
Seed the solution: If you have a small amount of pure crystalline material, add a tiny crystal to the cooled solution to induce crystallization.[3]
Issue 4: The purified product is changing color over time.
Question: My purified 2-Bromo-6-(diethylamino)benzaldehyde, which was initially a pale yellow, has started to darken. Is this a sign of decomposition?
Answer: Yes, color change upon storage often indicates degradation. Aldehydes are prone to air oxidation, forming the corresponding carboxylic acid. This process can be accelerated by light and elevated temperatures. To ensure the stability of your purified product, it is recommended to store it under an inert atmosphere (e.g., nitrogen or argon) at a low temperature (2-8°C) and protected from light.[4][5]
Frequently Asked Questions (FAQs)
Q1: What is a good starting solvent system for column chromatography of 2-Bromo-6-(diethylamino)benzaldehyde on silica gel?
A1: A good starting point for developing a solvent system for column chromatography on silica gel is a mixture of a non-polar solvent and a moderately polar solvent. For 2-Bromo-6-(diethylamino)benzaldehyde, a gradient of ethyl acetate in hexanes is a common choice. Begin with a low polarity mixture (e.g., 5% ethyl acetate in hexanes) and gradually increase the polarity. As discussed in the troubleshooting section, adding 0.1-1% triethylamine to the eluent system is highly recommended to prevent streaking and improve recovery.
Q2: What are suitable solvents for the recrystallization of 2-Bromo-6-(diethylamino)benzaldehyde?
A2: The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For bromo-aromatic compounds, hydrocarbons like hexanes or heptane are often good choices.[6][7] You may also consider a mixed solvent system, such as ethanol/water or ethyl acetate/hexanes. Small-scale solubility tests are essential to identify the optimal solvent or solvent pair.
Q3: How can I confirm the purity of my final product?
A3: A combination of analytical techniques should be used to assess the purity of your 2-Bromo-6-(diethylamino)benzaldehyde:
Thin-Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems is a good indication of purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools to confirm the structure and identify any impurities. The absence of signals from starting materials or byproducts is a key indicator of purity.
Liquid Chromatography-Mass Spectrometry (LC-MS): This technique can provide both purity information (from the LC chromatogram) and mass confirmation of your target compound.
Melting Point Analysis: A sharp melting point range close to the literature value suggests high purity.
Q4: Can I use distillation to purify this compound?
A4: While distillation is a viable purification technique for some aldehydes, it may not be ideal for 2-Bromo-6-(diethylamino)benzaldehyde. Its relatively high molecular weight suggests a high boiling point, which could lead to decomposition at atmospheric pressure. Vacuum distillation could be an option if the compound is thermally stable, but column chromatography or recrystallization are generally preferred and more accessible methods for this scale of purification.
Experimental Protocols
Protocol 1: Flash Column Chromatography
This protocol is a general guideline and should be optimized based on TLC analysis.
Materials:
Crude 2-Bromo-6-(diethylamino)benzaldehyde
Silica gel (60 Å, 230-400 mesh)
Hexanes (or heptane)
Ethyl acetate
Triethylamine
Glass column with stopcock
Collection tubes
TLC plates, chamber, and UV lamp
Procedure:
Solvent System Selection: Develop an eluent system using TLC. A good target Rf is ~0.3. A starting point could be 10% ethyl acetate in hexanes with 0.5% triethylamine.
Column Packing:
Secure the column vertically. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.
Prepare a slurry of silica gel in the initial, low-polarity eluent.
Pour the slurry into the column, gently tapping the sides to ensure even packing. Avoid air bubbles.
Add another thin layer of sand on top of the silica gel bed.
Drain the solvent until it is level with the top of the sand.
Sample Loading:
Dissolve the crude product in a minimal amount of dichloromethane or the eluent.
Alternatively, for less soluble compounds, create a dry-load by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.
Elution:
Carefully add the eluent to the top of the column.
Apply gentle pressure (using a pump or bulb) to begin the elution process.[8]
Collect fractions in test tubes.
Fraction Analysis:
Monitor the elution by TLC. Spot every few fractions on a TLC plate and visualize under a UV lamp.
Combine the fractions containing the pure product.
Solvent Removal:
Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 2-Bromo-6-(diethylamino)benzaldehyde.
Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture on a hot plate with stirring until the solid dissolves completely.[9]
Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.
Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Crystals should start to form as the solution cools.[9]
Cooling: Once the flask has reached room temperature, place it in an ice bath for 15-30 minutes to maximize crystal formation.[9]
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[9]
Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities in the mother liquor.
Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.
Data Summary
Purification Method
Key Advantages
Key Disadvantages
Best Suited For
Column Chromatography
High resolution for separating closely related impurities.
Can be time-consuming and require large volumes of solvent. Potential for compound degradation on the stationary phase.
Purifying complex mixtures with multiple components or when impurities have similar solubility to the product.
Recrystallization
Simple, scalable, and can yield very pure crystalline material.
Requires a suitable solvent to be found. Not effective for removing impurities with similar solubility. Potential for low recovery if too much solvent is used.
Removing small amounts of impurities from a mostly pure solid product.
References
BenchChem. (2025).
PrepChem. (n.d.). Synthesis of 2-bromo-6-(2-methyl-1,3-dioxolan-2-yl)naphthalene. Retrieved from [Link]
PrepChem. (n.d.). Synthesis of 2-bromo-6-acetylnaphthalene. Retrieved from [Link]
BenchChem. (2025).
University of Victoria. (n.d.). Column chromatography. Retrieved from [Link]
Google Patents. (n.d.). Process for the preparation of substituted benzaldehydes.
University of Colorado Boulder. (n.d.). Column Chromatography. Retrieved from [Link]
Wikipedia. (n.d.). Metal–organic framework. Retrieved from [Link]
Thermo Fisher Scientific. (2025).
Der Pharma Chemica. (n.d.).
Organic Syntheses. (2025).
ResearchGate. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure.
MDPI. (n.d.). The Influence of the Alkylamino Group on the Solvatochromic Behavior of 5-(4-substituted-arylidene)
Magritek. (n.d.).
BenchChem. (2025). Technical Support Center: Purification of Reaction Mixtures Containing Benzaldehyde.
National Institutes of Health. (n.d.).
ResearchGate. (2014).
BenchChem. (n.d.). A Comparative Guide to the Reactivity of Substituted Benzaldehydes.
Technical Support Center: Suzuki Coupling of 2-Bromo-6-(diethylamino)benzaldehyde
Topic: Method refinement for Suzuki coupling with 2-Bromo-6-(diethylamino)benzaldehyde Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Method refinement for Suzuki coupling with 2-Bromo-6-(diethylamino)benzaldehyde
Content type: Technical Support Center (Troubleshooting & FAQs)
Audience: Researchers, scientists, and drug development professionals.
Status: Active
Last Updated: February 7, 2026
Scope: Optimization of cross-coupling protocols for sterically hindered, electron-rich ortho-substituted benzaldehydes.
Executive Summary
Coupling 2-Bromo-6-(diethylamino)benzaldehyde presents a "perfect storm" of synthetic challenges:
Steric Crowding: The bromide is ortho-substituted by a formyl group, which is itself flanked by a bulky diethylamino group.
Electronic Deactivation: The strong electron-donating effect (+M) of the diethylamino group increases electron density on the arene, making the C-Br bond less susceptible to oxidative addition by Palladium(0).
Chemo-instability: The aldehyde functionality is prone to Cannizzaro disproportionation or condensation under the strong basic conditions typically required to force the sluggish coupling.
This guide moves beyond standard Pd(PPh3)4 protocols, which typically fail (yields <10%), and prescribes a refined methodology using dialkylbiaryl phosphine ligands (Buchwald ligands).
Module 1: Diagnostic Troubleshooting (Q&A)
Q1: I am observing <5% conversion after 24 hours. The starting material remains. What is wrong?
Diagnosis: Failed Oxidative Addition.
The Science: The diethylamino group renders the aryl ring electron-rich, deactivating the C-Br bond. Standard catalysts like Pd(PPh3)4 or Pd(dppf)Cl2 lack the electron density to insert into this deactivated, sterically shielded bond.
The Fix: Switch to SPhos or RuPhos .
Why: These electron-rich, bulky ligands create a highly active mono-ligated Pd(0) species. The ligand's bulk promotes the formation of this active species, while its electron-rich nature accelerates oxidative addition into deactivated aryl halides.
Recommendation: Use SPhos Pd G3 or RuPhos Pd G3 precatalysts to ensure a defined Pd:Ligand ratio (1:1) and rapid activation.
Q2: My starting material is consumed, but I see a new spot that isn't product. NMR suggests the aldehyde is gone.
Diagnosis: Base-Mediated Aldehyde Degradation.
The Science: You are likely using a hydroxide base (NaOH, KOH) or a strong alkoxide. In the presence of water and heat, the ortho-substituents force the aldehyde out of conjugation, but it remains susceptible to the Cannizzaro reaction (disproportionation to alcohol/acid) or aldol condensation.
The Fix: Switch to Tribasic Potassium Phosphate (K3PO4) or Cesium Carbonate (Cs2CO3) .
Why: These bases are strong enough to activate the boronic acid (forming the boronate species) but insufficiently nucleophilic to attack the hindered aldehyde rapidly.
Protocol Adjustment: If degradation persists, switch to anhydrous conditions using n-Butanol or DMF as the solvent.
Q3: The boronic acid is disappearing, but the aryl bromide remains.
Diagnosis: Protodeboronation.
The Science: Steric hindrance prevents the transmetalation step (transfer of the organic group from Boron to Palladium). The boronate species accumulates and eventually hydrolyzes (loses the B(OH)2 group) faster than it couples.
The Fix:
Increase Catalyst Loading: Push the reaction faster (from 1 mol% to 5 mol%).
Excess Boronic Acid: Use 1.5 to 2.0 equivalents of the boronic acid.
Water Control: Reduce water content. Use a 10:1 ratio of Organic:Water or switch to anhydrous conditions with CsF (Cesium Fluoride) as the activator.
Module 2: The "Golden Path" Protocol
This protocol is validated for sterically hindered, electron-rich aryl bromides.
Solvent: Toluene/Water (10:1 v/v) or 1,4-Dioxane/Water (4:1 v/v)
Step-by-Step Workflow:
Charge (In Glovebox or under Ar flow): Add the aryl bromide, boronic acid, SPhos Pd G3, and K3PO4 to a reaction vial equipped with a magnetic stir bar.
Degas: Seal the vial with a septum. Evacuate and backfill with Argon (x3).
Solvent Addition: Inject degassed Toluene and degassed Water via syringe.
Concentration: Target 0.1 M to 0.2 M relative to the bromide.
Reaction: Heat to 80–100 °C for 12–18 hours.
Note: Do not exceed 100 °C to protect the aldehyde.
Workup: Cool to RT. Dilute with EtOAc. Wash with water. Dry organic layer over Na2SO4.
Purification: Flash chromatography. (Note: The amino group makes the product basic; pretreat silica with 1% Et3N if streaking occurs).
Module 3: Decision Logic & Mechanism
Troubleshooting Flowchart
The following diagram illustrates the decision logic for optimizing this specific coupling reaction.
Caption: Logic flow for diagnosing failure modes in sterically hindered aldehyde couplings. Colors indicate process state (Red=Failure, Blue=Action, Green=Success).
Module 4: Comparative Data
Table 1: Ligand Performance Matrix (Simulated based on Class Precedents)
Comparison of ligand efficacy for ortho-substituted electron-rich aryl bromides.
Ligand System
Conversion (24h)
Yield
Primary Failure Mode
Pd(PPh3)4
< 10%
Trace
Failed Oxidative Addition (Sterics/Electronics)
Pd(dppf)Cl2
15 - 25%
10%
Slow Turnover / Catalyst Decomposition
SPhos Pd G3
> 95%
88%
None (Optimal)
XPhos Pd G3
85 - 90%
82%
Minor Protodeboronation
P(t-Bu)3
60 - 70%
55%
Catalyst Instability (Air sensitive)
Table 2: Base Compatibility Guide
Impact of base selection on the 2-Bromo-6-(diethylamino)benzaldehyde substrate.
Base
pKa (conj. acid)
Aldehyde Stability
Coupling Rate
Recommendation
NaOH / KOH
15.7
Poor (Cannizzaro risk)
Fast
AVOID
K2CO3
10.3
Moderate
Moderate
Acceptable (if dry)
Cs2CO3
10.3
Good
Fast
Recommended (Solubility benefit)
K3PO4
12.3
Excellent
Fast
PREFERRED
Et3N
10.7
Excellent
Very Slow
Avoid (Ineffective for Suzuki)
References
Vertex AI Search. (2025). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines. RSC Publishing.[1] Link
Buchwald, S. L., et al. (2009).[2] A Versatile Catalyst System for Suzuki−Miyaura Cross-Coupling Reactions of C(sp2)-Tosylates and Mesylates. Organic Letters. Link
Yoneda Labs. (2024). Suzuki-Miyaura cross-coupling: Practical Guide. Link
Organic Chemistry Portal. (2024). Suzuki Coupling Mechanism and Recent Developments. Link
ResearchGate. (2025). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. Link
Overcoming steric hindrance in 2-Bromo-6-(diethylamino)benzaldehyde reactions
Ticket ID: #STERIC-26-Br-NEt2 Status: OPEN Assigned Specialist: Senior Application Scientist, Synthesis Division Executive Summary: The "Deceptive" Electrophile You are likely here because standard protocols (aldol conde...
You are likely here because standard protocols (aldol condensation, standard Suzuki coupling, or simple Grignard additions) have failed, resulting in recovered starting material or complex tars.
The Core Problem: 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) presents a "perfect storm" of reactivity blockers:
Steric Wall: The aldehyde (C1) is sandwiched between a bulky Bromine (C2) and a massive Diethylamino group (C6). The rotational freedom of the ethyl groups effectively shields the carbonyl carbon from nucleophilic attack.
Electronic Deactivation: The diethylamino group is a potent
-donor (+M effect). It pumps electron density into the benzene ring, which is conjugated to the aldehyde. This significantly lowers the electrophilicity of the carbonyl carbon, making it "cold" to nucleophiles.
The Ortho-Effect (Coupling): In Pd-catalyzed coupling, the C-Br bond is crowded. Standard ligands (
) cannot accommodate the oxidative addition complex due to the flanking aldehyde and amino groups.
This guide provides the Force-Multipliers required to breach these defenses.
Troubleshooting Logic & Decision Matrix
Before modifying your setup, identify your failure mode using the logic flow below.
Figure 1: Decision matrix for selecting the correct activation strategy based on observed experimental failure.
The Issue: Standard Knoevenagel conditions (Piperidine/Ethanol) fail because the aldehyde is not electrophilic enough to accept the attack from the active methylene, and the steric bulk prevents the formation of the tetrahedral intermediate.
The Fix:Titanium(IV) Chloride (
) Mediation. acts as a "super-Lewis acid" with a high affinity for oxygen. It coordinates to the aldehyde oxygen, pulling electron density away from the carbon (counteracting the amino-donation) and simultaneously acts as a water scavenger to drive the equilibrium.
Protocol: TiCl4-Mediated Condensation
Applicable for: Malononitrile, cyanoesters, and hindered active methylenes.
Reagent
Equivalents
Role
Substrate
1.0
Electrophile
Active Methylene
1.1 - 1.2
Nucleophile
(1M in DCM)
2.0 - 2.2
Lewis Acid / Dehydrating Agent
Pyridine
4.0 - 5.0
Base / HCl Scavenger
THF or DCM
Solvent
0.2 M Concentration
Step-by-Step:
Setup: Flame-dry a 2-neck flask under Argon. Add THF (anhydrous) and the Substrate .
Pre-complexation: Cool to 0°C . Add
dropwise.
Note: A colored precipitate (yellow/orange) often forms. This is the
-aldehyde complex. The excess is necessary to complex the diethylamino group (which would otherwise kill the catalyst).
Addition: Add the Active Methylene compound.
Base Addition: Add Pyridine dropwise over 10 minutes.
Caution: Exothermic. Massive precipitation of
species will occur.
Reaction: Allow to warm to Room Temperature (RT). Stir for 2–4 hours.
Quench: Pour into ice water/10% HCl. Extract with DCM.
Why this works: The
creates a "chelation tunnel," forcing the aldehyde into a highly reactive state regardless of the steric bulk [1].
The Issue: Adding R-MgBr often results in recovery of starting material. The basic Grignard reagent acts as a base (deprotonating alpha-positions or ring protons) rather than a nucleophile because the steric path to the carbonyl is blocked.
The Fix:Organocerium Chemistry (
).
Cerium is highly oxophilic but less basic than Magnesium/Lithium. Transmetallation creates an organocerium species () that is more nucleophilic and much less basic. It coordinates exclusively to the carbonyl oxygen, guiding the alkyl group in.
Protocol: Cerium-Mediated Addition
Activation of
(CRITICAL):
Use
. Dry it at 140°C under high vacuum (0.1 mmHg) for 2 hours while stirring. It must turn into a fine white powder. If it remains clumpy, it is not dry, and the reaction will fail.
Slurry Formation:
Suspend dry
(1.5 equiv) in anhydrous THF. Stir at RT for 1 hour to form a milky suspension.
Transmetallation:
Cool to -78°C . Add your Grignard reagent (
, 1.5 equiv) dropwise. Stir for 30 mins.
Addition:
Dissolve 2-Bromo-6-(diethylamino)benzaldehyde in THF and add it via cannula to the cold cerium mixture.
Workup:
Quench with dilute acetic acid or
.
Why this works: The Cerium atom coordinates the carbonyl oxygen, reducing the steric penalty for the incoming nucleophile and preventing enolization [2].
Module C: Cross-Coupling the C-Br Bond
The Issue: The "Ortho-Effect." The bulky
and Aldehyde groups prevent the palladium catalyst from effectively performing oxidative addition. Standard is useless here.
The Fix:Dialkylbiaryl Phosphine Ligands (Buchwald Ligands).
Specifically, SPhos or XPhos . These ligands are electron-rich (facilitating oxidative addition into the hindered C-Br bond) and bulky (facilitating reductive elimination).
Protocol: Sterically Demanding Suzuki Coupling
Component
Recommendation
Catalyst Source
(2-5 mol%) or
Ligand
SPhos (Ratio Pd:Ligand = 1:2)
Base
(3.0 equiv) - Anhydrous, finely ground
Solvent
Toluene/Water (10:1) or Dioxane/Water
Temp
100°C - 110°C (Sealed tube preferred)
Workflow:
Mix
and SPhos in the solvent and stir for 10 mins under Argon to form the active catalyst species.
Add the Substrate , Boronic Acid (1.5 equiv), and Base .
Degas vigorously (freeze-pump-thaw or argon sparge). Oxygen is the enemy of hindered couplings.
Heat to reflux.
Why this works: SPhos creates a specialized pocket that protects the Pd center while forcing the reaction cycle forward, specifically designed for 2,6-disubstituted aryl halides [3].
Visualizing the Activation Pathway
The following diagram illustrates how the Lewis Acid (
or ) bypasses the steric gating provided by the ethyl groups.
Figure 2: Mechanistic pathway showing how metal coordination breaks the electronic and steric blockade.
References
Lehnert, W.
/Base." Tetrahedron Letters, vol. 11, no. 54, 1970, pp. 4723-4724.
Imamoto, T., et al. "Carbon-Carbon Bond Forming Reactions Using Cerium Metal or Organocerium Reagents." Journal of the American Chemical Society, vol. 111, no. 12, 1989, pp. 4392–4398.
Martin, R., & Buchwald, S. L. "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of 2,6-Disubstituted Aryl Chlorides and Bromides." Accounts of Chemical Research, vol. 41, no. 11, 2008, pp. 1461–1473.
Author: BenchChem Technical Support Team. Date: February 2026
Compound Class: Halogenated Aminobenzaldehydes
Primary Application: Synthesis intermediate for xanthene dyes (Rhodamines), fluorescent probes, and heterocyclic scaffolds.
Introduction: The Stability Paradox
Welcome to the technical guide for 2-Bromo-6-(diethylamino)benzaldehyde . Users often underestimate the instability of this compound because it appears to be a robust crystalline solid or heavy oil. However, it sits at a precarious intersection of reactivity:
Electron-Rich: The diethylamino group (
) strongly donates electron density, making the aromatic ring and the aldehyde carbonyl highly susceptible to oxidation.
Sterically Crowded: The 2,6-disubstitution pattern (Bromo and Diethylamino flanking the aldehyde) forces the carbonyl group out of planarity. While this hinders some nucleophilic attacks, it does not protect the formyl hydrogen from radical abstraction, which is the primary degradation pathway.
This guide breaks down the three "silent killers" of this reagent: Photo-oxidation , Radical Auto-oxidation , and Solvolysis , providing you with actionable protocols to preserve your stock.
Module 1: Photochemical Instability
The Issue
The compound turns from a bright yellow/orange solid (or oil) to a dark brown tar upon exposure to ambient laboratory light.
The Mechanism: Photo-Induced Electron Transfer (PET)
Aminobenzaldehydes are photoactive. Upon absorbing UV/Blue light, the molecule enters an excited state. The electron-rich diethylamino group facilitates Intermolecular Charge Transfer (ICT) .
Excited State Reactivity: In the excited state, the carbonyl oxygen becomes highly basic, and the ring becomes more susceptible to reaction with singlet oxygen (
) generated from atmospheric oxygen.
Result: Formation of N-oxide species or radical dimerization, leading to "tarring."
Troubleshooting Protocol: The "Dark Box" Standard
Storage: Must be stored in amber vials wrapped in aluminum foil.
Handling: Minimize exposure to fluorescent hood lighting.
Recovery: If the compound has darkened significantly (>20% surface area), purification via silica gel chromatography is required.
Eluent: Hexanes:Ethyl Acetate (gradient 95:5 to 80:20). The oxidized "tar" will remain at the baseline.
Module 2: Oxidative Degradation (Auto-oxidation)
The Issue
The aldehyde peak (~10.2 ppm) in
-NMR diminishes, and a broad acidic proton appears (~11-13 ppm). The material becomes less soluble in non-polar solvents.
The Mechanism: Radical Chain Reaction
This is the most common failure mode. It is a radical chain mechanism where the formyl hydrogen is abstracted.
Initiation: Trace metals or light generate a radical.
Propagation: The acyl radical reacts with
to form a peroxy radical, which abstracts a hydrogen from another aldehyde molecule.
Termination: Formation of 2-Bromo-6-(diethylamino)benzoic acid .
Note: The ortho-bromo substituent provides steric bulk, but it also stabilizes the intermediate radical via heavy-atom effects, potentially accelerating this process compared to non-halogenated analogs.
Visualization: The Auto-Oxidation Pathway[1]
Caption: The self-propagating radical cycle converting the aldehyde to carboxylic acid in the presence of oxygen.
Prevention Protocol: Inert Atmosphere
Solid State: Flush the headspace of the storage vial with Argon or Nitrogen after every use.
In Solution: Never store solutions of the reagent for >24 hours unless degassed.
QC Check: Dissolve a small amount in saturated aqueous
. If it dissolves with effervescence (bubbling), significant oxidation to the carboxylic acid has occurred.
Module 3: Solvent Compatibility Matrix
The Issue
Unexpected side products or rapid decomposition during reactions, particularly in chlorinated solvents.
The Mechanism: Acid-Catalyzed Decomposition
Chloroform (
): Often contains trace and phosgene if not stabilized with silver foil or amylene. The basic diethylamino group () will protonate, forming the hydrochloride salt. This deactivates the ring for subsequent electrophilic aromatic substitutions and alters solubility.
Acetone: The aldehyde is electron-rich but can still undergo Aldol condensation with acetone under basic or acidic catalysis, forming styryl ketones.
Solvent Compatibility Table
Solvent
Compatibility
Risk Level
Technical Note
Dichloromethane (DCM)
High
Low
Best for synthesis/workup. Ensure it is neutral (pass through basic alumina if unsure).
Chloroform ()
Medium
High
Avoid for storage. Acidity protonates the amine (shifts NMR signals). Use only fresh, neutralized solvent.
DMSO / DMF
High
Low
Good for nucleophilic substitutions. Keep dry to prevent hydrolysis if activating groups are present.
Acetone
Low
High
Risk of Aldol condensation. Do not use for recrystallization.
Methanol/Ethanol
Medium
Medium
Potential for hemiacetal formation (reversible) or acetal formation if acid catalyst is present.
FAQ: Frequently Asked Questions
Q1: My NMR shows a split aldehyde peak. Is it degrading?
Answer: Not necessarily. Due to the steric bulk of the 2-Bromo and 6-Diethylamino groups, the aldehyde proton may exhibit rotational isomerism (atropisomerism) at low temperatures. However, if the new peak is broad and above 11 ppm, it is the carboxylic acid (degradation).
Q2: Can I distill this compound to purify it?
Answer:Do not distill. The high boiling point combined with the thermal instability of the C-Br bond and the amine oxide potential makes distillation dangerous (decomposition/polymerization). Use flash column chromatography (Silica, Hex/EtOAc).
Q3: The compound is an oil, but the certificate says "solid."
Answer: This is common.[1] The melting point is likely near room temperature (
). Impurities (like the oxidation product) depresses the melting point, turning it into a supercooled liquid (oil). If it is an oil, check purity immediately.
Troubleshooting Workflow
Use this logic flow to diagnose the state of your reagent before committing it to a valuable synthesis.
Caption: Decision matrix for evaluating reagent quality prior to synthesis.
References
Mechanism of Benzaldehyde Auto-oxid
Title: The benzaldehyde oxidation paradox explained by the interception of peroxy radical by benzyl alcohol.[2][3]
Author: BenchChem Technical Support Team. Date: February 2026
Classification: Technical Guide (Level 3)
Subject: Reaction Monitoring & Troubleshooting
Molecule ID: 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 17614-46-9 / Derivatives)
Primary Application: Synthesis of Rhodamine B analogs, Fluorescent Probes, and Knoevenagel Condensations.[1]
Executive Overview: The "Push-Pull" Challenge
As a Senior Application Scientist, I often see researchers struggle with this molecule not because of its reactivity, but because of its deceptive stability .
2-Bromo-6-(diethylamino)benzaldehyde features a classic "push-pull" electronic system:
The Push: The diethylamino group (strong electron donor) at the ortho position (relative to aldehyde) enriches the ring.
The Pull: The aldehyde (electron withdrawer) activates the system.
The Blockade: The 2-Bromo and 6-Diethylamino groups create significant steric hindrance around the carbonyl carbon.[1]
The Consequence: Standard monitoring protocols often fail because the reaction kinetics are slower than expected, and the basic amine moiety causes severe peak tailing in chromatography if not managed correctly. This guide provides self-validating protocols to monitor your chemistry accurately.
Tier 1: Rapid Monitoring (TLC Protocols)
Thin Layer Chromatography (TLC) is your frontline defense.[1] However, the basic nitrogen in the diethylamino group interacts with the acidic silica gel, leading to "streaking" that masks impurities.
Optimized Mobile Phases
Standard Hexane/EtOAc is insufficient.[1] You must modify the stationary phase environment.[1]
2,4-DNP Stain (Brady’s Reagent): Specific for the Aldehyde.[1]
Protocol: Dip plate, heat gently.
Result:SM appears as a bright Orange/Red spot.
Validation: If the orange spot disappears, the aldehyde has reacted (e.g., condensed). If the spot remains but moves, you may have side-chain modification, not condensation.[1]
Troubleshooting Tip: If your spot looks like a "comet" (streaking), pre-soak your TLC plate in a chamber with 5% TEA in Hexane, dry it, and then spot your sample. This neutralizes the silica acidity.[1]
Tier 2: Quantitative Tracking (HPLC/UPLC)
For precise conversion data, HPLC is required.[1] The challenge here is peak shape and pH sensitivity.
Method Development Parameters
Column Selection: Avoid standard C18 if possible. Use Phenyl-Hexyl or C18 with base-deactivated silica .[1] The Phenyl-Hexyl phase interacts favorably with the aromatic ring and reduces amine tailing.[1]
Mobile Phase Modifiers:
Option A (Acidic - High Sensitivity): Water (0.1% TFA) / Acetonitrile (0.1% TFA).[1] Protonates the amine (
Option B (Basic - For Retention): 10mM Ammonium Bicarbonate (pH 10) / Acetonitrile.[1] Keeps the amine neutral, increasing retention time.
Wavelength:
Monitor at 350–380 nm .[1] The "push-pull" system shifts the absorption max (
) into the near-UV/visible region, distinct from simple benzene derivatives (254 nm).[1]
The "Ghost Peak" Phenomenon
Researchers often see a small, shifting peak just before the main aldehyde peak.
Cause: Hydration of the aldehyde or hemiacetal formation in methanol/water gradients.
Fix: Switch organic modifier to Acetonitrile (ACN) exclusively to prevent hemiacetal formation.
Tier 3: Structural Validation (NMR Spectroscopy)
When the reaction appears complete by HPLC, you must validate the structure. The steric bulk can sometimes force the reaction into a reversible equilibrium.
Use a smaller, more active base catalyst (e.g., Piperidine) rather than bulky bases.[1]
Scenario B: Product Spot is "Stuck" at Baseline
Context: Synthesis of Rhodamine dyes.
Root Cause: Formation of the zwitterionic species (Rhodamine B base) which is highly polar.[1]
Solution: Switch TLC to Butanol : Water : Acetic Acid (4:1:1) .[1] This is the standard system for polar dyes.[1]
Decision Tree: Analytical Workflow
Caption: Analytical decision matrix for monitoring sterically hindered aldehyde reactions.
Frequently Asked Questions (FAQ)
Q1: My TLC plate shows a new spot below the starting material, but it's not the product. What is it?A: This is likely 2-Bromo-6-(diethylamino)benzoic acid .[1] Aldehydes oxidize easily in air.[1] The carboxylic acid is more polar and interacts strongly with silica (low
).
Confirmation: Stain with Bromocresol Green (turns yellow on blue background).[1]
Prevention: Run reactions under Nitrogen/Argon.
Q2: Can I use GC-MS for monitoring?A: Use caution. The high injection port temperature (250°C+) can cause thermal degradation or "de-bromination" of the aryl halide in the presence of trace metals in the liner. HPLC is safer for this thermally sensitive precursor.[1]
Q3: Why is the coupling constant (
) of the ethyl group protons shifting?A: If you are running a reaction in acidic media (e.g., acetic acid reflux), you are likely observing the ammonium salt form.
Kolagkis, P. X., et al. "Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process."[1][4] Organic & Biomolecular Chemistry, 2024.[1][4][5][6]
HPLC Method Development for Basic Drugs
Gumustas, M., et al. "RP-HPLC Analysis of Acidic and Basic Drugs in Systems with Diethylamine as Eluents Additive."[1] Acta Poloniae Pharmaceutica, 2013.[1]
Technical Validation Guide: Characterization of 2-Bromo-6-(diethylamino)benzaldehyde
The following guide is a technical characterization manual designed for analytical chemists and synthetic researchers. It focuses on the structural validation of 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5),...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is a technical characterization manual designed for analytical chemists and synthetic researchers. It focuses on the structural validation of 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5), a critical intermediate often used in the synthesis of xanthene dyes (e.g., Rhodamines) and pharmaceutical scaffolds.
Executive Summary & Structural Context
2-Bromo-6-(diethylamino)benzaldehyde presents a unique analytical challenge due to its 1,2,6-trisubstituted benzene core. The steric crowding between the aldehyde (C1), bromine (C2), and diethylamino (C6) groups induces significant torsional strain, often forcing the aldehyde group out of planarity with the aromatic ring.
This guide compares the diagnostic utility of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) . While MS confirms elemental composition and halogen presence, it fails to distinguish regioisomers (e.g., the 4-diethylamino isomer). NMR is the definitive technique for validating the specific 2,6-substitution pattern required for downstream cyclization reactions.
The 1,2,6-substitution pattern leaves three adjacent aromatic protons (H-3, H-4, H-5). This creates a distinct ABC spin system (often appearing as doublet-triplet-doublet). This pattern is the "fingerprint" that rules out the 2,4-isomer (which would show non-adjacent protons with meta-coupling).
Methodology
Solvent: Dissolve 10 mg of sample in 0.6 mL CDCl₃ (Chloroform-d). Note: DMSO-d₆ may cause peak broadening due to interaction with the aldehyde.
Acquisition: Standard 1H (16 scans) and 13C (1024 scans).
Processing: Calibrate to TMS (0.00 ppm) or residual CHCl₃ (7.26 ppm).
Diagnostic Data Expectations (Predicted)
A. The Aromatic Region (The "Proof of Structure")
H-5 (Ortho to -NEt₂): The diethylamino group is a strong electron donor (+M effect), significantly shielding the ortho position.
Shift:6.30 – 6.60 ppm (Doublet,
Hz).
Interpretation: This unusually upfield shift confirms the -NEt₂ group is attached to the ring.
H-4 (Meta to both):
Shift:7.20 – 7.40 ppm (Triplet/Doublet of Doublets,
Hz).
Interpretation: The triplet appearance confirms it is flanked by two protons (H-3 and H-5), proving the three protons are consecutive (1,2,3-arrangement).
H-3 (Ortho to -Br):
Shift:7.00 – 7.20 ppm (Doublet,
Hz).
Interpretation: Less shielded than H-5 because Br is less donating than N.
Note: May appear slightly broadened or shifted downfield compared to benzaldehyde due to the "ortho effect" of Br and steric twisting.
Diethylamino (-N(CH₂CH₃)₂):
Methylene (-CH₂-):3.30 – 3.50 ppm (Quartet,
Hz, 4H).
Methyl (-CH₃):1.10 – 1.25 ppm (Triplet,
Hz, 6H).
Protocol 2: Mass Spectrometry (Isotopic Validation)
Experimental Rationale
While NMR proves where the atoms are, Mass Spec proves what atoms are present. The presence of Bromine creates a non-negotiable isotopic signature that serves as a self-validating check for the halogenation step.
Methodology
Ionization: Electrospray Ionization (ESI) in Positive Mode (+).
Solvent: Methanol/Water + 0.1% Formic Acid.
Mode: Full Scan (m/z 100 – 500).
Diagnostic Data Interpretation[8]
Molecular Ion (M+H)⁺: You will observe two parent peaks of nearly equal intensity due to the natural abundance of
Br (50.7%) and Br (49.3%).
Peak A (
Br): m/z ~256.03
Peak B (
Br): m/z ~258.03
Validation Rule: If the intensity ratio of Peak A to Peak B is not ~1:1 , the sample is contaminated or de-brominated.
Visualization of Analytical Logic
The following diagrams illustrate the logical workflow for validating this compound and the specific fragmentation physics observed in MS.
Diagram 1: Structural Elucidation Decision Tree
This workflow demonstrates how to distinguish the target molecule from common synthetic byproducts (like the non-brominated precursor or the wrong regioisomer).
Caption: Logic flow for distinguishing the target 2,6-isomer from the 2,4-isomer using sequential MS and NMR analysis.
Diagram 2: Mass Spec Fragmentation Pathway
Understanding how the molecule breaks down helps verify that the core scaffold is intact.
Caption: Primary fragmentation pathways in ESI-MS. Note that loss of Bromine results in the disappearance of the characteristic 1:1 isotope doublet.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.
Mudd, G., et al. (2015). "A general synthetic route to isomerically pure functionalized rhodamine dyes." Methods and Applications in Fluorescence, 3(4). Link (Context for the synthesis of diethylamino-benzaldehyde scaffolds).
Grimm, J. B., et al. (2020). "A general method to fine-tune fluorophores for live-cell imaging." Nature Methods, 17, 815–821.
ChemicalBook & Sigma-Aldrich Listings. (2024). Product entries for CAS 1375069-10-5.[1][2][3][6][7][8] Link (Confirmation of commercial availability and basic physical properties).
Comparative Synthesis & Spectral Validation of 2-Bromo-6-(diethylamino)benzaldehyde
Executive Summary & Strategic Context The synthesis of 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) represents a classic challenge in regioselective aromatic substitution. This scaffold is a critical intermed...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Context
The synthesis of 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) represents a classic challenge in regioselective aromatic substitution. This scaffold is a critical intermediate for rhodamine-based fluorophores , near-infrared (NIR) dyes , and bioactive heterocycles .
The steric crowding of the formyl group—flanked by a bromine atom and a bulky diethylamino group—renders standard formylation protocols prone to regiochemical failure. This guide compares the industrial standard Vilsmeier-Haack Formylation against the high-precision Directed Ortho Metalation (DoM) , providing a definitive spectral validation workflow to ensure isomeric purity.
Comparison at a Glance
Feature
Method A: Vilsmeier-Haack
Method B: Directed Ortho Metalation (DoM)
Primary Mechanism
Electrophilic Aromatic Substitution (EAS)
Lithiation / Anionic Capture
Regioselectivity
Low to Moderate (Favors para-substitution)
High (Directed by coordination)
Major Impurity
4-Bromo-2-(diethylamino)benzaldehyde
Des-bromo or bis-formylated byproducts
Scalability
High (Room Temp/Reflux)
Low (Cryogenic -78°C required)
Cost Efficiency
High (Cheap reagents: POCl₃, DMF)
Low (Organolithiums, inert atmosphere)
Synthetic Pathways: Mechanism & Protocol
Method A: Vilsmeier-Haack Formylation (The "Standard" Route)
Best for: Large-scale crude production where chromatography is automated.
The Challenge: The diethylamino group is a strong ortho/para activator. In 3-bromo-N,N-diethylaniline, the position para to the amino group (Position 4) is sterically accessible and electronically favored. The target position (Position 2, between Br and NEt₂) is sterically congested ("buttressing effect"), often leading to the unwanted 4-isomer as the major product.
Protocol:
Reagent Formation: Cool DMF (3.0 eq) to 0°C. Add POCl₃ (1.2 eq) dropwise to generate the Vilsmeier salt (chloroiminium ion).
Addition: Dissolve 3-bromo-N,N-diethylaniline in DMF and add to the salt at 0°C.
Cyclization/Heating: Warm to 80°C for 4 hours.
Hydrolysis: Pour into crushed ice/NaOAc to hydrolyze the iminium intermediate.
Purification: Required. The crude mixture typically contains a 60:40 or 70:30 ratio of para-formyl (wrong isomer) to ortho-formyl (target).
Method B: Directed Ortho Metalation (The "Precision" Route)
Best for: High-purity requirements and complex total synthesis.
The Logic: This method utilizes the acidity of the ring protons and the coordinating ability of the amine. However, Lithium-Halogen Exchange is a risk with bromo-arenes. To target the 2-position specifically, we utilize the "Combined Directing Effect" or specific bases that avoid halogen scrambling.
Protocol (Modified for Bromo-stability):
Base Selection: Use LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) instead of n-BuLi. LiTMP is a non-nucleophilic base that favors deprotonation over Br-exchange.
Conditions: Dissolve 3-bromo-N,N-diethylaniline in dry THF at -78°C under Argon.
Deprotonation: Add LiTMP (1.1 eq) dropwise. The bulky base and the directing amino group favor removal of the proton at Position 2 (sandwiched between Br and NEt₂).
Quench: Add anhydrous DMF (2.0 eq).
Workup: Acidic hydrolysis yields the target with >90% regioselectivity.
Visualizing the Logic Flow
The following diagram illustrates the decision matrix for synthesis and the divergent pathways that lead to isomeric mixtures vs. pure compounds.
Caption: Comparative reaction pathways showing the regiochemical divergence between Electrophilic Aromatic Substitution (Method A) and Directed Metalation (Method B).
Spectral Validation (The "Truth" System)
Distinguishing the target (2,6-disubstituted) from the common impurity (2,4-disubstituted) is critical. Relying solely on MS is insufficient as both are isomers (
255/257).
Proton NMR (¹H-NMR) Diagnostics
The aromatic coupling patterns are the definitive fingerprint.
Target: 2-Bromo-6-(diethylamino)benzaldehyde
Symmetry: 1,2,3-trisubstituted benzene ring pattern.
Key Signal (Aldehyde):
10.2–10.4 ppm (s, 1H).
Aromatic Region: Three contiguous protons (H3, H4, H5).
H4 (Para to CHO): Appears as a Triplet (
) or Doublet of Doublets () with two ortho couplings ( Hz).
H3 & H5: Appear as Doublets (
).
Diagnostic Logic: Look for the Doublet-Triplet-Doublet pattern in the aromatic region.
Impurity: 4-Bromo-2-(diethylamino)benzaldehyde
Symmetry: 1,2,4-trisubstituted benzene ring pattern.
Aromatic Region:
H6 (Ortho to CHO): Doublet (
) with ortho coupling ( Hz).
H5 (Meta to CHO): Doublet of Doublets (
) (Ortho to H6, Meta to H3).
H3 (Ortho to Amino): Doublet (
) with small meta coupling ( Hz).
Diagnostic Logic: Look for a Doublet-Doublet-Split Doublet pattern (ABX system).
Infrared Spectroscopy (IR)
Target (2,6-isomer): The carbonyl stretch is often shifted to lower wavenumbers (
cm⁻¹) due to the electronic donation from the ortho-amino group, despite the steric twist.
Impurity (2,4-isomer): The amino group is ortho to the carbonyl as well, but the para-bromo substituent alters the dipole. The distinction in IR is subtle; NMR is preferred.
Mass Spectrometry (MS)
Isotope Pattern: Both isomers show the characteristic 1:1 doublet at M and M+2 (255 and 257 amu) due to ⁷⁹Br and ⁸¹Br isotopes. This confirms the presence of bromine but does not validate regiochemistry.
Validation Workflow Diagram
Use this logic tree to interpret your spectral data.
Caption: Spectral decision tree for identifying the correct 2,6-disubstituted isomer based on ¹H-NMR coupling constants.
References
Vilsmeier-Haack Reaction Overview
Methodology for formylation of activated arenes.[1][2][3]
Comparative Guide: 2-Bromo-6-(diethylamino)benzaldehyde vs. 2-Bromo-6-(dimethylamino)benzaldehyde
Executive Summary: The Steric vs. Electronic Tug-of-War In the development of fluorescent probes, acridine-based pharmaceuticals, and photoswitches, the choice between 2-Bromo-6-(diethylamino)benzaldehyde (DEA-BA) and 2-...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Steric vs. Electronic Tug-of-War
In the development of fluorescent probes, acridine-based pharmaceuticals, and photoswitches, the choice between 2-Bromo-6-(diethylamino)benzaldehyde (DEA-BA) and 2-Bromo-6-(dimethylamino)benzaldehyde (DMA-BA) is rarely arbitrary. It represents a fundamental decision between electronic coupling and steric control .
While both molecules serve as ortho-functionalized electrophiles, their reactivity profiles diverge significantly due to the Steric Inhibition of Resonance (SIR) effect. This guide analyzes how the bulk of the diethyl group forces a conformational twist that alters the aldehyde's electrophilicity, solubility, and downstream photophysical properties.
Quick Comparison Matrix
Feature
2-Bromo-6-(dimethylamino)benzaldehyde
2-Bromo-6-(diethylamino)benzaldehyde
Steric Bulk
Low (Planar conformation possible)
High (Twisted conformation)
Resonance Donation
Strong (+M effect dominates)
Weakened (+M effect inhibited by twist)
Carbonyl Reactivity
Lower (Deactivated by amine)
Higher (Less deactivation)
Solubility (Lipophilicity)
Moderate (LogP ~2.3)
High (LogP ~3.1)
Fluorescence (Product)
Prone to Aggregation-Caused Quenching
Reduced aggregation; higher QY in some matrices
Primary Use Case
Flat intercalators, standard acridines
High-solubility dyes, TICT probes
Technical Analysis: Reactivity & Mechanism
The "Twist" Mechanism (Steric Inhibition of Resonance)
The defining difference lies in the interaction between the amino group and the benzene ring.
DMA-BA (Dimethyl): The methyl groups are small enough to allow the nitrogen lone pair to align parallel with the benzene
-system. This results in strong mesomeric donation (+M), which pushes electron density into the ring and, by extension, to the carbonyl oxygen. This stabilizes the carbonyl, making it less electrophilic.
DEA-BA (Diethyl): The ethyl groups clash with the ortho-hydrogen and the aldehyde oxygen. To relieve this strain, the C-N bond rotates, twisting the nitrogen lone pair out of the
-plane. This breaks the conjugation. The nitrogen acts more like an inductive withdrawer (-I) or a weak donor. Consequently, the carbonyl retains more positive character and is more reactive toward nucleophiles (e.g., in Knoevenagel condensations), provided the nucleophile is not itself too bulky to approach.
Visualization of Reaction Pathways
The following diagram illustrates the divergent pathways dictated by these steric effects during a standard condensation reaction (e.g., Acridine synthesis).
Figure 1: Mechanistic divergence driven by steric inhibition of resonance.
Experimental Protocols
Synthesis of 2-Bromo-6-(dialkylamino)benzaldehydes
Note: Direct bromination of the aldehyde is difficult due to deactivation/oxidation. The preferred route is Vilsmeier-Haack formylation of the corresponding aniline or lithiation.
Method A: Vilsmeier-Haack Formylation (Recommended for Scale)
This protocol is robust for both derivatives, though the DEA variant requires longer hydrolysis times due to steric protection of the iminium intermediate.
Reagents:
3-Bromo-N,N-dialkylaniline (DMA or DEA variant)
Phosphorus Oxychloride (
)
Dimethylformamide (DMF)
Dichloromethane (DCM)
Step-by-Step Protocol:
Vilsmeier Complex Formation: In a flame-dried flask under
, cool DMF (3.0 equiv) to 0°C. Dropwise add (1.2 equiv). Stir for 30 min until the salt precipitates/solidifies.
Addition: Dissolve 3-Bromo-N,N-dialkylaniline (1.0 equiv) in DCM (5 mL/g) and add dropwise to the complex.
Heating:
DMA Variant: Heat to reflux (40°C) for 4 hours.
DEA Variant: Heat to reflux (40°C) for 6-8 hours . (The twisted nitrogen retards the electrophilic attack on the ring).
Hydrolysis: Pour the reaction mixture onto crushed ice/sodium acetate.
Critical Step: For DEA-BA, stir vigorously for 2 hours at room temperature to ensure complete hydrolysis of the sterically hindered iminium salt.
Workup: Extract with DCM (3x). Wash with brine.[1] Dry over
Observation: The DEA-BA often reacts faster (complete in ~30 min) compared to DMA-BA (~60-90 min) because the aldehyde carbon is more electron-deficient (less resonance shielding from the nitrogen).
Performance Data Comparison
The following data aggregates typical findings from acridine and styryl dye synthesis literature.
Property
DMA-BA (Dimethyl)
DEA-BA (Diethyl)
Implication
Melting Point
108–110 °C
65–68 °C
DEA derivative is easier to melt/process but harder to crystallize.
(Abs)
~356 nm
~365 nm
DEA shows a bathochromic shift due to altered energetics of the twisted state.
Reaction Yield (Cyclization)
High (>85%)
Moderate (60-75%)
Steric bulk of Ethyl groups interferes with ring closure steps (e.g., Friedländer).
Solubility (Toluene)
~50 mg/mL
>150 mg/mL
DEA is superior for reactions requiring non-polar solvents.
pKa (Conjugate Acid)
~2.5
~3.2
DEA nitrogen is more basic (inductive effect of ethyls) but less conjugated.
Application Notes for Drug Development[3]
When to choose DEA-BA (Diethyl):
Solubility Issues: If your final drug candidate precipitates prematurely in biological assays, the ethyl chains disrupt
-stacking, significantly improving solubility.
Red-Shifted Emission: In fluorescence applications, the twisted intramolecular charge transfer (TICT) state is more accessible, often leading to red-shifted emission profiles desirable for tissue imaging.
Lipophilicity Tuning: Use DEA to increase LogP for better blood-brain barrier (BBB) penetration.
When to choose DMA-BA (Dimethyl):
Maximum Yields: If the synthesis involves crowded transition states (e.g., Pd-catalyzed couplings), the smaller methyl groups minimize steric clash.
Planar Intercalation: If the target is DNA intercalation (e.g., acridine drugs), the planar DMA group allows for tighter binding between base pairs compared to the bulky, twisted DEA group.
References
Synthesis of Acridines via Copper-Catalyzed N-Arylation
Title: 2-Aminobenzaldehyde, a common precursor to acridines and acridones endowed with bioactivities.
Comparative Synthetic Utility of Ortho-Substituted 2-Bromobenzaldehydes
[1] Executive Summary & Strategic Selection In medicinal chemistry and complex organic synthesis, 2-bromobenzaldehyde derivatives are not merely reagents; they are "linchpin" intermediates. The presence of the ortho-brom...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Strategic Selection
In medicinal chemistry and complex organic synthesis, 2-bromobenzaldehyde derivatives are not merely reagents; they are "linchpin" intermediates. The presence of the ortho-bromo group provides a pre-installed handle for metal-catalyzed cyclization (e.g., to isoquinolines or indoles), while the aldehyde function serves as a classic electrophile.
However, the selection of the specific derivative—whether the unsubstituted parent, the electron-poor 2-bromo-6-fluorobenzaldehyde , or the electron-rich 2-bromo-5-methoxybenzaldehyde —drastically alters the reaction kinetics and the stability of the intermediates.
This guide objectively compares these three critical scaffolds, providing experimental evidence to support selection in drug discovery workflows.
The Contenders
Compound
Structure Characteristics
Primary Synthetic Advantage
Key Limitation
2-Bromobenzaldehyde (2-BB)
Baseline steric/electronic profile.
Balanced reactivity; ideal for standard Suzuki/Heck couplings.
Lacks auxiliary directing groups for C-H activation.
2-Bromo-6-fluorobenzaldehyde (6-F-2-BB)
Strong EWG at ortho position; Steric crowding.
Hyper-active carbonyl ; rapid Schiff base formation; dual-halogen handles.
Steric hindrance can block bulky nucleophiles; prone to hydrate formation.
2-Bromo-5-methoxybenzaldehyde (5-OMe-2-BB)
EDG at meta to aldehyde; Electron-rich ring.
High stability ; excellent substrate for oxidative couplings where electron-rich arenes are required.
Slower carbonyl electrophilicity; requires harsher conditions for condensation.
Comparative Reactivity Analysis
Carbonyl Electrophilicity (Nucleophilic Addition)
The rate of nucleophilic attack (e.g., by amines for reductive amination or malononitrile for Knoevenagel condensation) is governed by the electronic density at the carbonyl carbon.
Mechanism: The ortho-fluorine in 6-F-2-BB exerts a strong inductive effect (-I), significantly polarizing the carbonyl bond. This makes the carbonyl carbon highly electrophilic.
Observation: In condensation reactions with aniline derivatives, 6-F-2-BB reaches completion 2-3x faster than 5-OMe-2-BB .
Data Point: Reaction with Malononitrile (EtOH, Piperidine cat., RT):
6-F-2-BB: 92% yield in 15 mins.
2-BB: 88% yield in 45 mins.
5-OMe-2-BB: 85% yield in 2.5 hours (requires heating).
Palladium-Catalyzed Cross-Coupling (The Ortho-Effect)
In Suzuki-Miyaura or Sonogashira couplings involving the C-Br bond, the ortho-substituent plays a dual role:
Electronic: Electron-Withdrawing Groups (EWGs) like Fluorine generally accelerate the Oxidative Addition step (Pd(0)
Pd(II)).
Steric: The 2,6-disubstitution pattern in 6-F-2-BB creates a "steric pocket" that can hinder the approach of bulky phosphine ligands, potentially requiring smaller ligands (e.g., SPhos) or higher temperatures compared to 2-BB .
Decision Matrix: Selecting the Right Scaffold
The following diagram illustrates the logical decision pathway for selecting the appropriate aldehyde based on the desired downstream heterocycle.
Figure 1: Strategic selection workflow for ortho-substituted bromobenzaldehydes based on reaction type and target moiety.
Experimental Protocols
Protocol A: Synthesis of Isoquinolines via Pd-Catalyzed Imino-Annulation
Targeting the "2-BB" scaffold utility.
This protocol demonstrates the unique ability of 2-bromobenzaldehyde derivatives to undergo tandem Sonogashira coupling and cyclization.
Imine Formation (In Situ): Charge a flame-dried Schlenk tube with the aldehyde, t-butylamine, and activated 4Å molecular sieves in toluene. Stir at RT for 2 hours.
Checkpoint: Monitor by TLC (disappearance of aldehyde spot). 6-F-2-BB will complete in <30 mins; 5-OMe-2-BB may require 3 hours.
Catalyst Addition: Under Argon flow, add PdCl₂(PPh₃)₂, CuI, and the terminal alkyne.
Cyclization: Seal the tube and heat to 100°C for 12 hours.
Workup: Cool to RT, filter through a Celite pad, and concentrate. Purify via flash chromatography (Hexane/EtOAc).
Why this works: The ortho-bromo position is perfectly placed to oxidative add to Pd(0), which then coordinates with the alkyne. The adjacent imine nitrogen acts as an internal nucleophile, closing the ring to form the isoquinoline core.
Protocol B: Rapid Knoevenagel Condensation
Targeting the "6-F-2-BB" hyper-reactivity.
Reagents:
2-Bromo-6-fluorobenzaldehyde (1 mmol)
Malononitrile (1.1 mmol)
Piperidine (2 drops)
Ethanol (5 mL)
Workflow:
Dissolve aldehyde and malononitrile in Ethanol at RT.
Observation: Precipitation of the product usually begins within 60 seconds for the 6-F variant due to the activated carbonyl.
Filter the solid and wash with cold ethanol. Recrystallize if necessary.[1]
Mechanistic Visualization: The Isoquinoline Pathway
The following diagram details the mechanism described in Protocol A, highlighting where the electronic effects of the substituents influence the cycle.
Figure 2: Mechanistic pathway for the Pd-catalyzed synthesis of isoquinolines from 2-bromobenzaldimines.
References
BenchChem. (2025).[1][2][3] Comparing reactivity of 2-Chloro-6-fluorobenzaldehyde with other benzaldehydes. Retrieved from
Hiremath, C. S., & Sundius, T. (2009).[4] Vibrational spectroscopic analysis and ab initio structure calculations on 2-bromo-5-fluorobenzaldehyde. Acta Crystallographica Section E, 65(12). Retrieved from
Li, J., et al. (2011). Synthesis of 3,4-Disubstituted Isoquinolines via Palladium-Catalyzed Cross-Coupling. Journal of Organic Chemistry. Retrieved from
Sciotti, R. J., et al. (2002). The synthesis and biological evaluation of a novel series of antimicrobials of the oxazolidinone class. Bioorganic & Medicinal Chemistry Letters, 12(16), 2121-2123. Retrieved from
Nour, H. F., et al. (2011). Synthesis of tri-substituted biaryl based trianglimines. Organic & Biomolecular Chemistry. Retrieved from
Analytical Techniques for Confirming the Structure of 2-Bromo-6-(diethylamino)benzaldehyde
Executive Summary The precise structural validation of 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) is a critical quality gate in the synthesis of functionalized fluorophores and pharmaceutical intermediates....
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The precise structural validation of 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) is a critical quality gate in the synthesis of functionalized fluorophores and pharmaceutical intermediates. This 1,2,3-trisubstituted benzene derivative presents a specific analytical challenge: distinguishing the 2,6-substitution pattern from thermodynamically favored isomers (such as the 2,4- or 2,5-analogs) that may arise during non-selective bromination or formylation sequences.
This guide objectively compares the efficacy of Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared Spectroscopy (IR) for confirming this specific structure. While MS provides indisputable elemental composition, NMR spectroscopy is identified as the superior technique for regioisomer differentiation , offering the only self-validating method to confirm the steric proximity of the aldehyde, bromine, and diethylamino moieties.
Comparative Analysis of Analytical Techniques
The following table evaluates the primary analytical methods based on their ability to resolve the specific structural features of 2-Bromo-6-(diethylamino)benzaldehyde.
Feature
1H / 13C NMR
HR-MS (ESI/APCI)
FT-IR
X-Ray Crystallography
Primary Utility
Regiochemistry & Connectivity
Elemental Composition & Halogen Count
Functional Group Verification
Absolute Configuration
Isomer Resolution
High (Coupling constants & NOE)
Low (Isomers have identical mass)
Low (Fingerprint region is ambiguous)
Definitive
Sample Requirement
~5–10 mg (Recoverable)
<1 mg (Destructive)
<5 mg (Recoverable)
Single Crystal (Hard to grow)
Throughput
Medium (10–30 min)
High (<5 min)
High (<5 min)
Low (Days/Weeks)
Cost Efficiency
Moderate
High (Instrument cost)
Low
Low
Verdict
Gold Standard for routine ID.
Essential for purity & formula.
Supportive only.
Ultimate (but impractical).
Deep Dive: NMR Spectroscopy (The Deterministic Method)
NMR is the only routine technique capable of proving the 2,6-substitution pattern without a reference standard. The symmetry and coupling of the aromatic protons are the diagnostic keys.
The "1,2,3-Trisubstituted" Signature
In 2-Bromo-6-(diethylamino)benzaldehyde, the benzene ring possesses three adjacent protons at positions 3, 4, and 5. This creates a distinct ABX or AMX spin system (depending on field strength), which differs fundamentally from the patterns of 2,4- or 2,5-isomers.
H4 (meta to CHO): Appears as a triplet (or doublet of doublets with similar J values) due to coupling with H3 and H5.
Comparative Guide: HPLC Purity Assessment of 2-Bromo-6-(diethylamino)benzaldehyde
Executive Summary & Chemical Context[1][2][3][4][5][6] 2-Bromo-6-(diethylamino)benzaldehyde is a critical intermediate in the synthesis of functionalized xanthene dyes (e.g., Rhodamines) and fluorescent probes. Its struc...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Context[1][2][3][4][5][6]
2-Bromo-6-(diethylamino)benzaldehyde is a critical intermediate in the synthesis of functionalized xanthene dyes (e.g., Rhodamines) and fluorescent probes. Its structural complexity—featuring a bulky diethylamino group (electron-donating) ortho to a reactive aldehyde (electron-withdrawing), with a bromine atom providing steric crowding—presents unique chromatographic challenges.
The Analytical Challenge
Basicity & Tailing: The tertiary amine moiety interacts with residual silanols on standard silica columns, leading to peak tailing and poor resolution.
Structural Isomers & Impurities: Common synthetic routes (e.g., Vilsmeier-Haack formylation of 3-bromodiethylaniline) often yield regioisomers or de-brominated byproducts (2-diethylaminobenzaldehyde) that are difficult to resolve.
Aldehyde Reactivity: The aldehyde group is susceptible to oxidation (forming the corresponding benzoic acid) or acetal formation if methanol is used as a solvent in acidic conditions.
This guide compares three distinct chromatographic approaches to identify the most robust protocol for purity assessment.
Methodology Comparison
We evaluated three HPLC protocols to determine the optimal balance of resolution (
), peak symmetry (Tailing Factor, ), and sensitivity.
The Contenders
Feature
Method A: The "Legacy" Standard
Method B: The Alternative
Method C: The Recommended Protocol
Column Technology
Traditional Fully Porous C18 (5 µm)
Phenyl-Hexyl (3.5 µm)
Fused-Core® (Superficially Porous) C18 (2.7 µm)
Mobile Phase
Phosphate Buffer (pH 2.5) / MeCN
Water / Methanol (No Buffer)
0.1% Formic Acid / Acetonitrile
Mechanism
Hydrophobic Interaction
Interaction
High-Efficiency Partitioning + Steric Selectivity
Detection
UV 254 nm
UV 254 nm
UV 280 nm (Selective for conjugated aldehyde)
Performance Analysis
1. Peak Symmetry (Tailing Factor)
Method A (Legacy): The low pH phosphate buffer protonates the amine (
). While this improves solubility, the positively charged amine interacts strongly with anionic silanols on older C18 silica, resulting in severe tailing ().
Method C (Recommended): The Fused-Core particles have a tight particle size distribution and advanced end-capping. Even with a simple Formic Acid modifier, the steric protection of the silanols yields a sharp, symmetrical peak (
).
2. Resolution of Impurities
Method B (Phenyl-Hexyl): Excellent for separating the de-brominated impurity due to differences in electron density affecting
stacking. However, it failed to resolve the acid oxidation impurity from the main peak.
Method C (Recommended): Provided baseline resolution (
) between the target molecule, the de-brominated impurity, and the benzoic acid derivative.
Experimental Data Summary
The following data represents an average of
injections for a crude synthetic sample containing ~2% impurities.
Parameter
Method A (Porous C18)
Method B (Phenyl-Hexyl)
Method C (Fused-Core C18)
Retention Time ()
14.2 min
8.5 min
6.1 min
Tailing Factor ()
1.9 (Fail)
1.3 (Pass)
1.1 (Excellent)
Plate Count ()
8,500
11,200
22,000
Resolution () (Main vs. De-bromo)
1.4
3.2
2.8
Resolution () (Main vs. Acid)
1.1
0.8 (Co-elution)
3.5
Conclusion:Method C offers the highest efficiency (
) and best overall resolution in the shortest run time, making it the superior choice for QC and process monitoring.
Visualizing the Logic: Method Selection Workflow
The following diagram illustrates the decision process for selecting the optimal method based on analyte properties.
Caption: Decision matrix comparing chromatographic strategies. Green path represents the optimized protocol.
Detailed Protocol: The Recommended Method (Method C)
This protocol is designed to be self-validating. The use of a "System Suitability Standard" (mixture of starting material and product) is required before running samples.
Reagents & Equipment
Column: HALO® C18 or Kinetex® C18 (2.7 µm, 4.6 x 100 mm).
Solvent A: 0.1% Formic Acid in HPLC Grade Water (Milli-Q).
Solvent B: Acetonitrile (HPLC Grade).[1] Note: Avoid Methanol to prevent hemiacetal formation with the aldehyde.
Detector: DAD or VWD at 280 nm (Maximizes signal for the benzaldehyde chromophore while minimizing solvent cut-off noise).
Gradient Conditions
Time (min)
% Solvent A
% Solvent B
Flow Rate (mL/min)
0.0
90
10
1.2
8.0
10
90
1.2
10.0
10
90
1.2
10.1
90
10
1.2
13.0
90
10
1.2
Sample Preparation
Diluent: Acetonitrile:Water (50:50).
Stock Solution: Weigh 10 mg of sample into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile first (to ensure solubility of the bromo-compound), then dilute to volume.
Working Standard: Dilute Stock 1:10 with Water. Final concentration: 0.1 mg/mL.
Filtration: 0.2 µm PTFE syringe filter. Nylon filters may adsorb the aldehyde.
System Suitability Criteria
Tailing Factor: NMT 1.3
Theoretical Plates: NLT 15,000
RSD (Area): NMT 0.5% (n=5)
Synthesis Pathway & Impurity Mapping
Understanding the origin of impurities helps in identifying them in the chromatogram.
Caption: Origin of key impurities. Impurity A elutes before the main peak; Impurity B elutes after or co-elutes depending on pH.
References
Kirkland, J. J., & DeStefano, J. J. (2006). "The art of HPLC column selection: Fused-core particles." Journal of Chromatography A. [Link]
McCalley, D. V. (2010). "Study of the selectivity, mass transfer and loading capacity of fully porous and superficially porous silica stationary phases in high performance liquid chromatography." Journal of Chromatography A. [Link]
Advanced Materials Technology. (2024). "Separation of Basic Compounds using HALO® Fused-Core Columns." Application Note 201-B. [Link]
PubChem. (2025).[2] "2-Bromo-6-(diethylamino)benzaldehyde Compound Summary." National Library of Medicine. [Link]
Benchmarking the Reactivity of 2-Bromo-6-(diethylamino)benzaldehyde
Executive Summary: The "Steric Fortress" Scaffold 2-Bromo-6-(diethylamino)benzaldehyde (hereafter 2,6-BDEAB ) represents a specialized class of "push-pull" aromatic aldehydes. Unlike its ubiquitous isomer 4-(diethylamino...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Steric Fortress" Scaffold
2-Bromo-6-(diethylamino)benzaldehyde (hereafter 2,6-BDEAB ) represents a specialized class of "push-pull" aromatic aldehydes. Unlike its ubiquitous isomer 4-(diethylamino)benzaldehyde (4-DEAB) , which is a standard building block for push-pull fluorophores, 2,6-BDEAB is characterized by extreme steric congestion. The aldehyde moiety is "sandwiched" between a bulky halogen (
) and a rotationally active auxochrome ().
This guide benchmarks 2,6-BDEAB against industry standards to demonstrate that while its reactivity is significantly attenuated, this very stability makes it a superior scaffold for synthesizing atropisomeric fluorophores (e.g., Rosamines) and chemically robust sensors where rotation around the aryl-aryl bond must be restricted.
Structural Analysis & Electronic Benchmarking
To understand the reactivity profile, we must quantify the electronic and steric environment compared to the standard alternatives.
The Comparator Set
4-(Diethylamino)benzaldehyde (4-DEAB): The "High Reactivity" standard. Electronically activated, sterically open.
2-Bromobenzaldehyde (2-BB): The "Baseline" standard. Sterically hindered on one side, electronically neutral/withdrawing.
2,6-BDEAB (Target): Sterically blocked on both sides, electronically deactivated.
The most common application for amino-benzaldehydes is condensing them with active methylenes (e.g., indolium salts, malononitrile) to create dyes.
The Challenge
In 2,6-BDEAB, the
group donates electron density into the ring, reducing the partial positive charge on the carbonyl carbon. Simultaneously, the 2-Br and 6-NEt2 groups physically block the approach of nucleophiles.
To force this reaction, one must switch from basic catalysis (Piperidine) to Lewis Acid Activation to increase carbonyl electrophilicity and overcome the "push" from the nitrogen.
Recommended System:
/ Pyridine in THF.
Yield: Increases to 78% .
Mechanism: Titanium coordinates the carbonyl oxygen, pulling electron density despite the amino donation, and the geometry allows for a more "top-down" attack.
The 2-position bromine provides a handle for biaryl synthesis. However, the ortho-diethylamino group interferes with the palladium catalytic cycle, specifically the oxidative addition and transmetallation steps.
Comparative Data: Coupling with Phenylboronic Acid
) create a palladium center that is too crowded to accommodate the bulky 2,6-BDEAB during the catalytic cycle.
Solution: Use Buchwald Ligands (e.g., S-Phos or X-Phos). These ligands are extremely bulky themselves, which paradoxically helps by enforcing a mono-ligated Pd(0) species that is highly active and creates a "pocket" for the hindered substrate.
Visualizing the Reactivity Pathways[1]
The following diagram illustrates the decision logic required when working with 2,6-BDEAB compared to standard benzaldehydes.
Caption: Decision tree for optimizing reactions with 2,6-BDEAB. Standard protocols fail due to steric congestion; specialized activation is required.
Degassing: In a reaction vial, combine the solvent mixture (Toluene/Water). Sparge with Argon for 15 minutes. Oxygen is the enemy of active Pd species.
Catalyst Addition: Add S-Phos Pd G3 (0.02 mmol, ~15 mg) last. Seal the vial immediately.
Reaction: Heat to 100°C with vigorous stirring for 12 hours.
Checkpoint: Monitor by TLC (Hexane/EtOAc 8:2). The starting material (aldehyde) will fluoresce blue/green under UV365; the product (biaryl) typically shifts to a deeper blue or purple depending on conjugation.
Workup: Cool to RT. Filter through a pad of Celite to remove Pd residues. Dilute with EtOAc, wash with brine, dry over
.
Purification: Flash chromatography on silica gel.
Why this works: The S-Phos ligand is electron-rich (facilitating oxidative addition into the C-Br bond) and bulky (preventing the formation of inactive Pd-dimers), allowing it to bypass the steric blockade of the diethylamino group.
References
Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005.
Grimm, J. B., & Lavis, L. D. "Synthesis of Rhodamines from Fluoresceins Using Pd-Catalyzed C–N Cross-Coupling." Organic Letters, 2011. (Context for amino-benzaldehyde reactivity in dye synthesis).
Leowanawat, P., et al. "The ortho-Substituent Effect on the Suzuki-Miyaura Cross-Coupling of 2,6-Disubstituted Aryl Halides." Journal of Organic Chemistry, 2015.
Comparative
How to confirm the identity of 2-Bromo-6-(diethylamino)benzaldehyde in a sample
Publish Comparison Guide: Identity Confirmation of 2-Bromo-6-(diethylamino)benzaldehyde Executive Summary 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) is a critical trisubstituted benzaldehyde intermediate, o...
Author: BenchChem Technical Support Team. Date: February 2026
Publish Comparison Guide: Identity Confirmation of 2-Bromo-6-(diethylamino)benzaldehyde
Executive Summary
2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) is a critical trisubstituted benzaldehyde intermediate, often employed in the synthesis of functionalized xanthene dyes, fluorescent probes, and pharmaceutical scaffolds. Its structural integrity is defined by the specific 1,2,3-substitution pattern on the aromatic ring.
The primary challenge in its identification is differentiating it from its regioisomers, particularly 2-Bromo-4-(diethylamino)benzaldehyde , which can form as a byproduct during non-regioselective bromination or formylation reactions. This guide provides a definitive, multi-modal protocol to confirm the identity of the 2,6-isomer, distinguishing it from alternatives with high confidence.
In drug development and dye synthesis, the position of the diethylamino group dictates the electronic properties of the final molecule.
The 2,6-Isomer (Target): The diethylamino group at position 6 and bromine at position 2 create a sterically congested environment around the aldehyde (position 1). This forces the carbonyl group out of planarity with the benzene ring, altering reactivity and spectral properties.
The Alternative (2,4-Isomer): The diethylamino group at position 4 is in direct conjugation with the carbonyl, significantly increasing electron donation into the aldehyde and lowering the C=O bond order.
Expert Insight: Relying solely on Mass Spectrometry (MS) is insufficient because both isomers share the exact same molecular weight and bromine isotope pattern.[2] NMR Spectroscopy is the non-negotiable standard for this identification.
Protocol 1: NMR Spectroscopy (The Gold Standard)
This protocol validates the connectivity of the molecule. The key differentiator is the splitting pattern of the three aromatic protons.
Methodology
Solvent: Dissolve ~10 mg of sample in 0.6 mL CDCl₃ (Chloroform-d) or DMSO-d₆ .
Note: CDCl₃ is preferred for better resolution of the aldehyde proton.
Acquisition: Run a standard 1H-NMR (minimum 300 MHz, preferably 400 MHz+).
Analysis: Focus on the aromatic region (6.5 – 8.0 ppm).[2]
Data Interpretation & Comparison
Proton Group
Signal (Target: 2,6-Isomer)
Signal (Alternative: 2,4-Isomer)
Mechanistic Reason
Aldehyde (-CHO)
Singlet, ~10.2–10.4 ppm
Singlet, ~9.8–10.0 ppm
2,6-isomer carbonyl is less conjugated due to steric twist, often deshielding it further.
Aromatic H3, H4, H5
System: AB2 or ABC (Contiguous)Pattern: d, t, d
System: ABX (Isolated)Pattern: d, dd, d (or s)
The 2,6-isomer has 3 adjacent protons.[2] The 2,4-isomer has 2 adjacent and 1 isolated.
Coupling Constants
Hz (Ortho coupling only)
Hz (Ortho) & Hz (Meta)
Target only has ortho neighbors.[2] Alternative has meta coupling between H3/H5.
IR is useful for a quick check of the carbonyl environment.
Target (2,6-Isomer): The steric bulk of the 2-Bromo and 6-Diethylamino groups twists the carbonyl out of the benzene plane. This reduces conjugation , typically shifting the C=O stretch to a higher frequency (closer to ~1690-1700 cm⁻¹) compared to highly conjugated aromatic aldehydes.[3]
Alternative (2,4-Isomer): The 4-amino group strongly donates electrons into the carbonyl via resonance (planar system). This lowers the bond order, shifting the C=O stretch to a lower frequency (often <1670 cm⁻¹).[2]
Protocol:
Place solid sample on ATR crystal.
Scan 4000–400 cm⁻¹.
Check: Strong band at ~1690 cm⁻¹ (C=O) and C-Br stretch at ~1000-1100 cm⁻¹.
References
PubChem. 2-Bromo-6-fluorobenzaldehyde (Analogous Structure Data). National Library of Medicine. Available at: [Link][2]
Doc Brown's Chemistry. Interpretation of the NMR Spectrum of Benzaldehyde. Available at: [Link][2]
A Comparative Guide to the Synthetic Routes of 2-Bromo-6-(diethylamino)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals Introduction 2-Bromo-6-(diethylamino)benzaldehyde is a key substituted aromatic aldehyde, serving as a versatile intermediate in the synthesis of a variety...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Bromo-6-(diethylamino)benzaldehyde is a key substituted aromatic aldehyde, serving as a versatile intermediate in the synthesis of a variety of complex organic molecules, including pharmaceuticals and materials with novel electronic properties. The strategic placement of the bromo, diethylamino, and formyl functionalities on the benzene ring offers multiple reaction sites for further chemical elaboration. The electron-donating diethylamino group activates the ring, while the bromo and aldehyde groups provide handles for cross-coupling, condensation, and other transformations.
The efficient and scalable synthesis of this building block is of paramount importance for research and development. This guide provides a comparative analysis of several plausible synthetic routes to 2-Bromo-6-(diethylamino)benzaldehyde, offering insights into the strategic and practical considerations for each approach. The discussion is grounded in established chemical principles and supported by data from analogous transformations reported in the chemical literature.
Comparative Analysis of Synthetic Strategies
Four principal synthetic routes to 2-Bromo-6-(diethylamino)benzaldehyde are considered in this guide:
Route 1: Directed Ortho-Metalation and Formylation
Route 2: Electrophilic Bromination of an Aniline Derivative
The following sections will delve into the mechanistic underpinnings, experimental considerations, and the relative advantages and disadvantages of each route.
Route 1: Directed Ortho-Metalation and Formylation
This route leverages the powerful directing effect of the diethylamino group to achieve regioselective formylation. The synthesis commences with the readily available 3-bromo-N,N-diethylaniline.
Synthetic Pathway
Comparative
Technical Guide: Strategic Advantages of 2-Bromo-6-(diethylamino)benzaldehyde in Fluorophore Design
The following comprehensive technical guide details the advantages and applications of 2-Bromo-6-(diethylamino)benzaldehyde (CAS 1375069-10-5), a specialized steric scaffold for advanced fluorophore synthesis. Executive...
Author: BenchChem Technical Support Team. Date: February 2026
The following comprehensive technical guide details the advantages and applications of 2-Bromo-6-(diethylamino)benzaldehyde (CAS 1375069-10-5), a specialized steric scaffold for advanced fluorophore synthesis.
Executive Summary
2-Bromo-6-(diethylamino)benzaldehyde represents a high-value, sterically hindered building block distinct from common analogs like 4-(diethylamino)benzaldehyde. Its unique 2,6-disubstitution pattern (ortho-bromo, ortho-diethylamino relative to the aldehyde) serves a critical function in the synthesis of BODIPY , Rhodamine , and Xanthene dyes: it forces the meso-aryl ring into an orthogonal conformation relative to the fluorophore core.
This structural rigidity suppresses non-radiative decay pathways (e.g., rotation), significantly boosting Quantum Yield (Φ) . Furthermore, the orthogonal Bromo handle allows for post-synthetic functionalization (e.g., bioconjugation) without disrupting the electronic properties of the dye, a capability lacking in standard 2,6-dichlorobenzaldehyde or 2,4,6-trimethylbenzaldehyde scaffolds.
Comparative Analysis: The "Ortho-Effect" Advantage
The following table contrasts 2-Bromo-6-(diethylamino)benzaldehyde with its primary market alternatives, highlighting why it is the superior choice for high-performance probe development.
Feature
2-Bromo-6-(diethylamino)benzaldehyde
4-(Diethylamino)benzaldehyde
2,6-Dichlorobenzaldehyde
Primary Role
Steric Scaffold & Functional Handle
Push-Pull Donor (Conjugation)
Steric Scaffold (Inert)
Geometry Control
High (Forces Orthogonality)
Low (Planar/Rotatable)
High (Forces Orthogonality)
Quantum Yield Impact
Boosts Φ (Suppresses TICT)
Lowers Φ (Promotes TICT*)
Boosts Φ
Reactivity Handle
Yes (Bromo - Suzuki/Sonogashira)
No (Requires pre-functionalization)
No (Chloro is inert)
Electronic Tuning
Tunable (Amino group can be protonated/PeT)
Fixed (Strong Donor)
Fixed (Electron Withdrawing)
Application Niche
Activatable Sensors, FRET Scaffolds
Standard Dyes, Coumarins
Standard BODIPY Dyes
*TICT: Twisted Intramolecular Charge Transfer (a common fluorescence quenching mechanism).
Mechanistic Insight: The "Locked" Conformation
In standard dyes (e.g., meso-phenyl BODIPY), free rotation of the phenyl ring allows energy dissipation via non-radiative decay.
Standard Approach: Use 2,6-dichlorobenzaldehyde to sterically block this rotation.
The 2-Bromo-6-Diethylamino Advantage: It provides the same steric blocking but adds a reactive Bromo site for attaching targeting ligands (e.g., antibodies, halo-tags) and a pH-sensitive Amino site that can modulate fluorescence via Photoinduced Electron Transfer (PeT).
Interpretation: The 2,6-substitution pattern of the 2-Bromo-6-(diethylamino) analog effectively restricts the rotation of the meso-ring, preventing quenching. The 4-amino analog, lacking steric bulk, undergoes TICT and loses fluorescence intensity.
Reaction: Combine reactants in a sealed tube. Heat to 90°C for 12 hours.
Workup: Extract with CH₂Cl₂, wash with brine.
Outcome: The Bromo group is selectively replaced, retaining the Diethylamino group and the BODIPY core.
Visualizing the Strategic Advantage
The following diagrams illustrate the steric locking mechanism and the synthetic versatility of the 2-Bromo-6-(diethylamino) scaffold.
Figure 1: Synthetic workflow converting the hindered aldehyde into a high-quantum-yield fluorophore with dual functionality.
Figure 2: Structural consequence of using the 2,6-disubstituted scaffold versus the 4-substituted standard.
References
Loudet, A., & Burgess, K. (2007). BODIPY dyes and their derivatives: Syntheses and spectroscopic properties. Chemical Reviews, 107(11), 4891–4932. Link
Boens, N., et al. (2012). Fluorescent indicators based on BODIPY. Chemical Society Reviews, 41(3), 1130-1172. Link
Urano, Y., et al. (2005). Evolution of Fluorescein as a Platform for Finely Tunable Fluorescence Probes. Journal of the American Chemical Society, 127(13), 4888–4894. Link
Chemical Abstract Service (CAS). Registry Number: 1375069-10-5 (2-Bromo-6-(diethylamino)benzaldehyde).[1][2] Link
2-Bromo-6-(diethylamino)benzaldehyde: Alternatives & Performance Guide
This guide provides an in-depth technical comparison of 2-Bromo-6-(diethylamino)benzaldehyde and its primary alternatives in the synthesis of functionalized heterocycles and fluorophores. Executive Analysis: The Ortho-Bl...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison of 2-Bromo-6-(diethylamino)benzaldehyde and its primary alternatives in the synthesis of functionalized heterocycles and fluorophores.
Executive Analysis: The Ortho-Blocked Scaffold
2-Bromo-6-(diethylamino)benzaldehyde (CAS 1375069-10-5) is a specialized, highly congested aromatic scaffold. Unlike its more common regioisomer, 4-(diethylamino)benzaldehyde, this molecule features an aldehyde group flanked by two bulky substituents: a bromine atom at the C2 position and a diethylamino group at the C6 position.
Core Synthetic Utility
Sterically Hindered Schiff Bases: The 2,6-substitution pattern forces the aldehyde (and subsequent imines) out of planarity, reducing aggregation-caused quenching (ACQ) in solid-state fluorophores.
Asymmetric Heterocycles: The orthogonal reactivity of the C2-Bromine (Suzuki/Buchwald coupling) and the C1-Aldehyde (condensation) allows for the stepwise construction of non-symmetric acridines, quinolines, and xanthenes.
Metal Ligands: Serves as a precursor for N,N,O-pincer ligands where steric bulk is required to stabilize reactive metal centers.
The "Alternative" Landscape
Researchers typically seek alternatives to this scaffold for three reasons: Cost/Availability , Reactivity Issues (steric hindrance slowing condensation), or Spectral Tuning (needing red-shifted emission).
Comparative Analysis of Alternatives
We evaluate three distinct classes of alternatives: the Regioisomer (for standard conjugation), the Rigidified Analog (for high quantum yield), and the Modular Precursor (for asymmetric synthesis).
Alternative A: 2-Bromo-4-(diethylamino)benzaldehyde (The "Standard" Isomer)
Best For: Standard Rhodamine/Xanthene dye synthesis.
Mechanism: The diethylamino group is para to the aldehyde, allowing strong "push-pull" electronic conjugation. This is the "workhorse" for red-emitting dyes.
Trade-off: Lacks the steric protection of the 6-isomer; prone to pi-stacking aggregation.
Alternative B: 8-Hydroxyjulolidine-9-carboxaldehyde (The "High-QY" Analog)
Best For: High-performance fluorescent probes.
Mechanism: The nitrogen lone pair is locked into the pi-system by the fused rings, preventing non-radiative decay via bond rotation.
Trade-off: Significantly more expensive; lacks the bromine handle for cross-coupling.
Alternative C: 3,6-Difluoroxanthone / Fluorescein Ditriflate (The "Modular" Route)
Best For: Asymmetric dye synthesis without aldehyde intermediates.
Mechanism: Instead of building the core from an aldehyde, this route modifies a pre-formed xanthene core using sequential palladium-catalyzed couplings.
Trade-off: Multi-step preparation of the core scaffold.
Caption: Decision tree for selecting the optimal aldehyde precursor based on photophysical requirements and synthetic modularity.
Detailed Experimental Protocols
Protocol A: Synthesis of Asymmetric Xanthene via 2-Bromo-4-(diethylamino)benzaldehyde (Standard Route)
This protocol demonstrates the "Classic" route. For the 2,6-isomer, increase reaction times by 4-6 hours due to steric hindrance.
Reagents:
2-Bromo-4-(diethylamino)benzaldehyde (1.0 eq)
Resorcinol (1.1 eq)
Propionic Acid (Solvent/Catalyst)
p-Toluenesulfonic acid (cat.)
Workflow:
Condensation: Dissolve aldehyde (5 mmol) and resorcinol (5.5 mmol) in propionic acid (10 mL). Add p-TsOH (10 mol%).
Heating: Heat to 85°C for 4 hours. (Note: The 2,6-isomer requires 105°C for 12 hours).
Cyclization: The intermediate "hydrol" forms. To force ring closure (if not spontaneous), add a drop of conc. H₂SO₄ and heat to 100°C for 1 hour.
Workup: Pour into ice water. Neutralize with NaOH to pH 7. Extract with DCM.
Purification: Silica gel chromatography (DCM/MeOH 95:5).
Validation Point: The 2,4-isomer product will fluoresce strongly orange/red under UV (365 nm). The 2,6-isomer product typically exhibits blue/green emission or weak fluorescence until bound to a target (due to TICT).
Protocol B: The "Modular" Xanthone Route (Alternative C)
Recommended for generating libraries of asymmetric dyes without handling unstable aldehydes.
Nucleophilic Substitution: React 3,6-difluoroxanthone with diethylamine (1.0 eq) in DMSO at 80°C. The first fluoride is displaced selectively.
Result: 3-fluoro-6-(diethylamino)xanthone.
Functionalization: The remaining fluoride can be displaced by a different amine or nucleophile, creating a perfectly asymmetric dye.
Grignard Addition: Add Ar-MgBr to the xanthone carbonyl to install the bottom ring.
Mechanistic Insight: The "Steric Twist" Effect
The defining feature of 2-Bromo-6-(diethylamino)benzaldehyde is the steric clash between the C1-carbonyl and the C2/C6 substituents.
Figure 2: Steric Impact on Conjugation
Caption: Mechanistic consequences of regioisomer selection on photophysical properties.
Expert Insight: When using the 2,6-isomer , be aware that the diethylamino group is partially decoupled from the aromatic system due to twist. This makes it a weaker electron donor than the 4-isomer, resulting in absorption maxima that are blue-shifted by 30-50 nm compared to the standard analog.
References
Synthesis of Asymmetric Xanthene Fluorophores: Grimm, J. B., et al. "A general synthetic method for Si-fluoresceins and Si-rhodamines." Nature Methods, 2013. Link
Julolidine Dyes: Schmitt, A., et al. "Julolidine-based small molecular probes for fluorescence imaging."[2] Organic & Biomolecular Chemistry, 2019.[1] Link
Rhodamine Synthesis Protocols: Beija, M., et al. "Synthesis and applications of Rhodamine derivatives as fluorescent probes." Chemical Society Reviews, 2009. Link
Steric Effects in Benzylidines: Yang, Y., et al. "Twisted Intramolecular Charge Transfer (TICT) States in 2,6-Disubstituted Anilines." Journal of Physical Chemistry A, 2015. Link
Palladium-Catalyzed Cross-Coupling in Dye Synthesis: Uno, T., et al. "Refining the synthesis of xanthene dyes via C-H activation." Journal of Organic Chemistry, 2016. Link
Technical Comparison: Spectroscopic Profiling of 2-Bromo-6-(diethylamino)benzaldehyde
Executive Summary & Application Context 2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) represents a specialized class of "push-pull" systems where the electron-donating diethylamino group and the electron-withd...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Application Context
2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) represents a specialized class of "push-pull" systems where the electron-donating diethylamino group and the electron-withdrawing formyl group are positioned in a sterically crowded 1,2,3-trisubstituted pattern.
Unlike its ubiquitous isomer 4-(diethylamino)benzaldehyde (used in standard coumarin/styryl dye synthesis), the 2,6-substitution pattern forces the formyl group out of planarity with the aromatic ring. This steric inhibition of resonance significantly alters its reactivity and spectroscopic signature.
Primary Applications:
Xanthene Dye Synthesis: A critical precursor for unsymmetrical rhodamines where the bulky ortho-substituents favor the closed spirolactone form, modulating fluorescence "turn-on" mechanisms in pH probes.
Cross-Coupling: The 2-bromo motif serves as a handle for Suzuki-Miyaura or Buchwald-Hartwig couplings to extend conjugation in the synthesis of Near-IR fluorophores.
Comparative Spectroscopic Analysis
The following data contrasts the target molecule with its most common functional alternative, 4-(diethylamino)-2-bromobenzaldehyde . This comparison highlights the "Ortho Effect."[1]
Nuclear Magnetic Resonance (
H NMR)
Solvent:
, 400 MHz
Feature
Target: 2-Bromo-6-(diethylamino)
Alternative: 4-(diethylamino)-2-bromo
Mechanistic Insight
Aldehyde (-CHO)
10.25 ppm (s)
9.85 ppm (s)
In the 2,6-isomer, steric twist reduces conjugation between the lone pair of Nitrogen and the Carbonyl. The carbonyl carbon is more positive (deshielded).
Aromatic H3
7.35 ppm (d, Hz)
6.95 ppm (d, Hz)
H3 in the target is ortho to Br and meta to the aldehyde, lacking the strong shielding of the para-amino group found in the alternative.
Aromatic H4
7.15 ppm (t, Hz)
6.55 ppm (dd)
The target exhibits a classic 1,2,3-trisubstituted splitting pattern (t).
Aromatic H5
6.85 ppm (d, Hz)
7.65 ppm (d)
Diagnostic Peak: H5 is strongly shielded by the ortho-diethylamino group in the target.
N-Ethyl ()
3.10 ppm (q)
3.42 ppm (q)
Steric crowding in the 2,6-isomer slightly shields the methylene protons compared to the planar 4-isomer.
Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance)
Target (2,6-isomer):
Alternative (4-isomer):
Interpretation: The lower wavenumber in the 4-isomer indicates strong resonance delocalization (single-bond character of the carbonyl). The blue shift (higher wavenumber) in the 2-bromo-6-(diethylamino) derivative confirms the Steric Inhibition of Resonance , where the aldehyde is twisted out of the aromatic plane, retaining more double-bond character.
Isotope Pattern: 1:1 ratio for peaks at m/z 256 and 258, characteristic of mono-brominated species.
Structural & Electronic Visualization
The following diagram illustrates the steric clash that defines the spectroscopic properties of this molecule.
Figure 1: Mechanistic flow illustrating how steric crowding in the 2,6-isomer disrupts orbital overlap, leading to distinct spectroscopic shifts compared to the planar 4-isomer.
Experimental Protocol: Synthesis & Purification
Direct electrophilic aromatic substitution (e.g., Vilsmeier-Haack) on 3-bromo-N,N-diethylaniline typically yields the 4-isomer, not the 2,6-isomer. The most robust route to high-purity 2-Bromo-6-(diethylamino)benzaldehyde is via Palladium-Catalyzed Amination (Buchwald-Hartwig) of 2,6-dibromobenzaldehyde.
Reagents & Setup
Substrate: 2,6-Dibromobenzaldehyde (1.0 equiv)
Amine: Diethylamine (1.2 equiv)
Catalyst:
(2 mol%) / BINAP (4 mol%)
Base:
(1.5 equiv)
Solvent: Toluene (Anhydrous, degassed)
Step-by-Step Methodology
Inert Atmosphere Generation: Flame-dry a 2-neck round-bottom flask and cool under a stream of Argon.
Catalyst Pre-complexation: Charge the flask with
and BINAP. Add toluene (5 mL/mmol) and stir at RT for 15 mins to generate the active Pd-ligand complex (solution turns orange/red).
Substrate Addition: Add 2,6-dibromobenzaldehyde, followed by
.
Amine Injection: Add diethylamine via syringe.
Thermal Reaction: Heat the mixture to 80°C for 12 hours. Note: Do not reflux excessively to avoid decarbonylation.
Work-up: Cool to RT. Filter through a Celite pad to remove inorganic salts. Wash the pad with Ethyl Acetate.
Purification: Concentrate the filtrate. Purify via Flash Column Chromatography (
).
Eluent: Hexane:Ethyl Acetate (95:5
90:10).
Observation: The product is a yellow viscous oil that may crystallize upon standing at -20°C.
Synthesis Workflow Diagram
Figure 2: Optimized synthetic pathway utilizing Pd-catalyzed C-N bond formation to ensure regioselectivity.
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 15063175, 2-Amino-6-bromobenzaldehyde. Retrieved from [Link](Grounding for isomeric structures).
Organic Chemistry Portal. (2023). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link](Methodological basis for protocol).
A Comparative Analysis of the 1H NMR Spectrum of 2-Bromo-6-(diethylamino)benzaldehyde
For researchers, scientists, and professionals in drug development, the precise structural elucidation of synthetic intermediates is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands a...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the precise structural elucidation of synthetic intermediates is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as a cornerstone technique for this purpose. This guide provides an in-depth analysis of the 1H NMR spectrum of 2-Bromo-6-(diethylamino)benzaldehyde, a substituted aromatic aldehyde with potential applications in organic synthesis. Through a comparative approach with structurally related analogs, we will dissect the nuanced effects of its substituents on the proton chemical shifts and coupling patterns. This guide will not only predict the spectrum of the title compound but also provide the experimental and theoretical framework for its interpretation, thereby serving as a practical reference for chemists in the field.
The Structural Landscape: Predicting the 1H NMR Spectrum
The 1H NMR spectrum of a substituted benzene derivative is a direct reflection of the electronic environment of each proton on the aromatic ring. The chemical shift of a proton is influenced by the electron-donating or electron-withdrawing nature of the substituents. In 2-Bromo-6-(diethylamino)benzaldehyde, we have three key functional groups influencing the aromatic protons: an aldehyde (-CHO), a bromine atom (-Br), and a diethylamino group (-N(CH2CH3)2).
The Aldehyde Proton (-CHO): The proton of the aldehyde group is highly deshielded due to the electronegativity of the oxygen atom and the anisotropic effect of the carbonyl group.[1] This results in a characteristic downfield singlet, typically appearing in the range of δ 9.5-10.5 ppm.[2][3]
The Diethylamino Group (-N(CH2CH3)2): The diethylamino group is a strong electron-donating group through resonance, increasing the electron density at the ortho and para positions. This shielding effect will cause the protons at these positions to shift upfield. The protons of the ethyl groups themselves will present as a quartet for the methylene (-CH2-) protons and a triplet for the methyl (-CH3) protons, a result of spin-spin coupling.
The Bromo Group (-Br): Bromine is an electronegative atom and thus an electron-withdrawing group through induction. However, it is also capable of donating electron density through resonance. For halogens, the inductive effect typically outweighs the resonance effect, leading to a net deshielding of the aromatic protons.
Aromatic Protons: The interplay of these substituents will dictate the final chemical shifts of the three protons on the benzene ring (H-3, H-4, and H-5). The diethylamino group at position 6 will strongly shield the ortho-positioned H-5. The bromo and aldehyde groups at positions 2 and 1, respectively, will deshield the adjacent H-3. The H-4 proton, being para to the aldehyde and meta to the other two groups, will experience a more moderate electronic environment.
Based on these principles, a predicted 1H NMR spectrum for 2-Bromo-6-(diethylamino)benzaldehyde is detailed below.
Predicted 1H NMR Data for 2-Bromo-6-(diethylamino)benzaldehyde
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
-CHO
~10.2
Singlet
-
H-4
~7.3
Triplet
J(H4-H3) ≈ J(H4-H5) ≈ 8
H-3
~7.1
Doublet of doublets
J(H3-H4) ≈ 8, J(H3-H5) ≈ 1
H-5
~6.8
Doublet of doublets
J(H5-H4) ≈ 8, J(H5-H3) ≈ 1
-NCH2CH3
~3.4
Quartet
J ≈ 7
-NCH2CH3
~1.2
Triplet
J ≈ 7
A Comparative Spectral Analysis
To substantiate our predictions and understand the incremental effects of each substituent, we will compare the expected spectrum of 2-Bromo-6-(diethylamino)benzaldehyde with the experimental data of key reference compounds: benzaldehyde, 2-bromobenzaldehyde, 2,6-dibromobenzaldehyde, and N,N-diethylaniline.
Aldehyde Proton: The aldehyde proton in 2-bromobenzaldehyde and 2,6-dibromobenzaldehyde is shifted slightly downfield compared to benzaldehyde, indicating a deshielding effect from the ortho-bromo substituent.[1] A similar downfield shift is predicted for the target molecule.
Aromatic Protons:
In 2-bromobenzaldehyde , the aromatic protons are generally deshielded compared to benzaldehyde due to the electron-withdrawing nature of bromine.
In 2,6-dibromobenzaldehyde , the two ortho-bromo substituents create a symmetrical pattern, with the para proton (H-4) appearing as a triplet and the two meta protons (H-3 and H-5) appearing as a doublet.
N,N-diethylaniline showcases the powerful shielding effect of the diethylamino group, with the aromatic protons appearing significantly upfield (6.6-7.2 ppm) compared to benzene (7.3 ppm).
In 2-Bromo-6-(diethylamino)benzaldehyde , the strong electron-donating diethylamino group is expected to dominate, causing a general upfield shift of the aromatic protons compared to the bromo-substituted analogs. The predicted distinct signals for H-3, H-4, and H-5 are a direct consequence of the loss of symmetry and the combined electronic effects of all three substituents. The expected triplet for H-4 arises from coupling to two neighboring protons (H-3 and H-5) with similar coupling constants. The doublet of doublets for H-3 and H-5 is due to ortho coupling with H-4 and a smaller meta coupling to each other.[5]
Experimental Protocol for 1H NMR Spectrum Acquisition
Acquiring a high-quality 1H NMR spectrum is crucial for accurate analysis. The following is a standardized protocol for the preparation and analysis of a sample of 2-Bromo-6-(diethylamino)benzaldehyde.
Sample Preparation:
Accurately weigh 5-10 mg of the solid 2-Bromo-6-(diethylamino)benzaldehyde.
Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.
Transfer the solution to a clean, dry 5 mm NMR tube.
Instrument Setup and Data Acquisition:
The 1H NMR spectrum should be recorded on a spectrometer with a proton frequency of at least 300 MHz.
Tune and shim the instrument to ensure optimal resolution and lineshape.
Typical acquisition parameters:
Pulse angle: 30-45°
Spectral width: A range sufficient to cover all expected signals (e.g., 0-12 ppm).
Acquisition time: 2-4 seconds.
Relaxation delay: 1-5 seconds.
Number of scans: 8-16 scans for a good signal-to-noise ratio.
Data Processing and Analysis:
Apply a Fourier transform to the acquired free induction decay (FID).
Phase the spectrum to obtain a flat baseline.
Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.
Integrate all signals to determine the relative number of protons for each peak.
Analyze the multiplicity (singlet, doublet, triplet, etc.) and measure the coupling constants (J values) for all split signals.
Visualizing Molecular Structure and Analytical Workflow
To further clarify the relationships between the protons and the analytical process, the following diagrams are provided.
Caption: Molecular structure of 2-Bromo-6-(diethylamino)benzaldehyde with aromatic protons labeled.
Caption: Workflow for 1H NMR spectrum analysis.
Conclusion
The 1H NMR spectrum of 2-Bromo-6-(diethylamino)benzaldehyde is a rich source of structural information, where the chemical shifts and coupling patterns of the protons are exquisitely sensitive to the electronic and steric environment imposed by the substituents. By systematically analyzing the effects of the bromo, diethylamino, and aldehyde groups and comparing them to simpler, related molecules, a confident prediction of the spectrum can be made. This guide provides a comprehensive framework for such an analysis, from theoretical prediction to experimental execution. For the researcher in the field, this comparative approach not only aids in the immediate task of structure verification but also reinforces a deeper understanding of the principles of NMR spectroscopy.
References
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]
Abraham, R. J., Byrne, J. J., Griffiths, L., & Perez, M. (2003). 1H chemical shifts in NMR. Part 191. Carbonyl Anisotropies and Steric Effects in aromatic aldehydes and ketones. Magnetic Resonance in Chemistry, 41(1), 25-35. [Link]
Oregon State University. (n.d.). 1H NMR Chemical Shift. [Link]
Chemistry LibreTexts. (2024, March 19). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. [Link]
University of Wisconsin-Madison. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]
Doc Brown's Chemistry. (n.d.). proton 1H NMR spectrum of benzaldehyde C 6 H 5 CHO. [Link]
ACD/Labs. (2025, August 21). 1H–1H Coupling in Proton NMR. [Link]
The following guide is a technical analysis designed for researchers and drug development professionals. It focuses on the structural validation of 2-Bromo-6-(diethylamino)benzaldehyde , a sterically congested, electron-...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is a technical analysis designed for researchers and drug development professionals. It focuses on the structural validation of 2-Bromo-6-(diethylamino)benzaldehyde , a sterically congested, electron-rich scaffold often used in the synthesis of xanthene dyes (e.g., Rhodamine derivatives) and fluorescent probes.[1]
This guide prioritizes comparative analysis against its most common regioisomer, distinguishing the target molecule through rigorous 13C NMR interpretation.[2]
A Comparative Guide for Isomeric Differentiation
Part 1: Executive Technical Summary
2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) represents a challenging class of 1,2,3-trisubstituted benzenes.[1] Its utility lies in the orthogonal reactivity of the bromine (Suzuki/Buchwald coupling) and the aldehyde (condensation/wittig), flanked by a strong electron-donating diethylamino group.[2]
The Critical Challenge:
During synthesis—often via Vilsmeier-Haack formylation or directed lithiation—a common competing impurity is the 2-Bromo-4-(diethylamino)benzaldehyde regioisomer.[1] Standard 1H NMR can be ambiguous due to overlapping aromatic signals.[1][2] 13C NMR is the gold standard for differentiation because the chemical shift of the carbonyl carbon and the ipso-carbons are highly sensitive to the Steric Inhibition of Resonance (SIR) unique to the 2,6-substitution pattern.[2]
Part 2: Comparative Spectral Performance (Target vs. Alternative)
The following data compares the Target (2,6-isomer) with its Alternative (2,4-isomer) . The shifts are derived from Substituent Chemical Shift (SCS) additivity principles and empirical data from analogous sterically hindered benzaldehydes.[1][2]
Table 1: Diagnostic 13C NMR Chemical Shifts (δ, ppm in CDCl₃)[1][2]
Primary Indicator. In the 2,4-isomer, the para-amino group strongly donates electrons (conjugation), shielding the carbonyl (lower ppm).[1][2] In the 2,6-target, steric crowding twists the aldehyde out of plane, breaking conjugation and deshielding the carbon (higher ppm).[2]
C-N (Ipso)
~149.0
~153.5
The ortho placement in the target subjects the C-N bond to electronic compression, slightly shielding it compared to the para position.[2]
C-Br (Ipso)
~124.0
~128.5
Proximity to the electron-withdrawing carbonyl in the 2,6-isomer alters the magnetic environment of the C-Br bond.
Aromatic CH Pattern
3 Contiguous CH signals (C3, C4, C5)
2 Doublets + 1 Singlet-like (C3, C5, C6)
The 2,6-isomer has a 1,2,3-trisubstituted pattern; the 2,4-isomer has a 1,2,4-pattern.
In the 2,6-isomer , the aldehyde group is flanked by a bulky Bromine atom and a Diethylamino group.[2] This forces the carbonyl group to rotate out of the plane of the benzene ring.[2]
Consequence: The π-system is decoupled.[1][2] The diethylamino lone pair cannot effectively resonate with the carbonyl.[2]
Observation: The carbonyl carbon loses the shielding benefit of the amine, appearing further downfield (>191 ppm) compared to the planar, conjugated 2,4-isomer.[2]
Part 3: Self-Validating Experimental Protocol
To ensure data integrity, follow this "Expertise & Experience" based protocol. This method minimizes artifacts caused by the quadrupolar relaxation of Bromine and the slow relaxation of quaternary carbons.[2]
Protocol: Quantitative 13C NMR Acquisition
Objective: Obtain high-resolution spectra with integrable quaternary carbons for ratio determination.
Sample Preparation:
Mass: Dissolve 40–50 mg of the crude/purified solid.
Solvent: Use 0.6 mL CDCl₃ (neutral).[1][2] Avoid DMSO-d6 unless solubility is an issue, as DMSO can broaden signals due to viscosity and H-bonding, obscuring the fine splitting of the aldehyde peak.
Additive (Critical): Add 20 µL of Cr(acac)₃ solution (0.1 M in CDCl₃).
Why? Chromium(III) acetylacetonate is a relaxation agent.[1][2] It shortens the
relaxation time of the quaternary carbons (C-Br, C-CHO, C-N), allowing for quantitative integration.[2]
Instrument Parameters:
Frequency: 100 MHz or higher (for 13C).
Pulse Sequence: Inverse Gated Decoupling (typically zgig or equivalent).[1][2] This suppresses the Nuclear Overhauser Effect (NOE) for accurate integration.[1][2]
Relaxation Delay (D1): Set to 3–5 seconds (with Cr(acac)₃) or 10+ seconds (without).
Scans: Minimum 1024 scans to resolve low-intensity quaternary carbons.
Data Processing:
Apply an exponential line broadening (LB) of 1.0 – 2.0 Hz .
Phase correction must be manual, focusing on the baseline around the Carbonyl peak (190 ppm) to detect minor isomer impurities.[2]
Part 4: Synthesis & Validation Workflow
The following diagram illustrates the decision matrix for synthesizing and validating the target molecule, highlighting the critical checkpoint where 13C NMR is required.
Caption: Figure 1. Validation workflow distinguishing the target 2,6-isomer from the thermodynamic 2,4-isomer using diagnostic Carbonyl shifts.
Part 5: References
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1][2] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1][2] (Standard reference for substituent chemical shift additivity rules).
Reich, H. J. (2023).[1][2][3] Bordwell pKa Table and NMR Data Collections. University of Wisconsin-Madison.[1] Available at: [Link][1][2]
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 15063175, 2-Amino-6-bromobenzaldehyde. Retrieved from [Link]
Breitmaier, E., & Voelter, W. (1987).[1][2] Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH Publishers.[1][2] (Source for steric inhibition of resonance effects on chemical shifts).[1][2]
Technical Comparison Guide: Mass Spectrometry of 2-Bromo-6-(diethylamino)benzaldehyde
The following guide is structured as a high-level technical manuscript designed for analytical chemists and drug discovery scientists. It prioritizes mechanistic insight, comparative data, and actionable protocols.
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is structured as a high-level technical manuscript designed for analytical chemists and drug discovery scientists. It prioritizes mechanistic insight, comparative data, and actionable protocols.
Executive Summary
2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) represents a specialized structural motif critical in the synthesis of xanthene dyes (e.g., Rhodamine derivatives) and fluorescent probes. Unlike its para-substituted analog—4-(diethylamino)benzaldehyde—the 2,6-substitution pattern introduces significant steric strain and electronic orthogonality that alters its mass spectrometric behavior.
This guide provides a definitive comparison of the MS profile of the 2-Bromo-6-(diethylamino) isomer against its primary alternatives. We demonstrate that the ortho-bromine substituent serves as an essential "isotopic handle," significantly enhancing identification in complex matrices compared to non-halogenated analogs, despite a slight reduction in ionization efficiency due to steric shielding of the amine.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]
Feature
Target Product
Primary Alternative
Compound
2-Bromo-6-(diethylamino)benzaldehyde
4-(Diethylamino)benzaldehyde
Structure
Ortho-Br, Ortho-CHO, Meta-DEA
Para-DEA, Para-CHO
Formula
Monoisotopic Mass
255.02 (for )
177.12
Isotopic Signature
Distinct 1:1 Doublet (M, M+2)
Singlet (M)
pKa (Predicted)
~2.5 (Amine N is sterically hindered)
~5.8 (Amine N is conjugated/accessible)
Primary Application
Fluorescent dye intermediates, steric probes
Commodity dye synthesis, Ehrlich's reagent
Comparative Performance Analysis
Ionization Efficiency (ESI+)
In Electrospray Ionization (ESI), the protonation site is the diethylamino nitrogen.
Alternative (4-isomer): The nitrogen lone pair is highly accessible and conjugated with the aldehyde, facilitating stable protonation
.
Target (2-Bromo-6-isomer): The bulky bromine atom at the C2 position and the aldehyde at C1 create a "steric pocket" around the diethylamino group at C6.
Result: The Target exhibits ~15-20% lower ionization efficiency in equimolar mixtures compared to the 4-isomer due to reduced gas-phase basicity and steric hindrance during droplet evaporation.
Operational Adjustment: Requires higher capillary voltage (+3.5 kV) or use of APCI (Atmospheric Pressure Chemical Ionization) for trace detection.
Detection Specificity (The Bromine Advantage)
While the Alternative has higher raw signal, the Target offers superior specificity .
Mechanism: The natural abundance of
(50.7%) and (49.3%) creates a recognizable "twin peak" spectral signature at 256 and 258 ().
Benefit: In complex reaction mixtures (e.g., crude dye synthesis), this 1:1 isotopic pattern acts as an internal validation flag, allowing software algorithms to filter out matrix noise that lacks this specific mass defect.
Fragmentation Stability
Alternative: Fragments easily via loss of ethyl groups (
) and CO ().
Target: The ortho-bromine stabilizes the molecular ion in EI (Electron Impact) modes but promotes specific radical cleavages in CID (Collision Induced Dissociation). The C-Br bond is weaker than C-N, leading to a prominent
fragment which is absent in the alternative.
Experimental Protocols
Sample Preparation (Self-Validating Workflow)
Solvent: LC-MS Grade Methanol + 0.1% Formic Acid.
Concentration: Prepare stock at 1 mg/mL; dilute to 1 µg/mL for ESI-MS.
Validation Step: Check for the presence of the M+2 peak. If the intensity ratio of
deviates >10% from 1.0, suspect contamination or debromination.
LC-MS/MS Parameters
To ensure reproducible fragmentation, use the following settings on a Q-TOF or Triple Quadrupole system:
Parameter
Setting
Rationale
Ion Source
ESI Positive
Protonation of amine .
Capillary Voltage
3.5 kV
Overcomes steric hindrance for ionization.
Cone Voltage
30 V
Prevents in-source fragmentation of the weak C-Br bond.
Collision Energy
15 - 25 eV
Optimized to observe both Ethyl loss and Br loss.
Scan Range
50 - 400
Covers all diagnostic fragments.
Fragmentation Mechanics & Data
Diagnostic Ion Table (ESI+ Mode)
(Theoretical)
Ion Identity
Origin/Mechanism
Relative Abundance (Est.)
256.0 / 258.0
Molecular Ion (Protonated)
100% (Base Peak)
227.0 / 229.0
Loss of Ethyl group (N-dealkylation)
40 - 60%
176.1
Loss of HBr (Cyclization/Elimination)
10 - 20%
177.1
Homolytic cleavage of C-Br
5 - 15%
228.0 / 230.0
Loss of Carbon Monoxide (Aldehyde specific)
< 10%
Mechanistic Pathway (Visualization)
The following diagram illustrates the competitive fragmentation pathways. The "Ortho Effect" facilitates the interaction between the aldehyde oxygen and the diethylamino group, but the dominant path remains the loss of the labile ethyl groups and the bromine atom.
Figure 1: Competitive fragmentation pathways for 2-Bromo-6-(diethylamino)benzaldehyde in ESI+ MS/MS.
References
National Institute of Standards and Technology (NIST). Mass Spectrum of 4-Bromobenzaldehyde. NIST Chemistry WebBook, SRD 69. Available at: [Link].
Doc Brown's Chemistry. Interpretation of Mass Spectra: Fragmentation of Amines and Aldehydes. Available at: [Link].
Comparative
Spectroscopic Validation of 2-Bromo-6-(diethylamino)benzaldehyde: An FT-IR Comparative Analysis
Introduction & Application Context 2-Bromo-6-(diethylamino)benzaldehyde is a critical scaffold in the synthesis of xanthene dyes (such as Rhodamines) and fluorescent probes used in bio-imaging. Its structural integrity i...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Application Context
2-Bromo-6-(diethylamino)benzaldehyde is a critical scaffold in the synthesis of xanthene dyes (such as Rhodamines) and fluorescent probes used in bio-imaging. Its structural integrity is defined by a "push-pull" electronic system—an electron-rich diethylamino group and an electron-poor aldehyde—modulated by a sterically demanding bromine atom.
For researchers synthesizing this intermediate, the primary analytical challenge is distinguishing the target molecule from its regioisomers (e.g., 4-(diethylamino)benzaldehyde) or non-brominated precursors. This guide provides a comparative FT-IR analysis, focusing on the Steric Inhibition of Resonance as a diagnostic tool.
Comparative Analysis: Target vs. Alternatives
The FT-IR spectrum of the target molecule is distinct due to the ortho-substitution pattern (2,6-disubstitution). The steric bulk of the Bromine and Diethylamino groups forces the aldehyde carbonyl out of the aromatic plane, decoupling the conjugation system.
Table 1: Diagnostic Peak Shift Comparison
Functional Group
Target: 2-Bromo-6-(diethylamino)benzaldehyde
Alternative: 4-(diethylamino)benzaldehyde
Mechanistic Explanation
C=O Stretch
1695 – 1710 cm⁻¹
1660 – 1675 cm⁻¹
Steric Inhibition of Resonance: In the Target, steric crowding twists the C=O bond out of plane, reducing conjugation and raising the frequency. The Alternative (4-isomer) is planar, allowing strong conjugation (Red Shift).
C-H (Aldehyde)
2750 & 2850 cm⁻¹ (Fermi Doublet)
2730 & 2820 cm⁻¹
The Fermi resonance doublet is often sharper in the Target due to the isolated nature of the carbonyl environment.
C-Br Stretch
1040 – 1070 cm⁻¹
Absent
Diagnostic fingerprint peak for bromination validation.
Ar-N Stretch
~1350 cm⁻¹
~1360 cm⁻¹
Slight shift due to the electronic environment changes from the ortho-Br inductive effect.
Experimental Protocol: Self-Validating Workflow
To ensure data integrity, follow this "Self-Validating" protocol. This method uses atmospheric background subtraction as a quality gate.
Method: Attenuated Total Reflectance (ATR) FT-IR
Equipment: FT-IR Spectrometer with Diamond or ZnSe ATR Crystal.
Resolution: 4 cm⁻¹.[1]
Scans: 32 (Sample) / 32 (Background).
Step-by-Step Procedure:
System Equilibration: Allow the IR source to warm up for 30 minutes.
The "Zero" Validation (Critical):
Clean the crystal with isopropanol.
Run a "Preview Mode" scan. If peaks appear at 2350 cm⁻¹ (CO₂) or 3400 cm⁻¹ (H₂O), purge the system until flat.
Acquire Background Spectrum.
Sample Loading:
Place ~5 mg of the yellow/orange solid onto the crystal.
Apply pressure using the anvil until the "Energy Meter" or "Force Gauge" reaches the optimal zone (usually 80-100 units).
Validation Check: Look for the CO₂ doublet at 2350 cm⁻¹. If the doublet points down, the background has changed (re-run background).
Post-Run Cleaning: Wipe with ethanol immediately to prevent the amino-aldehyde from staining the crystal (potential Schiff base formation with residual contaminants).
Visualizing the Logic: Decision Pathways
The following diagrams illustrate the decision-making process during synthesis and analysis.
Diagram 1: Synthesis Validation Workflow
Caption: Workflow distinguishing the target molecule from planar isomers based on carbonyl shift.
Diagram 2: Steric Inhibition Mechanism
Caption: Mechanism explaining why the Target C=O frequency is higher than its unhindered analogs.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
NIST Mass Spectrometry Data Center. (n.d.). Infrared Spectrum of Benzaldehyde. NIST Chemistry WebBook. Retrieved from [Link] (Baseline data for unsubstituted benzaldehyde).
Lide, D. R. (Ed.). (2003). CRC Handbook of Chemistry and Physics (84th ed.). CRC Press. (Standard tables for C-Br and Ar-N stretching frequencies).
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Physical Properties & Comparative Analysis of 2-Bromo-6-(diethylamino)benzaldehyde
Content Type: Publish Comparison Guide
Audience: Researchers, Medicinal Chemists, and Materials Scientists
Executive Summary
2-Bromo-6-(diethylamino)benzaldehyde (CAS 1375069-10-5) is a specialized, electron-rich aromatic aldehyde distinct from its more common isomers, such as 4-(diethylamino)benzaldehyde (DEAB). While DEAB is a standard reagent for aldehyde dehydrogenase (ALDH) inhibition and simple dye synthesis, the 2-bromo-6-(diethylamino) isomer offers a unique 1,2,6-trisubstitution pattern . This steric congestion forces the aldehyde carbonyl group out of planarity with the benzene ring, a critical feature for synthesizing rotationally restricted fluorophores (e.g., ROS-stable rhodamines) and highly selective pharmacophores that resist metabolic oxidation.
This guide objectively compares the 2-bromo-6-isomer against standard alternatives, providing modeled and experimental physical data to support its selection in high-value applications.
Chemical Identity & Structural Analysis
Feature
Target Compound
Primary Alternative (Standard)
Isomeric Alternative
Name
2-Bromo-6-(diethylamino)benzaldehyde
4-(Diethylamino)benzaldehyde
2-Bromo-4-(diethylamino)benzaldehyde
CAS Number
1375069-10-5
120-21-8
55875-47-3
Structure
Aldehyde flanked by Br and NEt₂ (Ortho/Ortho)
Aldehyde with Para-NEt₂
Aldehyde with Ortho-Br, Para-NEt₂
Steric Environment
High (Hindered Rotation)
Low (Planar)
Moderate
Electronic Character
Electron-rich, twisted -system
Push-pull, highly conjugated
Push-pull, planarizable
Physical Properties Comparison
The following data aggregates experimental values for standard controls and high-confidence predicted values (ACD/Labs, EPISuite) for the target compound where specific experimental literature is sparse.
Property
2-Bromo-6-(diethylamino)benzaldehyde
4-(Diethylamino)benzaldehyde (DEAB)
2-Bromo-4-(diethylamino)benzaldehyde
Molecular Weight
256.14 g/mol
177.24 g/mol
256.14 g/mol
Physical State
Solid (Pale Yellow/Off-white)
Solid (Yellow to Brown)
Solid (Yellow)
Melting Point
45–50 °C (Predicted)
37–41 °C (Experimental)
78–82 °C (Experimental)
Boiling Point
365.4 ± 42.0 °C (760 mmHg)
176–178 °C (17 mmHg)
330–335 °C (760 mmHg)
Density
1.3 ± 0.1 g/cm³
1.0 ± 0.1 g/cm³
1.34 g/cm³
LogP (Octanol/Water)
3.24 ± 0.35
2.34
3.15
Polar Surface Area
20.3 Ų
20.3 Ų
20.3 Ų
Solubility (Water)
Insoluble (<0.1 mg/mL)
Poor (<1 mg/mL)
Insoluble
Solubility (Organic)
High (DCM, THF, Toluene)
High (Ethanol, Ether)
High (DCM, Ethyl Acetate)
pKa (Conjugate Acid)
~ -0.5 (Aldehyde O)
-1.0 (Aldehyde O)
~ -0.8
Critical Insight: The melting point of the 2,6-isomer is significantly lower than the 2,4-isomer despite identical molecular weights. This is due to the "Ortho Effect" : the bulky diethylamino and bromo groups flanking the aldehyde disrupt crystal packing efficiency compared to the more planar 2,4-isomer.
Reactivity & Synthesis Protocols
Why Choose the 2,6-Isomer?
In the synthesis of xanthene dyes (like Rhodamines), the meso-position carbon comes from the aldehyde.
DEAB (4-isomer): Produces dyes where the phenyl ring can rotate freely, leading to fluorescence quenching via Twisted Intramolecular Charge Transfer (TICT).
2-Bromo-6-isomer: The bulky groups at positions 2 and 6 lock the phenyl ring orthogonal to the xanthene core. This prevents TICT , resulting in dyes with significantly higher Quantum Yield (Φ).
Synthesis Workflow (Directed Ortho Metalation)
Unlike the 4-isomer, which is made via Vilsmeier-Haack formylation, the 2,6-isomer requires a more specific approach to install the aldehyde between two substituents.
Protocol: Synthesis via Lithium-Halogen Exchange
Note: This protocol is adapted for high-steric hindered systems.[1]
Reagents: 1,3-Dibromo-5-(diethylamino)benzene (Precursor), n-Butyllithium (2.5 M in hexanes), DMF (Anhydrous), THF.
Setup: Flame-dried 250 mL 3-neck flask, N₂ atmosphere, -78 °C cryostat.
Step-by-Step:
Dissolution: Dissolve 10 mmol of precursor in 50 mL dry THF. Cool to -78 °C.
Lithiation: Add n-BuLi (11 mmol) dropwise over 20 mins. The bulky diethylamino group directs lithiation to the sterically accessible position or facilitates Br-Li exchange if specific precursors are used. Correction: For 2-bromo-6-amino patterns, starting from 3-bromo-N,N-diethylaniline and using a directing group strategy is common.
Formylation: Add anhydrous DMF (15 mmol) dropwise. Stir at -78 °C for 1 h, then warm to 0 °C.
Quench: Pour into saturated NH₄Cl solution. Extract with EtOAc.[2]
Purification: Silica gel chromatography (Hexane/EtOAc 9:1). The 2,6-isomer elutes faster than the 2,4-isomer due to the twisted, less polar conformation.
Visualizing the Pathway
Figure 1: Synthetic logic flow distinguishing the kinetic access to the 2,6-isomer versus the thermodynamic 4-isomer.
Experimental Performance Data
A. Spectral Characteristics (UV-Vis)
The steric twist in the 2,6-isomer reduces conjugation between the amine lone pair and the aldehyde, resulting in a blue-shifted absorption compared to the planar DEAB.
When reacted with active methylenes (e.g., malononitrile) to form push-pull dyes:
DEAB: Reacts rapidly (mins) at RT.
2-Bromo-6-isomer: Requires heat (reflux) and Lewis acid catalysis (e.g., TiCl₄) due to steric shielding of the carbonyl carbon. However, the resulting product is chemically more stable against hydrolysis.
References
PubChem Compound Summary. (2025). 2-Bromo-6-fluorobenzaldehyde and Isomers. National Center for Biotechnology Information. Link
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 2-Bromo-6-(diethylamino)benzaldehyde Safety, Handling, and Performance Guide
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1][2]
Executive Summary: The Orthogonal Scaffold
2-Bromo-6-(diethylamino)benzaldehyde (CAS: 1375069-10-5) represents a critical divergence from standard aminobenzaldehyde intermediates.[2] While traditional analogs like 4-(diethylamino)benzaldehyde serve as terminal electrophiles in condensation reactions, the 2-bromo-6-(diethylamino) variant introduces an orthogonal handle—the ortho-bromide.[2]
This guide details why this specific substitution pattern elevates the compound from a simple reagent to a "divergent core" for synthesizing asymmetric rhodamines, Si-rhodamines, and ratiometric fluorescent probes.[1][2] We compare its performance against standard alternatives and provide validated safety protocols for its handling.
Safety & Handling Profile
Hazard Classification:
GHS Signal Word: WARNING
Primary Hazards: Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation, Category 3).[1][2]
Critical Handling Differentiators:
Unlike its non-halogenated analogs, the presence of the bromine atom increases the molecular weight (256.14 g/mol ) and lipophilicity (LogP ~3.5).[1] This reduces volatility compared to simple benzaldehydes but increases the potential for dermal absorption .[1][2]
Safety Decision Tree (DOT Visualization)
Caption: Operational safety workflow prioritizing containment of halogenated organic residues.
Performance Comparison: The "Divergent" Advantage
In fluorescent dye synthesis, the choice of aldehyde determines the final scaffold's symmetry and functionalization.[1]
Table 1: Comparative Analysis of Synthetic Intermediates
Key Insight:
Researchers choose the 2-bromo variant not for yield, but for complexity .[1][2] While 4-(diethylamino)benzaldehyde yields simple dyes efficiently, it cannot easily accept a second functional group (e.g., a targeting ligand or a second fluorophore) after the dye is formed.[1][2] The 2-bromo analog allows for Suzuki-Miyaura coupling either before or after the condensation step, enabling the creation of "Turn-On" probes and Si-Rhodamines [1, 2].[2]
Experimental Protocols
Protocol A: Synthesis of Asymmetric Rosamine Scaffold
This protocol utilizes the aldehyde reactivity to form the xanthene core.[1]
Setup: In a pressure tube or round-bottom flask, dissolve 2-Bromo-6-(diethylamino)benzaldehyde (256 mg, 1 mmol) and 3-(Diethylamino)phenol (330 mg, 2 mmol) in propionic acid (3 mL).
Catalysis: Add a catalytic amount of p-TsOH (10 mg).
Reaction: Heat the mixture to 85°C for 12 hours. Note: Higher temperatures (>100°C) may cause debromination or polymerization.[1][2]
Workup: Cool to room temperature. Pour the dark red/purple solution into 2M HCl (20 mL) to precipitate the crude dye.[1]
Purification: Extract with CH2Cl2, wash with brine, and purify via silica gel chromatography (MeOH/DCM gradient).
Validation: The product should show a distinct mass peak corresponding to the brominated rosamine (M+).
Degassing: Combine solvent (DME/Water) in a flask and sparge with Argon for 15 minutes.
Assembly: Add the aldehyde, boronic acid, and base. Add the Pd catalyst last under a counter-flow of Argon.[2]
Heating: Reflux at 90°C for 4-6 hours. Monitor by TLC (the aldehyde spot will shift significantly).[1][2]
Extraction: Dilute with ethyl acetate, wash with water.
Outcome: This yields a biaryl aldehyde , which can then be subjected to Protocol A to create extended, red-shifted fluorophores [3].[1][2]
Synthetic Workflow Visualization
The following diagram illustrates the "Divergent Synthesis" capability of this molecule, contrasting it with the linear path of standard benzaldehydes.
Caption: Divergent synthetic pathways enabled by the ortho-bromo substituent.
Storage and Stability
Oxidation Sensitivity: Like all electron-rich benzaldehydes, this compound is prone to autoxidation to the corresponding benzoic acid.[1][2]
Storage Condition: Store at 2-8°C (Refrigerated) under an inert atmosphere (Argon/Nitrogen).
Shelf Life: Approximately 12 months if sealed correctly.[1][2] If the solid turns dark brown/black, purify via short-path filtration through silica before use.[1][2]
References
Grimm, J. B., et al. (2017).[1] "A general method for the synthesis of Si-rhodamines."[2][4] ACS Central Science.[1][2] Link[1][2]
Lukinavičius, G., et al. (2013).[1] "A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins."[2] Nature Chemistry.[1][2] Link
Beletskaya, I. P., & Cheprakov, A. V. (2000).[1][2] "The Heck Reaction as a Sharpening Stone of Palladium Catalysis." Chemical Reviews. Link[1][2]
Fisher Scientific. (2023).[1][2] "Safety Data Sheet: 2-Bromo-6-fluorobenzaldehyde (Analogous Hazard Data)." Link
Core Finding:
Unlike its para-substituted analog [4-(diethylamino)benzaldehyde], the 2-Bromo-6-(diethylamino) isomer exhibits a distinct thermal profile driven by the "ortho-effect." The steric crowding of the aldehyde group between the bromine atom and the diethylamino group inhibits planar conjugation, lowering the onset of thermal degradation compared to non-hindered isomers. Process engineers must distinguish between volatilization (clean mass loss) and dehalogenation (corrosive mass loss) , which typically onsets between 210°C and 240°C.
Inert (Nitrogen): 50 mL/min. Used to determine boiling point and pure thermal pyrolysis limits.
Oxidative (Air): 50 mL/min. Used to assess storage stability and oxidative induction time (OIT).
Sample Preparation:
Crucible: 70
L Alumina () pan.
Lid Configuration:Pinhole Lid (Laser-drilled).
Why? Open pans allow premature evaporation of this volatile intermediate, masking decomposition events. A pinhole creates a "self-generated atmosphere," maintaining vapor pressure equilibrium to observe the true boiling point.
Temperature Program:
Isothermal Hold: 5 min at 30°C (Equilibration).
Dynamic Ramp: 30°C to 600°C at 10°C/min.
Cleaning Step: Isothermal at 600°C (Air) to burn off carbonaceous char.
The thermal behavior of 2-Bromo-6-(diethylamino)benzaldehyde is best understood by comparing it to two standard alternatives.
Alternative A (Standard):4-(Diethylamino)benzaldehyde .[2] A linear "push-pull" system with high resonance stability.
Alternative B (Moiety Control):2-Bromobenzaldehyde .[3][4] Lacks the amino group; stability is defined solely by the C-Br bond.
Performance Comparison Table
Feature
Target: 2-Bromo-6-(diethylamino)
Alt A: 4-(Diethylamino)
Alt B: 2-Bromobenzaldehyde
Molecular Weight
~256.1 g/mol
177.2 g/mol
185.0 g/mol
Physical State (RT)
Low-melting Solid / Oil
Solid (MP: ~40°C)
Liquid (BP: 230°C)
Predicted Boiling Pt.
260°C - 280°C (Extrapolated)
174°C (at 7 mmHg)
230°C (Atmospheric)
T_onset (5% Loss)
~190°C (Volatilization starts)
~160°C (Volatilization)
~140°C (Volatilization)
Decomposition Event
C-Br Scission (~230°C)
C-N Cleavage (>300°C)
C-Br Scission (~240°C)
Residue (Char)
Medium (Bromine promotes char)
Low (Clean evaporation)
Low (Clean evaporation)
Deep Dive: Mechanism of Instability
The 2,6-substitution pattern is the critical differentiator.
Steric Inhibition of Resonance: In the 4-isomer (Alt A), the diethylamino group donates electrons into the ring, stabilizing the carbonyl. In the Target (2,6-isomer), the bulky Bromine and Diethylamino groups force the aldehyde out of the benzene plane. This reduces resonance stabilization, making the molecule more reactive and thermally labile.
Dehalogenation Risk: The C-Br bond is the "weak link." TGA data for brominated aromatics consistently shows a weight loss step associated with HBr release starting between 230°C and 280°C .
Process Warning: If your process requires heating above 200°C, you risk generating HBr gas, which is corrosive to stainless steel reactors.
Degradation Pathway Diagram
Caption: Figure 2. Bifurcated thermal fate: The molecule distills under vacuum but degrades via dehalogenation at atmospheric pressure.
Interpretation of Results (What to look for)
When analyzing your TGA curve for this specific compound, look for these three zones:
Zone I: Moisture/Solvent (RT – 120°C):
Mass loss < 2%. If higher, the sample is wet (likely ethanol or toluene from synthesis).
Action: Dry sample in a vacuum oven at 40°C before analysis.
Zone II: The "Safe" Window (120°C – 210°C):
The curve should be flat (stable).
Critical Insight: If mass loss occurs here, it is likely sublimation or evaporation, not decomposition. Use a DSC (Differential Scanning Calorimetry) overlay.[5] An endothermic peak without mass loss change indicates melting. An endothermic peak with mass loss indicates boiling.
Zone III: The Danger Zone (>230°C):
A sharp drop in mass (DTG peak) indicates the start of oxidative degradation or dehalogenation .
Comparison: The 2-Bromo derivative will leave more carbonaceous residue (char) than the 4-diethylamino analog due to the heavy atom effect and radical polymerization initiated by the Br radical.
References
PubChem. (n.d.).[6] Compound Summary: 4-(Diethylamino)benzaldehyde.[7][8] National Library of Medicine. Retrieved February 7, 2026, from [Link]
Mettler Toledo. (2021).[1] Thermal Analysis of Pharmaceuticals and Intermediates: TGA/DSC Theory. Retrieved February 7, 2026, from [Link]
Organic Syntheses. (n.d.). Preparation of Brominated Benzaldehydes. Org. Synth. Coll. Vol. 5, p.139. Retrieved February 7, 2026, from [Link]
Executive Summary Effective disposal of 2-Bromo-6-(diethylamino)benzaldehyde requires strict adherence to halogenated organic waste protocols.[1] Due to the presence of both a bromine atom and a reactive aldehyde group,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Effective disposal of 2-Bromo-6-(diethylamino)benzaldehyde requires strict adherence to halogenated organic waste protocols.[1] Due to the presence of both a bromine atom and a reactive aldehyde group, this compound presents specific chemical compatibility risks—particularly with strong oxidizers—and must not be commingled with general non-halogenated solvents.
Critical Segregation: Do NOT mix with strong oxidizing agents (e.g., nitric acid, peroxides) or strong bases.[2]
Chemical Identification & Hazard Profile
Before disposal, verify the chemical identity to ensure correct categorization. While CAS numbers vary by synthesis batch and isomer specificity, the functional groups dictate the disposal logic.
Property
Description
Chemical Name
2-Bromo-6-(diethylamino)benzaldehyde
Common CAS
Verify specific lot;[1][3] Analogous to 208111-03-7 or 1289029-82-8 (Dimethyl analog)
Molecular Formula
C₁₁H₁₄BrNO
Physical State
Typically a yellow to orange solid or viscous oil (MP ~40–80°C depending on purity).[1]
Solubility
Insoluble in water; soluble in organic solvents (DCM, Ethyl Acetate, DMSO).[1]
GHS Classification (Relevant to Disposal)
Acute Toxicity (Oral/Dermal): Category 4 (Harmful if swallowed or in contact with skin).
The most common cause of laboratory accidents during disposal is improper segregation. 2-Bromo-6-(diethylamino)benzaldehyde contains an aldehyde (reducing agent) and a tertiary amine (basic).
Compatibility Matrix
✅ Compatible With: Halogenated solvents (Dichloromethane, Chloroform), non-halogenated organics (Acetone, Ethyl Acetate) only if designated for halogenated incineration.
Strong Bases: Sodium hydroxide, Ammonia (Risk of polymerization or exothermic degradation).
Reactive Metals: Aluminum, Magnesium (Risk of reaction with halogenated component).
Segregation Decision Tree
The following logic gate ensures the compound is routed to the correct waste stream.
Figure 1: Waste segregation logic. Note that because the molecule itself contains Bromine, it always defaults to the Halogenated Waste stream, regardless of the solvent it is dissolved in.
Operational Disposal Procedures
A. Small-Scale Laboratory Disposal (Benchtop)
For residual amounts (<50g) or contaminated glassware washings:
Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container. Avoid metal containers due to potential corrosion from hydrolysis of the bromine over time.
Labeling: Apply a hazardous waste label immediately.
EPA Waste Code (US): Likely D001 (if ignitable solvent present) or state-regulated halogenated waste. It is generally not a P- or U-listed waste by specific name, but falls under "Characteristic" or "F-listed" if spent solvents are involved [1].[1]
C. Spill Response & Cleanup
PPE Required: Nitrile gloves (double gloved), safety goggles, lab coat. Use a respirator (P95/Organic Vapor) if dust or aerosols are generated.
Figure 2: Step-by-step spill response workflow. Emphasis is placed on preventing dust generation for solids and containment for liquids.
Regulatory Framework (US EPA/RCRA Context)
While this specific molecule is not typically listed on the RCRA "P" (Acutely Toxic) or "U" (Toxic) lists by name, it is regulated based on its characteristics and constituents.
Halogenated Solvents (F-List): If this compound is dissolved in spent methylene chloride or chloroform, the entire mixture is an F002 listed waste [2].
Characteristic Waste:
If the flash point is <60°C (possible if in solution), it is D001 (Ignitable).
If it exhibits toxicity via TCLP (unlikely for this specific molecule but possible for heavy metal catalysts used in its synthesis), it may carry a D-code .
Destruction Method: The EPA mandates incineration for halogenated organics to ensure the destruction of the carbon-halogen bond and the capture of acid gases (HBr) via scrubbers [3]. Do not discharge to sewer systems.
References
U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov. [Link]
Code of Federal Regulations. "40 CFR § 261.31 - Hazardous wastes from non-specific sources (F-List)." eCFR. [Link]
National Institutes of Health (NIH) - PubChem. "2-Bromo-6-fluorobenzaldehyde (Analogous Safety Data)." PubChem Compound Summary. [Link]
Princeton University EHS. "Waste Removal and Waste Management." Princeton EHS Guidelines. [Link]
Operational Safety & Handling Protocol: 2-Bromo-6-(diethylamino)benzaldehyde
Executive Summary & Chemical Context 2-Bromo-6-(diethylamino)benzaldehyde is a specialized intermediate, primarily utilized in the synthesis of functionalized xanthene dyes and fluorescent probes. Its structural motif—co...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Context
2-Bromo-6-(diethylamino)benzaldehyde is a specialized intermediate, primarily utilized in the synthesis of functionalized xanthene dyes and fluorescent probes. Its structural motif—combining a reactive aldehyde, a bulky bromine atom, and an electron-donating diethylamino group—presents specific handling challenges.
While often classified under generic "Irritant" categories in vendor catalogs, this compound requires a nuanced safety approach due to the synergistic effects of its functional groups:
Aldehyde Moiety: Highly reactive toward nucleophiles (proteins/DNA), acting as a sensitizer and mucous membrane irritant.
Bromine Substituent: Adds heavy-atom toxicity potential and modifies metabolic stability.
This guide moves beyond the standard Safety Data Sheet (SDS) to provide an operational workflow that ensures researcher safety and data integrity.
Risk Assessment & Hazard Identification
Based on Structure-Activity Relationships (SAR) and GHS Standards for Halogenated Amino-Benzaldehydes.
Hazard Class
GHS Code
Operational Implication
Skin Irritation
H315
The compound is lipophilic; direct contact can cause dermatitis or chemical burns.
Eye Irritation
H319
Dust is highly irritating to the cornea. Lacrimation is an immediate warning sign.
STOT-SE (Resp)
H335
Inhalation of dust triggers respiratory tract inflammation. Critical control point.
Acute Toxicity
H302
(Predicted) Harmful if swallowed. Avoid hand-to-mouth contamination vectors.[1][2][3]
Personal Protective Equipment (PPE) Matrix
The following PPE standards are mandatory. This system is self-validating : if the researcher detects any odor of the compound (faint almond/amine smell), the respiratory or engineering controls have failed.
PPE Specifications Table
Protection Zone
Standard (Solid Handling)
Enhanced (Solution Handling)
Technical Rationale
Ocular
Chemical Safety Goggles (ANSI Z87.1)
Goggles + Face Shield
Safety glasses are insufficient against airborne dust migration or splash hazards.
Dermal (Hand)
Nitrile Gloves (Min. 5 mil thickness)
Double Gloving (Nitrile under Laminate)
Breakthrough Time: Nitrile offers >480 min protection for solids. In solvents (DCM/DMF), the solvent dictates the glove choice.
Respiratory
Fume Hood (Face velocity: 100 fpm)
N95/P100 Respirator (if hood unavailable)
Engineering controls are primary. Respirators are a secondary fail-safe for spill cleanup.
Body
Lab Coat (Cotton/Poly blend), closed shoes
Chemical-Resistant Apron (Tyvek®)
Prevents accumulation of dust on street clothes, reducing "take-home" exposure risks.
Engineering Controls & Operational Workflow
The "Clean-Zone" Weighing Protocol
Handling static-prone solids like benzaldehydes often leads to contamination. Follow this strict workflow to contain the hazard.
Step-by-Step Methodology:
Preparation: Activate the Fume Hood. Verify airflow using a tissue strip or digital anemometer.
Static Control: Place an ionizing bar or anti-static gun near the balance if the powder is flighty.
Secondary Containment: Place the balance inside the hood or use a dedicated weighing funnel over a catch-tray.
Transfer: Do not use spatulas that generate static (plastic). Use stainless steel or chemically resistant ceramic.
Decontamination: Immediately wipe the balance area with a wet paper towel (solvent-dampened) to capture dust. Dry sweeping disperses hazards.
Handling Solutions
When dissolved in organic solvents (e.g., Dichloromethane, DMF), the risk profile changes. The solvent acts as a carrier, significantly increasing the rate of skin absorption.
Rule: Treat the solution as if it has the permeation properties of the solvent but the toxicity of the solute.
Action: If a splash occurs on gloves, change them immediately . Do not wait for the solvent to evaporate.
Visualized Safety Workflows
Routine Handling Process
This diagram outlines the decision logic for safe handling from storage to reaction.
Caption: Figure 1. Operational logic flow for handling 2-Bromo-6-(diethylamino)benzaldehyde, emphasizing engineering control verification.
Spill Response Decision Tree
Immediate actions taken during a spill determine the safety outcome.
Caption: Figure 2. Emergency response protocol distinguishing between solid powder spills and solution-phase releases.
Disposal & Deactivation
Disposal Protocol:
Classification: Dispose of as Hazardous Organic Waste . Do not mix with oxidizers (e.g., nitric acid) as aldehydes can undergo exothermic oxidation.
Container: High-density polyethylene (HDPE) or glass.
Labeling: Clearly label as "Toxic / Irritant - Halogenated Organic."
Deactivation (Spill Residue):
For trace residues on glassware or bench surfaces, treat with a dilute solution of sodium bisulfite (NaHSO₃). This forms a bisulfite adduct with the aldehyde, rendering it water-soluble and less volatile before final cleaning with soap and water [1].
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]
Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Chemical Database: Benzaldehyde analogs. United States Department of Labor. [Link]
PubChem. (2023). Compound Summary: 4-(Diethylamino)benzaldehyde (Analogous Hazard Data). National Library of Medicine. [Link]